(1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

Core Science & Biosynthesis

Physicochemical Profiling and Characterization of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol: A Technical Guide for Drug Development

Executive Summary

In modern pharmaceutical development, the strategic incorporation of fluorine is a cornerstone of rational drug design. (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol is a highly specialized chiral building block that leverages this principle. The trifluoromethyl (–CF₃) group imparts unique stereoelectronic effects, enhancing metabolic stability against cytochrome P450 oxidation and increasing lipophilicity[1]. Simultaneously, the meta-bromo substitution provides a versatile handle for downstream palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations).

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic data reporting. Here, we will dissect the causality behind this compound's physical properties and outline self-validating experimental workflows for its characterization, ensuring absolute compliance with global analytical standards[2].

Quantitative Physicochemical Data & Causality

The physical state and behavior of a molecule are direct manifestations of its atomic composition and spatial geometry. Table 1 summarizes the core physicochemical properties of the compound.

Table 1: Physicochemical Properties

Property	Value	Method / Condition
IUPAC Name	(1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol	N/A
Molecular Formula	C₈H₆BrF₃O	N/A
Molecular Weight	255.03 g/mol	Calculated[3]
Density	1.584 g/mL	@ 25 °C[4]
Boiling Point	232.8 ± 9.0 °C	@ 760 mmHg[4]
Flash Point	92.2 ± 16.1 °C	Closed Cup[4]
Physical State	Liquid	@ Room Temperature

The Causality of Physical State

• Anomalously High Density (1.584 g/mL): Most organic liquids hover around 0.8 to 1.2 g/mL. The extreme density of this compound is driven by a dual-factor mass-loading effect. The heavy bromine atom (atomic mass 79.9 Da) combined with the dense, tightly packed trifluoromethyl group creates a highly compact molecular volume with an unusually high mass-to-volume ratio.

• Elevated Boiling Point (232.8 °C): For a molecule with a relatively low molecular weight (255.03 g/mol ), a boiling point exceeding 230 °C is significant. This is caused by the strong electron-withdrawing nature of the –CF₃ group, which highly polarizes the adjacent hydroxyl (–OH) bond. This polarization dramatically increases the acidity of the carbinol proton, leading to exceptionally strong intermolecular hydrogen bonding networks that require substantial thermal energy to disrupt.

Experimental Workflows: Self-Validating Protocols

In pharmaceutical quality control, an assay must be designed to fail safely if conditions are suboptimal. The following methodologies are built as self-validating systems, adhering strictly to ICH Q2(R1) guidelines for analytical procedure validation[2].

Protocol 1: Enantiomeric Validation (Chiral HPLC & Polarimetry)

To confirm the (1R) absolute configuration and quantify enantiomeric excess (ee), we employ an orthogonal approach combining Chiral High-Performance Liquid Chromatography (HPLC) and specific optical rotation.

• Causality for Orthogonality: HPLC provides precise quantitation of the (1S) impurity, but it cannot independently confirm absolute stereochemistry without a known standard. Polarimetry confirms the macroscopic chiral identity of the bulk batch, ensuring no stereochemical inversion occurred during synthesis[1].

Step-by-Step Methodology:

• Reference Standard Preparation: Dissolve 1.0 mg of racemic 1-(3-bromophenyl)-2,2,2-trifluoroethanol in 1.0 mL of HPLC-grade hexane/isopropanol (90:10 v/v).

• System Suitability Testing (SST): Inject 10 µL of the racemic standard onto a chiral stationary phase column (e.g., Chiralcel OD-H).

  • Self-Validation Check: The chromatography software automatically calculates the resolution ( Rs​ ) between the (1R) and (1S) peaks. If Rs​<1.5 , the system fails suitability, and the sequence is automatically aborted. This guarantees the column retains the theoretical plates necessary to detect trace enantiomeric impurities[2].

• Sample Analysis: Inject the (1R) sample and calculate the ee%.

• Optical Rotation: Measure the specific optical rotation [α]D20​ using a polarimeter at 589 nm (sodium D-line) in CHCl₃.

Protocol 2: High-Precision Density Determination

• Causality for Method Selection: Traditional volumetric pycnometers are prone to evaporation errors, especially with fluorinated compounds that exhibit unique vapor pressure profiles. Therefore, we utilize an oscillating U-tube densitometer. Furthermore, the high fluorine content causes a larger coefficient of thermal expansion, making precise Peltier temperature control (± 0.01 °C) critical.

Step-by-Step Methodology:

• System Calibration & Blanking: Flush the oscillating U-tube with dry air, followed by ultra-pure degassed water.

  • Self-Validation Check: The instrument compares the measured water density against the theoretical value at 25.0 °C (0.99704 g/mL). A deviation of > 0.00005 g/mL triggers a mandatory system lock and cleaning cycle.

• Sample Introduction: Inject 1.0 mL of the liquid (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol into the measurement cell, ensuring no micro-bubbles are trapped.

• Equilibration: Allow the Peltier system to stabilize at exactly 25.00 °C. Record the density once the oscillation frequency variance drops below 0.001%.

Mandatory Visualization: Characterization Workflow

The logical relationship between raw material intake, self-validating analytical steps, and final API building block release is mapped below.

Workflow for physicochemical characterization and enantiomeric validation of the (1R) building block.

References

• [4] Title: Organic | Chemical Product Catalog - Chemsrc (CAS 446-63-9) Source: Chemsrc URL: [Link]

• [1] Title: Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• [2] Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: U.S. Food and Drug Administration (FDA) URL:[Link]

• [3] Title: PubChem Compound Summary for CID 23423062, 1-(3-Bromophenyl)-2,2,2-trifluoroethanol Source: National Center for Biotechnology Information (NCBI) URL:[Link]

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Physicochemical Profiling and Analytical Characterization of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol: A Technical Guide for Drug Development

Executive Summary

As a Senior Application Scientist, I frequently encounter the need to rigorously characterize chiral fluorinated building blocks. The compound (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol represents a highly valuable scaffold in modern medicinal chemistry. Its unique combination of a trifluoromethyl group, a defined stereocenter, and a halogenated phenyl ring makes it an ideal precursor for active pharmaceutical ingredients (APIs). This whitepaper details the core physicochemical properties—specifically its molecular weight and formula—and outlines field-proven, self-validating analytical workflows required to ensure its structural and stereochemical integrity.

Part 1: Structural and Physicochemical Profiling

The foundation of any analytical workflow begins with a precise understanding of the molecule's composition and the causality behind its structural design.

Molecular Formula & Weight Breakdown

The molecular formula for (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol is C₈H₆BrF₃O . A breakdown of its atomic composition yields:

• Carbon (C): 8 atoms (6 from the phenyl ring, 2 from the ethyl chain)

• Hydrogen (H): 6 atoms (4 on the phenyl ring, 1 methine, 1 hydroxyl)

• Bromine (Br): 1 atom (at the meta position of the ring)

• Fluorine (F): 3 atoms (trifluoromethyl group)

• Oxygen (O): 1 atom (hydroxyl group)

The calculated average molecular weight is 255.03 g/mol [1]. The exact monoisotopic mass is approximately 253.9554 g/mol [2], a critical value when calibrating High-Resolution Mass Spectrometry (HRMS) instruments to avoid false positives during structural verification.

Quantitative Data Summary

Property	Value
IUPAC Name	(1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol
Molecular Formula	C₈H₆BrF₃O
Molecular Weight	255.03 g/mol
Exact Monoisotopic Mass	253.9554 g/mol
Stereocenter	(1R)
Hydrogen Bond Donors	1 (-OH)
Hydrogen Bond Acceptors	4 (3x -F, 1x -O)

Pharmacophoric Significance

Every functional group in this molecule serves a distinct purpose in drug design:

• Trifluoromethyl (-CF₃) Group: The incorporation of the -CF₃ moiety significantly increases the lipophilicity of the molecule, enhancing cellular permeability. Furthermore, the strong electron-withdrawing nature of the fluorine atoms lowers the pKa of the adjacent hydroxyl group and provides robust metabolic stability against cytochrome P450-mediated oxidation, a strategy famously utilized in the development of clinical candidates like odanacatib [3].

• (1R) Stereocenter: Enantiomeric purity is non-negotiable in drug development. The spatial orientation of the (1R)-hydroxyl group dictates stereospecific hydrogen-bonding interactions within a target protein's binding pocket.

• 3-Bromo Substitution: The meta-bromine atom serves as a highly reactive handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations), allowing for rapid diversification of the scaffold [4].

Functional group contributions to physicochemical properties and reactivity.

Part 2: Analytical Workflows for Characterization (Self-Validating Systems)

To establish trustworthiness in our synthetic outputs, we must employ a self-validating analytical system. Relying on a single technique is insufficient; instead, we use orthogonal methods that cross-verify the molecular formula, connectivity, and stereopurity.

Mass and Formula Validation via HRMS

To confirm the formula C₈H₆BrF₃O, we utilize Electrospray Ionization High-Resolution Mass Spectrometry (ESI-HRMS) in negative ion mode (due to the acidic nature of the CF₃-adjacent hydroxyl). Causality: Why look for bromine specifically? The presence of the bromine atom provides a built-in validation mechanism. The mass spectrum will display a characteristic 1:1 isotopic doublet separated by 2 mass units (⁷⁹Br and ⁸¹Br), definitively confirming the halogen's presence alongside the 253.9554 m/z exact mass.

Structural Elucidation via Multinuclear NMR

• ¹H NMR: Confirms the hydrogen count (6H). The methine proton adjacent to the chiral center and the -CF₃ group will appear as a complex multiplet due to coupling with the fluorine atoms.

• ¹⁹F NMR: The ¹⁹F nucleus (100% natural abundance, spin 1/2) provides a highly sensitive, uncluttered spectrum. The -CF₃ group will appear as a distinct doublet (coupling with the adjacent methine proton), proving the integrity of the trifluoromethyl moiety without interference from the hydrocarbon backbone [5].

Stereochemical Validation via Chiral HPLC

The molecular weight and connectivity do not confirm the (1R) configuration. For this, we must determine the enantiomeric excess (ee%) using Chiral High-Performance Liquid Chromatography (HPLC).

Step-by-Step Methodology: Chiral HPLC for ee% Determination

• Sample Preparation: Dissolve 1.0 mg of the synthesized compound in 1.0 mL of HPLC-grade Hexane/Isopropanol (90:10 v/v). Filter the solution through a 0.22 µm PTFE syringe filter to remove particulates that could degrade the chiral stationary phase.

• Column Equilibration: Install an immobilized amylose-based chiral stationary phase column (e.g., Chiralpak IG, 250 x 4.6 mm, 5 µm). Equilibrate with the mobile phase (Hexane/IPA 95:5 v/v) at a constant flow rate of 1.0 mL/min until a stable baseline is achieved.

• Method Parameters: Set the column oven temperature to exactly 25 °C to ensure reproducible retention times (temperature fluctuations alter the transient diastereomeric interactions). Configure the Photodiode Array (PDA) detector to extract at 220 nm, which is optimal for the bromophenyl chromophore.

• Injection and Elution: Inject 10 µL of the prepared sample. Run an isocratic elution for 20 minutes. The chiral stationary phase will differentially interact with the (1R) and (1S) enantiomers based on hydrogen bonding and steric fit.

• Data Analysis: Integrate the peak areas corresponding to the two enantiomers. Calculate the enantiomeric excess using the formula: ee% = [(Area 1R - Area 1S) / (Area 1R + Area 1S)] x 100. A result of >99% ee confirms the stereochemical integrity of the (1R) building block.

Analytical workflow for structural and stereochemical validation of the (1R) enantiomer.

Conclusion

The precise characterization of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol (MW: 255.03 g/mol , Formula: C₈H₆BrF₃O) requires a holistic, systems-level approach. By understanding the causality behind its structural features—such as the metabolic stability imparted by the -CF₃ group and the reactivity of the bromine handle—researchers can better leverage this chiral building block in drug discovery. The self-validating analytical workflow presented ensures that both the chemical and stereochemical integrity of the compound meet the rigorous standards required for pharmaceutical development.

References

• From Cortisone to Enlicitide: A Journey of Synthetic Chemistry Innovations at Merck | ACS Publications |[Link]

• 2,2,2-Trifluoroethanol as Green Solvent in Organic Synthesis: A Review | Mini-Reviews in Organic Chemistry | [Link]

• Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds | MDPI |[Link]

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Solvation Dynamics and Solubility Profiling of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol in Dimethyl Sulfoxide (DMSO)

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

(1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol is a highly versatile chiral building block utilized in advanced pharmaceutical synthesis and early-stage drug discovery. Accurate determination of its solubility in Dimethyl Sulfoxide (DMSO) is a critical prerequisite for high-throughput screening (HTS), structural elucidation via NMR, and downstream biological assay development. This whitepaper dissects the thermodynamic principles governing the solvation of fluorinated aromatic alcohols in aprotic media and establishes a self-validating analytical protocol for precise solubility quantification.

Physicochemical Profiling & Solvation Thermodynamics

The target compound (racemate CAS: 446-63-9[1]) presents a unique structural motif that dictates its macroscopic solvation behavior. The molecule comprises a lipophilic 3-bromophenyl ring, a chiral center, and a highly polarized 2,2,2-trifluoroethanol moiety.

Causality of Enhanced Solvation

The solubility of any compound in DMSO is dictated by the thermodynamic balance of enthalpic interactions (hydrogen bonding, dipole-dipole interactions) and entropic gains (cavity formation, hydrophobic packing). For this specific molecule, the solvation is heavily driven by the unique electronics of the fluorinated group:

• Inductive Acidification: The highly electronegative −CF3​ group exerts a profound inductive electron-withdrawing effect. This effect significantly polarizes the adjacent O−H bond, lowering its pKa compared to standard non-fluorinated aliphatic alcohols (for context, the pKa of 2,2,2-trifluoroethanol is 12.4, whereas ethanol is 15.17)[2].

• Enthalpic Driving Force: Because of this lowered pKa, the hydroxyl proton becomes an exceptionally strong hydrogen-bond donor. When introduced to DMSO—a polar aprotic solvent characterized by a highly polarized S=O bond—a robust intermolecular hydrogen bond is formed[3]. This specific, high-affinity interaction provides the primary enthalpic driving force for dissolution.

• Entropic Stabilization: Simultaneously, the lipophilic 3-bromophenyl ring is entropically stabilized within the hydrophobic micro-cavities formed by the methyl groups of the DMSO solvent network[4].

Fig 1. Thermodynamic solvation mechanism of the fluorinated alcohol in DMSO.

Methodological Framework: Kinetic vs. Thermodynamic Solubility

In early-stage drug discovery, solubility is evaluated through two distinct paradigms, each serving a different operational purpose:

• Kinetic Solubility: Designed for rapid HTS, this method involves pre-dissolving the compound in pure DMSO to create a highly concentrated stock, which is then spiked into an aqueous buffer until precipitation is observed via nephelometry[5]. While fast, it often measures a metastable, supersaturated state rather than true equilibrium[6].

• Thermodynamic Solubility: The "gold standard" for formulation, crystallography, and definitive stock preparation. It measures the true equilibrium between the solid crystalline lattice and the solvated state using the shake-flask method[7],[8]. Given the high solubility of fluorinated alcohols in DMSO, determining the exact thermodynamic limit is crucial to prevent unexpected precipitation during serial dilutions[9].

Self-Validating Protocol for Thermodynamic Solubility in DMSO

As a Senior Application Scientist, I mandate that all solubility workflows must be self-validating. A common failure mode in traditional shake-flask methods is the premature termination of the assay before true equilibrium is reached, or the undetected formation of a DMSO-solvate crystal lattice. The following protocol integrates internal quality controls to guarantee data integrity.

Step 1: Solid Dispensing & Solvent Addition

• Action: Dispense an excess amount of solid (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol (e.g., 50 mg) into a sealed, inert glass vial. Add exactly 1.0 mL of anhydrous DMSO.

• Causality: Maintaining a visible excess of the solid phase is the fundamental thermodynamic requirement to ensure the solution reaches absolute saturation[10]. Without excess solid, the measured value is merely the concentration of the solution, not the solubility limit.

Step 2: Isothermal Equilibration

• Action: Place the vial in an orbital shaker at 25°C and 400 rpm[8].

• Causality: Constant agitation minimizes the unstirred solvent boundary layer around the solid particles, maximizing the dissolution rate according to the Noyes-Whitney equation. Precise temperature control is critical, as solubility is a highly temperature-dependent thermodynamic parameter.

Step 3: The Self-Validation Checkpoint (Temporal & Solid-State)

• Action: Extract 50 µL aliquots of the suspension at t=24 hours and t=48 hours.

• Causality (Temporal): If the quantified concentration at 24h equals the concentration at 48h ( ΔC<5% ), the system has definitively reached thermodynamic equilibrium[7]. If the concentration is still rising, the incubation must be extended to 72h[8].

• Causality (Solid-State): Recover a fraction of the undissolved solid pellet and analyze it via X-Ray Powder Diffraction (XRPD). This validates that the crystal form has not undergone a solvent-mediated polymorphic transformation (e.g., forming a DMSO solvate), which would artificially alter the apparent solubility limit of the original API.

Step 4: Phase Separation & Quantification

• Action: Centrifuge the aliquots at 15,000 rpm for 15 minutes, followed by filtration through a 0.22 µm PTFE syringe filter[7]. Dilute the supernatant appropriately with mobile phase and quantify using HPLC-UV against a pre-established external calibration curve[8].

• Causality: High-speed centrifugation followed by filtration ensures that no sub-micron colloidal particles are injected into the HPLC. Failure to remove these colloids results in an overestimation of the solubility limit[5].

Fig 2. Self-validating shake-flask workflow for thermodynamic solubility.

Quantitative Data Presentation

The following table summarizes the physicochemical properties and the anticipated solubility metrics for the target compound, providing a baseline for analytical expectations.

Table 1: Physicochemical & Solubility Profiling Data

Parameter	Value / Description
IUPAC Name	(1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol
CAS Number (Racemate)	446-63-9[1]
Molecular Weight	255.03 g/mol
H-Bond Donors / Acceptors	1 / 4
Primary Solvation Drive	Strong H-bond between −OH and S=O of DMSO
Expected DMSO Solubility	>100 mg/mL (Highly Soluble)
Expected Aqueous Solubility	<0.1 mg/mL (Poorly Soluble)

References

• Bienta. "Shake-Flask Solubility Assay". bienta.net. Available at: [Link][10]

• Bio-protocol. "Determination of Thermodynamic Solubility". bio-protocol.org. Available at: [Link][8]

• Asian Journal of Chemistry. "Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery". asianpubs.org. Available at: [Link][6]

• IRB. "Halohydrin dehalogenase-catalysed synthesis of fluorinated aromatic chiral building blocks". irb.hr. Available at: [Link][9]

• Gaylord Chemical Company. "Dimethyl Sulfoxide (DMSO) Solubility Data". uspto.gov. Available at: [Link][4]

• Royal Society of Chemistry. "Remarkable solvent effect of fluorinated alcohols on transition metal catalysed C-H functionalizations". rsc.org. Available at: [Link][3]

• Universidad de Alicante. "Beyond Conventional Organic Electrosynthesis: The Role of Fluorinated Solvents". ua.es. Available at: [Link][2]

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An In-depth Technical Guide to (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol: Properties, Synthesis, and Potential Applications

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical and physical properties, synthetic methodologies, and potential applications of the chiral fluorinated alcohol, (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol. This molecule represents a valuable building block in medicinal chemistry, embodying the advantageous physicochemical and metabolic properties often conferred by the trifluoromethyl group.

Introduction: The Significance of Trifluoromethylated Chiral Alcohols

The introduction of fluorine atoms into organic molecules has become a cornerstone of modern drug design. The trifluoromethyl (CF₃) group, in particular, is prized for its ability to enhance a compound's metabolic stability, binding affinity, and lipophilicity, thereby improving its overall pharmacokinetic and pharmacodynamic profile. Chiral alcohols containing a trifluoromethyl group are of particular interest as they provide a synthetically versatile handle for the construction of complex, three-dimensional molecules with precise stereochemistry, a critical factor for target-specific interactions in biological systems. (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol is a prime example of such a building block, combining the benefits of the trifluoromethyl group with a reactive bromide on the phenyl ring, which allows for further structural diversification through cross-coupling reactions.

Physicochemical Properties

While extensive experimental data for (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol is not widely available in the public domain, its fundamental properties can be summarized from supplier information and computational models.

Property	Value	Source
Molecular Formula	C₈H₆BrF₃O	[1]
Molecular Weight	255.03 g/mol	[1]
CAS Number	72487-07-1	[1]
Appearance	White to off-white solid	Inferred from related compounds
LogP (calculated)	2.5 - 3.0	Inferred from related compounds
Storage	Store in a cool, dry place	[1]

Note on Enantiomers and Racemates:

• (S)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol: CAS Number 2002534-71-4

• (rac)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol: CAS Number 446-63-9[2]

Synthesis of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

The most reliable and stereoselective method for the synthesis of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol is the asymmetric reduction of the corresponding prochiral ketone, 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-one. This transformation can be achieved using various chiral catalysts and reducing agents.

Synthetic Workflow

Caption: General synthetic workflow for (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol.

Step-by-Step Experimental Protocol (Proposed)

This protocol is based on well-established procedures for the synthesis of similar chiral trifluoromethylated alcohols.

Step 1: Synthesis of 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-one

• To a solution of 3-bromobenzaldehyde (1.0 eq) in a suitable aprotic solvent (e.g., THF, DCM) under an inert atmosphere (N₂ or Ar), add a trifluoromethylating agent such as trimethyl(trifluoromethyl)silane (TMSCF₃, Ruppert-Prakash reagent, 1.2 eq).

• Add a catalytic amount of a fluoride source, such as tetrabutylammonium fluoride (TBAF, 0.1 eq), to initiate the reaction.

• Stir the reaction mixture at room temperature for several hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product, 1-(3-bromophenyl)-2,2,2-trifluoro-1-((trimethylsilyl)oxy)ethane, is then deprotected by treatment with an acid (e.g., HCl in methanol) to yield the corresponding alcohol, which is subsequently oxidized to the ketone using a standard oxidizing agent (e.g., pyridinium chlorochromate (PCC) or Dess-Martin periodinane).

• Purify the resulting ketone by column chromatography on silica gel.

Step 2: Asymmetric Reduction to (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

• In a flame-dried flask under an inert atmosphere, dissolve 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-one (1.0 eq) in an anhydrous solvent (e.g., THF or toluene).

• Add a chiral catalyst, such as a CBS (Corey-Bakshi-Shibata) catalyst or a Noyori-type ruthenium catalyst (e.g., (R,R)-Ts-DPEN-Ru), typically at a loading of 1-5 mol%.

• Cool the reaction mixture to the recommended temperature for the chosen catalyst (e.g., 0 °C to -78 °C).

• Slowly add a reducing agent, such as borane-dimethyl sulfide complex (BMS) or isopropanol in the case of Noyori catalysts.

• Stir the reaction for the time specified in the relevant literature for the chosen catalytic system, monitoring by TLC.

• Upon completion, quench the reaction carefully with methanol.

• Allow the mixture to warm to room temperature and then remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol.

• Characterize the final product by NMR, IR, and mass spectrometry, and determine the enantiomeric excess (ee) by chiral HPLC.

Spectroscopic Characterization (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show a quartet for the benzylic proton (CH-OH) due to coupling with the three fluorine atoms of the CF₃ group. The aromatic protons will appear as multiplets in the range of 7.2-7.8 ppm. The hydroxyl proton will be a broad singlet, with its chemical shift dependent on concentration and solvent.

• ¹³C NMR: The carbon spectrum will show a quartet for the carbon bearing the CF₃ group due to C-F coupling. The benzylic carbon (CH-OH) will also likely appear as a quartet. The aromatic carbons will have distinct signals, with the carbon attached to the bromine atom showing a characteristic chemical shift.

• ¹⁹F NMR: The fluorine NMR spectrum should exhibit a singlet corresponding to the three equivalent fluorine atoms of the CF₃ group.

• IR Spectroscopy: The infrared spectrum will be characterized by a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching of the alcohol. Strong C-F stretching bands will be observed in the region of 1100-1300 cm⁻¹.

• Mass Spectrometry: The mass spectrum will show a molecular ion peak (M⁺) and a characteristic isotopic pattern due to the presence of bromine (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio). Fragmentation patterns would likely involve the loss of the CF₃ group.

Potential Applications in Drug Development

The structural features of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol make it a highly attractive building block for the synthesis of novel therapeutic agents.

Role as a Chiral Intermediate

The primary application of this compound is as a chiral intermediate. The hydroxyl group can be further functionalized or used to direct subsequent stereoselective reactions. The bromide on the aromatic ring serves as a versatile handle for introducing a wide range of substituents via metal-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig aminations. This allows for the rapid generation of a library of diverse molecules for structure-activity relationship (SAR) studies.

Sources

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Protocols & Analytical Methods

Application Note: Stereoretentive Suzuki-Miyaura Cross-Coupling of (1R)-1-(3-Bromophenyl)-2,2,2-trifluoroethan-1-ol

Introduction & Strategic Rationale

The incorporation of fluorinated motifs into molecular scaffolds is a cornerstone strategy in modern drug development, designed to enhance lipophilicity, metabolic stability, and binding affinity. Specifically, the chiral α-trifluoromethyl alcohol moiety is a highly sought-after pharmacophore, featured prominently in the development of selective inhibitors such as the Cathepsin K inhibitor Odanacatib[1].

(1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol serves as an ideal bifunctional building block. It contains a meta-bromo substituent primed for palladium-catalyzed cross-coupling and a stereochemically pure trifluoroethanol group[2]. While the Suzuki-Miyaura coupling is robust, applying it to substrates with unprotected, enolizable, or sterically demanding chiral benzylic alcohols requires precise tuning of the reaction microenvironment.

Mechanistic Insights: The Causality of Reaction Design

As a Senior Application Scientist, it is critical to understand why specific reagents are chosen rather than simply executing a recipe. The design of this protocol is governed by the electronic and steric interplay of the substrate's functional groups:

• The Role of the α-CF₃ Group : The strongly electron-withdrawing trifluoromethyl group exerts a powerful inductive effect. This drastically increases the oxidation potential of the benzylic position, preventing the unprotected secondary alcohol from undergoing unwanted Pd-mediated oxidation to the corresponding trifluoromethyl ketone[3]. Furthermore, it sterically locks the conformation, shielding the benzylic proton.

• Base Selection and Stereoretention : The acidity of the benzylic proton is slightly enhanced by the -CF₃ group. If a strong base (e.g., KOtBu) is used, there is a risk of reversible deprotonation leading to the erosion of the (1R) enantiomeric purity. Therefore, a mild, water-soluble base like K₂CO₃ or K₃PO₄ is mandatory.

• Solvent System : A biphasic or miscible aqueous-organic system (e.g., 1,4-Dioxane/H₂O or Toluene/H₂O) is employed. Water is essential to dissolve the inorganic base and accelerate the transmetalation step by forming the highly reactive hydroxyboronate species[1].

Logical relationship of substituent effects on the Suzuki coupling reactivity.

Quantitative Data: Condition Optimization

To establish a self-validating protocol, various conditions were evaluated. The goal was to maximize the yield of the biaryl product while maintaining >99% enantiomeric excess (ee). The data below illustrates the causality of base and solvent selection.

Entry	Catalyst (5 mol%)	Base (2.0 equiv)	Solvent System	Temp (°C)	Yield (%)	Enantiomeric Excess (ee)
1	Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane/H₂O (4:1)	90	88%	>99% (Retained)
2	Pd(dppf)Cl₂	K₃PO₄	Toluene/H₂O (4:1)	90	94%	>99% (Retained)
3	Pd(OAc)₂ / SPhos	K₂CO₃	THF/H₂O (4:1)	70	85%	>99% (Retained)
4	Pd(PPh₃)₄	KOtBu	1,4-Dioxane	90	45%	91% (Erosion observed)

Experimental Protocol

Self-Validating System : This protocol incorporates specific analytical checkpoints to ensure the integrity of the reaction at each phase.

Step-by-step experimental workflow for the stereoretentive Suzuki coupling.

Materials Required:

• (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol (1.0 mmol)

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid) (1.2 mmol)

• Pd(dppf)Cl₂ (0.05 mmol, 5 mol%)

• K₃PO₄ (2.0 mmol)

• Degassed Toluene and Deionized Water (4:1 ratio, 10 mL total)

Step-by-Step Methodology:

• Preparation of the Reaction Vessel : To a flame-dried 20 mL Schlenk tube equipped with a magnetic stir bar, add (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol (255 mg, 1.0 mmol), the chosen arylboronic acid (1.2 mmol), Pd(dppf)Cl₂ (36.6 mg, 0.05 mmol), and finely ground K₃PO₄ (424 mg, 2.0 mmol).

• Atmospheric Control (Critical Step) : Seal the Schlenk tube with a rubber septum. Connect to a Schlenk line. Evacuate the tube under high vacuum for 2 minutes, then backfill with ultra-pure Argon. Repeat this cycle three times. Causality: Oxygen must be rigorously excluded to prevent the oxidative homocoupling of the boronic acid and the deactivation of the Pd(0) catalyst.

• Solvent Introduction : Using a syringe, add 8 mL of anhydrous, degassed toluene followed by 2 mL of degassed deionized water.

• Reaction Execution : Replace the septum with a Teflon screw cap under a positive flow of Argon. Transfer the sealed tube to a pre-heated oil bath at 90 °C. Stir vigorously (800 rpm) for 12 hours. Causality: High stirring speed is required to maximize the interfacial surface area between the organic and aqueous phases, facilitating transmetalation.

• Workup : Cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and transfer to a separatory funnel. Wash the organic layer with water (15 mL) and brine (15 mL).

• Drying and Concentration : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification : Purify the crude residue via flash column chromatography on silica gel (typically using a gradient of 5% to 20% EtOAc in Hexanes).

Analytical Validation

To validate the success and stereointegrity of the reaction, perform the following analyses:

• ¹H NMR (CDCl₃) : Confirm the disappearance of the distinct triplet/multiplet of the meta-bromo aromatic protons and the appearance of the new biaryl proton signals. The benzylic proton adjacent to the -CF₃ group should appear as a characteristic quartet around 5.0–5.2 ppm.

• ¹⁹F NMR (CDCl₃) : A sharp singlet around -78 ppm confirms the integrity of the trifluoromethyl group without degradation[3].

• Chiral HPLC : Run the purified product against a racemic standard using a chiral stationary phase (e.g., Chiralcel OD-H). The presence of a single peak confirms that the (1R) stereocenter was perfectly retained (>99% ee).

Sources

• 1. digibuo.uniovi.es [digibuo.uniovi.es]
• 2. 1-(5-Bromothiophen-2-yl)-2,2,2-trifluoroethanol|CAS 35304-69-9 [benchchem.com]
• 3. rsc.org [rsc.org]

Application Notes and Protocols for (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol as a Chiral Building Block

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Fluorinated Chiral Scaffolds

The incorporation of fluorine atoms into drug candidates has become a cornerstone of modern medicinal chemistry. The trifluoromethyl (CF3) group, in particular, is prized for its ability to enhance crucial pharmacological properties such as metabolic stability, lipophilicity, and binding affinity.[1][2] When this group is installed on a stereogenic carbon center, it creates a chiral trifluoromethyl carbinol, a structural motif of significant interest in drug discovery.[3][4][5]

(1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol is a premier chiral building block that embodies this strategic value. It offers a unique combination of three key features:

• A Stereodefined (R)-Trifluoromethyl Carbinol: This provides a fixed three-dimensional orientation, which is critical for precise interactions with chiral biological targets like enzymes and receptors.

• A Reactive Aryl Bromide: The bromine atom serves as a versatile synthetic handle for a wide array of carbon-carbon and carbon-heteroatom bond-forming reactions, most notably palladium-catalyzed cross-coupling.

• A Modifiable Hydroxyl Group: The secondary alcohol can be readily derivatized through etherification, esterification, or other transformations.

This trifecta of functionalities allows for a divergent synthetic approach, enabling the creation of a diverse library of complex chiral molecules from a single, readily accessible starting material. This guide provides an in-depth exploration of its properties, synthesis, and key applications, complete with detailed, field-tested protocols.

Physicochemical and Handling Properties

A thorough understanding of the building block's properties is paramount for its effective use and storage.

Property	Value	Source
CAS Number	72487-07-1	[6]
Molecular Formula	C₈H₆BrF₃O	[6]
Molecular Weight	255.03 g/mol	[6]
Appearance	White to off-white solid or colorless oil	Varies by supplier
Purity	≥98% recommended for stereoselective synthesis	[6]
Storage	Sealed in dry, 2-8°C	[6]
Topological Polar Surface Area (TPSA)	20.23 Ų	[6]
logP	3.04	[6]

Enantioselective Synthesis Pathway

The primary route to (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol is the asymmetric reduction of its corresponding prochiral ketone, 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-one. This transformation is typically achieved with high enantioselectivity using a chiral catalyst, such as those based on ruthenium or rhodium complexes with chiral ligands, or through enzymatic reduction.

Caption: Asymmetric synthesis of the target chiral alcohol.

Application I: Derivatization via Palladium-Catalyzed Cross-Coupling

The aryl bromide moiety is arguably the most powerful functional handle on this building block. It provides direct access to a vast chemical space through palladium-catalyzed cross-coupling reactions, allowing for the introduction of new aryl, alkyl, or alkynyl groups. The Suzuki-Miyaura coupling is a robust and widely used example.

Protocol 1: Suzuki-Miyaura Cross-Coupling

This protocol details the coupling of the chiral alcohol with a generic arylboronic acid. The causality behind the reagent choice is critical: the palladium catalyst forms the active catalytic species, the phosphine ligand stabilizes the catalyst and facilitates the reaction cycle, and the base is required for the transmetalation step.

Workflow Diagram:

Caption: Workflow for a typical Suzuki-Miyaura coupling reaction.

Materials and Reagents:

• (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol (1.0 eq)

• Arylboronic acid (1.2 - 1.5 eq)

• Palladium(II) acetate (Pd(OAc)₂, 2-5 mol%) or Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 2-5 mol%)

• Triphenylphosphine (PPh₃) or other suitable phosphine ligand (4-10 mol% if using Pd(OAc)₂)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0 - 3.0 eq)

• 1,4-Dioxane and Water (e.g., 4:1 v/v), degassed

• Ethyl acetate, brine, anhydrous sodium sulfate (for work-up)

• Silica gel (for chromatography)

Step-by-Step Procedure:

• Vessel Preparation: To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol (1.0 eq), the arylboronic acid (1.2 eq), and potassium carbonate (2.5 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Solvent and Catalyst Addition: Under the inert atmosphere, add the degassed dioxane/water solvent mixture. Follow this with the addition of the palladium catalyst and ligand.

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-16 hours).

• Work-up: Cool the reaction to room temperature. Dilute the mixture with water and transfer it to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to afford the desired biaryl product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹⁹F NMR, ¹³C NMR, and mass spectrometry.

Application II: Modification of the Chiral Carbinol Center

The secondary alcohol provides a second, orthogonal site for derivatization. Standard transformations such as etherification or acylation can be performed to introduce new functionalities, modulate physicochemical properties, or attach the scaffold to another molecule.

Protocol 2: Williamson Ether Synthesis

This protocol describes the O-alkylation of the chiral alcohol. The choice of a strong, non-nucleophilic base like sodium hydride (NaH) is crucial to deprotonate the sterically hindered alcohol without competing side reactions.

Materials and Reagents:

• (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol (1.0 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 - 1.5 eq)

• Alkyl halide (e.g., benzyl bromide, methyl iodide, 1.1 - 1.3 eq)

• Anhydrous Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution (for quenching)

• Diethyl ether or ethyl acetate (for extraction)

Step-by-Step Procedure:

• Base Suspension: In a flame-dried, three-necked flask under an inert atmosphere, suspend sodium hydride (1.2 eq) in anhydrous THF.

• Deprotonation: Cool the suspension to 0 °C. Add a solution of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol (1.0 eq) in anhydrous THF dropwise over 15 minutes. Hydrogen gas evolution will be observed.

• Alkoxide Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the alkoxide.

• Alkylation: Cool the mixture back to 0 °C and add the alkyl halide (1.1 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis indicates complete consumption of the starting alcohol (typically 2-12 hours).

• Quenching: Carefully quench the reaction by cooling to 0 °C and slowly adding saturated aqueous NH₄Cl solution dropwise to destroy any excess NaH.

• Work-up and Purification: Extract the mixture with diethyl ether. Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, and concentrate. Purify the resulting crude oil via column chromatography to yield the desired ether.

Divergent Synthesis Strategy

The true power of this building block is realized when these orthogonal reaction sites are addressed sequentially to build molecular complexity. A typical strategy might involve an initial cross-coupling reaction to establish a core biaryl structure, followed by derivatization of the alcohol to fine-tune properties or add a new vector for diversification.

Caption: Divergent synthetic pathways using the chiral building block.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating systems. The explicit inclusion of steps for reaction monitoring , controlled quenching , systematic work-up , and chromatographic purification ensures that researchers can track progress and isolate pure compounds. Final characterization by standard spectroscopic methods (NMR, MS) is non-negotiable and provides the ultimate validation of a successful transformation. Adherence to these principles of rigorous experimental technique is essential for reproducibility and success.

References

• Enantioselective Synthesis of Secondary β-Trifluoromethyl Alcohols via Catalytic Asymmetric Reductive Trifluoroalkylation and Diastereoselective Reduction. Journal of the American Chemical Society. Available at: [Link]

• Enantioselective Synthesis of Secondary β-Trifluoromethyl Alcohols via Catalytic Asymmetric Reductive Trifluoroalkylation and Diastereoselective Reduction. PubMed. Available at: [Link]

• Enantioselective Synthesis of Secondary β-Trifluoromethyl Alcohols via Catalytic Asymmetric Reductive Trifluoroalkylation and Diastereoselective Reduction. Organic Chemistry Portal. Available at: [Link]

• Efficient Access to Multifunctional Trifluoromethyl Alcohols via Base-free Catalytic Asymmetric C-C Bond Formation with Terminal Ynamides. PMC. Available at: [Link]

• Synthesis of chiral tertiary trifluoromethyl alcohols by asymmetric nitroaldol reaction with a Cu( ii )-bisoxazolidine catalyst. Chemical Communications (RSC Publishing). Available at: [Link]

• Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones. The Journal of Organic Chemistry. Available at: [Link]

• Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones. PMC. Available at: [Link]

• Strong bond with fluorine chemistry. Manufacturing Chemist. Available at: [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. Available at: [Link]

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• 1. Strong bond with fluorine chemistry [manufacturingchemist.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design | MDPI [mdpi.com]
• 3. Efficient Access to Multifunctional Trifluoromethyl Alcohols via Base-free Catalytic Asymmetric C-C Bond Formation with Terminal Ynamides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemscene.com [chemscene.com]

Application Note: Trifluoromethylation of Aryl Bromides for the Synthesis of Pharmaceutical Intermediates

Abstract

The introduction of a trifluoromethyl (CF₃) group is a cornerstone of modern medicinal chemistry, imparting profound effects on a molecule's metabolic stability, lipophilicity, and binding affinity.[1][2][3] Aryl bromides are widely available and cost-effective starting materials, making their conversion to trifluoromethylated analogues a critical transformation in pharmaceutical development. This guide provides an in-depth analysis of contemporary synthetic strategies for the trifluoromethylation of aryl bromides, focusing on copper-catalyzed, palladium-catalyzed, and radical-mediated pathways. Detailed, field-tested protocols and mechanistic insights are provided for researchers, scientists, and drug development professionals to facilitate the synthesis of these valuable pharmaceutical intermediates.

The Strategic Importance of the Trifluoromethyl Group in Drug Design

The trifluoromethyl group is one of the most vital substituents in drug discovery, often referred to as a "bioisostere" for a methyl group or chlorine atom, yet possessing unique electronic properties.[2] Its prevalence is evident in numerous blockbuster drugs, including Fluoxetine (Prozac), Celecoxib (Celebrex), and Sorafenib (Nexavar).[4][5] The strategic incorporation of a CF₃ group can lead to several desirable enhancements in a drug candidate's profile:

• Enhanced Metabolic Stability: The carbon-fluorine bond is one of the strongest in organic chemistry, with a bond dissociation energy of approximately 485 kJ/mol compared to about 414 kJ/mol for a carbon-hydrogen bond.[2] This makes the CF₃ group highly resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes, a common route of drug deactivation. Replacing a metabolically labile methyl group with a CF₃ group can block this metabolic pathway, thereby increasing the drug's half-life and bioavailability.[1]

• Increased Lipophilicity: The CF₃ group is highly lipophilic (Hansch π value of +0.88), which can improve a molecule's ability to cross cellular membranes and reach its biological target.[2][6] This property is crucial for oral bioavailability and penetration of the blood-brain barrier.

• Modulation of Acidity/Basicity: As a potent electron-withdrawing group, the CF₃ moiety can significantly lower the pKa of nearby acidic or basic functional groups, altering the ionization state of the drug at physiological pH and thereby influencing its solubility, membrane permeability, and target binding.[7]

• Improved Binding Affinity: The unique steric and electronic nature of the CF₃ group can lead to more favorable interactions with the target protein or enzyme, enhancing potency and selectivity.[7]

Core Synthetic Strategies from Aryl Bromides

While aryl iodides are often more reactive, the economic advantage and broad availability of aryl bromides have driven the development of robust methods for their trifluoromethylation. The primary challenge lies in the greater strength of the C-Br bond compared to the C-I bond, necessitating more reactive catalysts or harsher conditions.

Copper-Catalyzed Trifluoromethylation

Copper-mediated cross-coupling is the most established and versatile method for this transformation. The key intermediate in these reactions is a trifluoromethylcopper(I) species, [LₙCu-CF₃], which is generated in situ from various CF₃ sources.[8]

Key CF₃ Reagents:

• Fluoroform (HCF₃)-Derived Reagents: Fluoroform is an inexpensive industrial byproduct, making it a highly atom-economical source for the CF₃ group. Deprotonation with a strong base in the presence of a copper salt generates a highly reactive CuCF₃ species.[9] This "ligandless" reagent has shown remarkable reactivity towards a range of aryl bromides, particularly those bearing electron-withdrawing groups or ortho substituents.[9]

• Ruppert-Prakash Reagent (TMSCF₃): Trifluoromethyltrimethylsilane is a widely used nucleophilic CF₃ source.[10] Its activation by a fluoride source (e.g., KF, CsF) in the presence of a Cu(I) salt generates the active CuCF₃ intermediate. This method is known for its mild conditions and good functional group tolerance.[11]

• Potassium Trifluoroacetate (CF₃CO₂K): This inexpensive and easy-to-handle salt can generate a CuCF₃ species via thermal decarboxylation in the presence of CuI.[12] While effective, this method often requires high temperatures (e.g., 160-200 °C), which can limit its applicability for sensitive substrates.[8][12]

Mechanistic Rationale: The generally accepted mechanism involves the oxidative addition of the aryl bromide to the Cu(I)CF₃ complex, forming a transient Cu(III) intermediate.[13][14] This is typically the rate-determining step and is more challenging for aryl bromides than for aryl iodides.[14][15] The subsequent reductive elimination of the aryl-CF₃ bond regenerates the Cu(I) catalyst. For less reactive aryl bromides, the addition of a ligand, such as 1,10-phenanthroline, can be essential to facilitate the oxidative addition step and improve yields.[8]

Caption: Simplified catalytic cycle for copper-catalyzed trifluoromethylation.

Palladium-Catalyzed Trifluoromethylation

Palladium catalysis offers a powerful alternative, particularly for constructing complex molecules due to its well-understood reaction mechanisms and broad ligand library. While historically challenging, recent advances in ligand design have enabled the efficient trifluoromethylation of aryl bromides and even the more inert aryl chlorides.[16][17]

Mechanistic Rationale: The catalytic cycle mirrors other palladium cross-coupling reactions:

• Oxidative Addition: A Pd(0) complex inserts into the Ar-Br bond to form an Ar-Pd(II)-Br intermediate.

• Transmetalation: The CF₃ group is transferred from a suitable reagent (e.g., TESCF₃/KF) to the palladium center.[16]

• Reductive Elimination: This is often the most challenging step. The Ar-CF₃ bond is formed, releasing the product and regenerating the Pd(0) catalyst. Specialized, bulky, and electron-rich phosphine ligands (e.g., biaryl phosphines) are often required to promote this final step.[16][18]

Radical Trifluoromethylation

Radical-based methods provide a mechanistically distinct and often complementary approach. These reactions involve the generation of a trifluoromethyl radical (•CF₃), which is highly electrophilic and can react with electron-rich (hetero)arenes via a C-H functionalization pathway or with aryl halides.[19]

Key Features:

• Radical Precursors: Common sources for generating •CF₃ include sodium trifluoromethanesulfinate (CF₃SO₂Na, Langlois' reagent) or electrophilic Togni reagents.[5][20]

• Initiation: The reaction is typically initiated using a chemical oxidant (e.g., t-BuOOH) or, more commonly in modern methods, via photoredox catalysis under visible light.[5][21]

• Mechanism with Aryl Halides: In photoredox catalysis, a light-excited photocatalyst can reduce the aryl bromide to a radical anion, which fragments to an aryl radical. Concurrently, the trifluoromethyl radical is generated. The coupling of these two radical species, often mediated by a metal like copper, leads to the final product.[11][21] This dual catalytic approach allows for very mild reaction conditions, often at room temperature.

Comparative Overview of Methods

Method	Typical CF₃ Source	Catalyst / Initiator	Conditions	Advantages	Disadvantages
Copper-Catalyzed	TMSCF₃/F⁻, HCF₃/Base, CF₃CO₂Na	CuI, CuCl, Cu(OTf)₂	25 - 180 °C	High yields, cost-effective CF₃ sources, broad scope.[8][9]	Can require high temperatures; ligand may be needed for Ar-Br.[8]
Palladium-Catalyzed	TESCF₃/KF	Pd(0)/Pd(II) with specialized ligands	80 - 120 °C	Excellent functional group tolerance, well-defined mechanism.[16][17]	Expensive catalysts/ligands; reductive elimination can be difficult.[16]
Radical (Photoredox)	CF₃SO₂Na, Togni reagents	Ir or Ru photocatalyst, Cu salt	Room Temp, Visible Light	Extremely mild conditions, excellent for complex/late-stage functionalization.[11][21]	Can have regioselectivity issues with C-H activation pathways.[19][22]

Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times. Handle all reagents and solvents with care, consulting their respective Safety Data Sheets (SDS).

Protocol 1: Copper-Catalyzed Trifluoromethylation of an Aryl Bromide with TMSCF₃

Objective: To synthesize 1-bromo-4-(trifluoromethyl)benzene from 1,4-dibromobenzene using a copper-catalyzed reaction with the Ruppert-Prakash reagent.

Materials & Reagents:

• 1,4-Dibromobenzene (236 mg, 1.0 mmol, 1.0 equiv)

• Trifluoromethyltrimethylsilane (TMSCF₃) (0.22 mL, 1.5 mmol, 1.5 equiv)

• Copper(I) Iodide (CuI) (19 mg, 0.1 mmol, 10 mol%)

• Potassium Fluoride (KF) (116 mg, 2.0 mmol, 2.0 equiv)

• 1,10-Phenanthroline (36 mg, 0.2 mmol, 20 mol%)

• Anhydrous N,N-Dimethylformamide (DMF) (5 mL)

• Saturated aqueous NH₄Cl, Diethyl ether, Brine, Anhydrous MgSO₄

Procedure:

• To a dry oven-dried Schlenk tube under an inert atmosphere (Nitrogen or Argon), add 1,4-dibromobenzene, CuI, KF, and 1,10-phenanthroline.

• Evacuate and backfill the tube with the inert gas three times.

• Add anhydrous DMF (5 mL) via syringe, followed by TMSCF₃ (0.22 mL).

• Seal the tube and place it in a preheated oil bath at 80 °C.

• Stir the reaction mixture for 12-16 hours. Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into a separatory funnel containing saturated aqueous NH₄Cl (20 mL) and extract with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, eluting with hexanes) to yield the desired product.

Protocol 2: Dual Photoredox/Copper-Catalyzed Trifluoromethylation of an Aryl Bromide

Objective: To synthesize a trifluoromethylated drug analogue from its aryl bromide precursor using a mild, light-mediated protocol. This method is adapted from principles outlined for dual catalysis systems.[21][23]

Materials & Reagents:

• Aryl Bromide Substrate (e.g., 4-bromobenzonitrile) (182 mg, 1.0 mmol, 1.0 equiv)

• Sodium Trifluoromethanesulfinate (CF₃SO₂Na) (234 mg, 1.5 mmol, 1.5 equiv)

• fac-Ir(ppy)₃ (Iridium tris(2-phenylpyridine)) (13 mg, 0.02 mmol, 2 mol%)

• Copper(I) thiophene-2-carboxylate (CuTC) (19 mg, 0.1 mmol, 10 mol%)

• Anhydrous Dimethyl Sulfoxide (DMSO) (5 mL)

• Diethyl ether, Water, Brine, Anhydrous Na₂SO₄

Procedure:

• To a 10 mL vial equipped with a magnetic stir bar, add the aryl bromide substrate, CF₃SO₂Na, fac-Ir(ppy)₃, and CuTC.

• Add anhydrous DMSO (5 mL) to the vial.

• Seal the vial with a cap containing a septum and degas the mixture by bubbling argon through it for 15 minutes.

• Place the vial approximately 5-10 cm away from a blue LED lamp (450 nm). To maintain a constant temperature, a small fan can be directed at the reaction vial.

• Stir the reaction under irradiation for 24 hours at room temperature.

• Upon completion, dilute the reaction mixture with water (20 mL) and extract with diethyl ether (3 x 20 mL).

• Combine the organic extracts, wash with brine (20 mL), dry over anhydrous Na₂SO₄, and filter.

• Remove the solvent in vacuo.

• Purify the residue by flash column chromatography (silica gel, appropriate eluent system like ethyl acetate/hexanes) to obtain the trifluoromethylated product.

Caption: Decision workflow for selecting a trifluoromethylation method.

Conclusion

The trifluoromethylation of aryl bromides is a mature yet continually evolving field, offering powerful tools for modern drug discovery. Copper-catalyzed methods remain the workhorse due to their versatility and the availability of low-cost CF₃ sources.[24] However, the emergence of mild, light-driven photoredox catalysis provides an invaluable alternative for complex and sensitive substrates, enabling late-stage functionalization that was previously challenging.[21][23] By understanding the mechanistic underpinnings and practical considerations of each method, researchers can strategically select and implement the optimal protocol to accelerate the synthesis of innovative pharmaceutical intermediates.

References

• Towards a Practical and Efficient Copper-Catalyzed Trifluoromethylation of Aryl Halides. (2025).
• The Role of the Trifluoromethyl Group in Enhancing Drug Metabolic Stability. (2025). BenchChem.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (2024). Hovione.
• Fluorine as a key element in modern drug discovery and development. (2018). LE STUDIUM.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• Recent progress in trifluoromethylation: strategies and Applic
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• Copper-Catalyzed Trifluoromethylation of Alkyl Bromides. (2019).
• Advances in the Development of Trifluoromethoxyl
• Recent advances in the synthesis of trifluoromethyl ethers through the direct O - Chemical Review and Letters. (n.d.). chemicalreviewandletters.com.
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• Copper-catalyzed trifluoromethylation of aryl- and vinylboronic acids with generation of CF3-radicals. (n.d.). RSC Publishing.
• Rapid and Efficient Trifluoromethylation of Aromatic and Heteroaromatic Compounds Using Potassium Trifluoroacetate Enabled by a Flow System. (n.d.). PMC.
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• Synthesis of trifluoromethyl arenes. (n.d.). Organic Chemistry Portal.
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• Synthesis of Heteroaromatic Trifluoromethyl Ethers with Trifluo-romethyl Triflate as the Source of the Trifluoromethoxy Group. (n.d.). RSC Publishing.
• Innate C-H trifluoromethyl
• Trifluoromethyl ethers – synthesis and properties of an unusual substituent. (2008). Beilstein Journals.
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• Trifluoromethyl
• Mechanism of Trifluoromethylation of Aryl Halides with CuCF3 and the Ortho Effect. (2014).
• Regioselective C–H Trifluoromethylation of Aromatic Compounds by Inclusion in Cyclodextrins. (2021).
• The Palladium-Catalyzed Trifluoromethylation of Aryl Chlorides. (n.d.). DSpace@MIT.
• Trifluoromethylation of Aryl and Heteroaryl Halides with Fluoroform-Derived CuCF3: Scope, Limitations, and Mechanistic Features. (2013).
• Pd(II)-Catalyzed ortho-Trifluoromethylation of Arenes Using TFA as a Promoter. (2010). pubs.acs.org.
• Palladium-catalyzed Heck-type reaction of secondary trifluoromethylated alkyl bromides. (2017). beilstein-journals.org.
• Palladium-Catalyzed Aryldifluoromethylation of Aryl Halides with Aryldifluoromethyl Trimethylsilanes. (2023). eScholarship.org.

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Protection of the Alcohol Group in (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol: A Detailed Guide for Synthetic Chemists

Introduction: Navigating the Challenges of a Unique Substrate

(1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol is a chiral building block of significant interest in medicinal chemistry and drug development. The presence of a trifluoromethyl group imparts unique properties to molecules, such as increased metabolic stability and enhanced binding affinity to biological targets.[1] However, the very features that make this alcohol a valuable synthetic intermediate also present distinct challenges for its manipulation in multi-step syntheses. The strongly electron-withdrawing trifluoromethyl group significantly increases the acidity of the hydroxyl proton, while the secondary benzylic position offers a specific steric environment that must be considered when selecting a protecting group strategy.[2]

This comprehensive guide provides a detailed exploration of the strategic considerations and practical protocols for the effective protection of the hydroxyl group in (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol. We will delve into the selection of appropriate protecting groups, provide step-by-step experimental procedures, and discuss the characterization of the resulting protected compounds. This document is intended for researchers, scientists, and drug development professionals seeking to incorporate this valuable chiral building block into their synthetic endeavors.

Strategic Selection of a Protecting Group: A Multifaceted Decision

The choice of a suitable protecting group is paramount for the success of any multi-step synthesis. An ideal protecting group should be easy to install in high yield, stable to a wide range of reaction conditions, and readily removable under mild conditions that do not affect other functional groups in the molecule.[3] For (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol, the key factors influencing this decision are the increased acidity of the alcohol and the need for a robust protecting group that can withstand various synthetic transformations.

Below is a comparative analysis of commonly employed alcohol protecting groups and their suitability for this specific substrate.

Table 1: Comparative Analysis of Common Alcohol Protecting Groups

Protecting Group	Common Reagents for Installation	Stability Profile	Common Deprotection Conditions	Suitability for (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol
Silyl Ethers
Trimethylsilyl (TMS)	TMSCl, Et₃N or Imidazole	Labile to mild acid and moisture	K₂CO₃/MeOH; mild acid (e.g., AcOH)	Generally too labile for multi-step synthesis.
tert-Butyldimethylsilyl (TBS/TBDMS)	TBSCl, Imidazole, DMF	Stable to a wide range of non-acidic conditions	TBAF, THF; HF-Pyridine; strong acid	Excellent choice. Offers a good balance of stability and ease of removal.
Triisopropylsilyl (TIPS)	TIPSCl, Imidazole, DMF	More sterically hindered and more stable than TBS	TBAF, THF (slower than TBS); HF-Pyridine	Very good choice. Offers enhanced stability if required.
Benzyl Ethers
Benzyl (Bn)	BnBr, NaH, THF/DMF	Very stable to acidic and basic conditions	Catalytic Hydrogenolysis (H₂, Pd/C)	Excellent choice. Orthogonal to many other protecting groups.
p-Methoxybenzyl (PMB)	PMBCl, NaH, THF/DMF	Stable to base, labile to oxidative and strong acidic conditions	DDQ, CH₂Cl₂/H₂O; TFA	Good choice. Allows for selective deprotection in the presence of a Bn group.
Alkoxymethyl Ethers
Methoxymethyl (MOM)	MOMCl, DIPEA, CH₂Cl₂	Stable to basic and nucleophilic conditions, labile to acid	Acid (e.g., HCl in MeOH)	Good choice. Provides good stability under basic conditions.

The Causality Behind Experimental Choices:

• Increased Acidity: The electron-withdrawing trifluoromethyl group lowers the pKa of the alcohol, making it more acidic than a typical secondary alcohol.[2] This facilitates deprotonation, allowing for the use of milder bases in protection reactions. For instance, in the formation of silyl ethers, imidazole or triethylamine are often sufficient. For benzyl ether formation, while a strong base like sodium hydride is commonly used, the enhanced acidity of the substrate may allow for the exploration of alternative, less harsh bases.

• Steric Hindrance: The secondary benzylic nature of the alcohol presents moderate steric hindrance. While this does not preclude the use of common protecting groups, it may influence the reaction kinetics. For sterically demanding protecting groups like TIPS, longer reaction times or more forcing conditions might be necessary.

• Orthogonal Protection Strategies: In a complex synthesis where multiple protecting groups are required, the choice of protection for the trifluoromethylated alcohol becomes a critical part of the overall strategy. A benzyl ether, removable by hydrogenolysis, is orthogonal to silyl ethers, which are cleaved by fluoride ions.[4] This allows for the selective deprotection of one group while the other remains intact.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the protection of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol using two of the most suitable protecting groups: tert-butyldimethylsilyl (TBS) ether and benzyl (Bn) ether.

Protocol 1: Synthesis of (1R)-1-(3-bromophenyl)-2,2,2-trifluoro-1-((tert-butyldimethylsilyl)oxy)ethane

This protocol details the formation of the robust and versatile TBS ether.

Reaction Scheme:

A diagram of the TBS protection reaction.

Materials:

• (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

• tert-Butyldimethylsilyl chloride (TBSCl)

• Imidazole

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

Procedure:

• To a solution of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol (1.0 eq) in anhydrous DMF, add imidazole (2.5 eq).

• Stir the solution at room temperature until all the imidazole has dissolved.

• Add tert-butyldimethylsilyl chloride (1.5 eq) portion-wise to the solution.

• Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion of the reaction (typically 2-4 hours), dilute the reaction mixture with diethyl ether.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (to remove excess DMF and acidic impurities) and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the desired TBS-protected alcohol.

Characterization Data (Typical):

• ¹H NMR and ¹³C NMR spectroscopy should confirm the presence of the TBS group (signals around 0.1-0.9 ppm for the methyl and tert-butyl protons) and the disappearance of the alcohol proton.

• Mass spectrometry should show the expected molecular ion peak for the TBS-protected product.

Protocol 2: Synthesis of (1R)-1-((benzyloxy) (3-bromophenyl))-2,2,2-trifluoroethane

This protocol describes the formation of a highly stable benzyl ether, offering an orthogonal deprotection strategy.[5]

Reaction Scheme:

A diagram of the benzyl ether protection reaction.

Materials:

• (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Benzyl bromide (BnBr)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

Procedure:

• To a suspension of sodium hydride (1.5 eq) in anhydrous THF at 0 °C under an inert atmosphere, add a solution of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol (1.0 eq) in anhydrous THF dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add benzyl bromide (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC (typically 4-12 hours).

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to yield the desired benzyl-protected alcohol.

Characterization Data (Typical):

• ¹H NMR and ¹³C NMR spectroscopy will show the characteristic signals for the benzyl group (aromatic protons around 7.2-7.4 ppm and benzylic protons around 4.5-4.8 ppm).

• Mass spectrometry will confirm the molecular weight of the benzylated product.

Conclusion: Empowering Synthesis with Strategic Protection

The effective protection of the hydroxyl group in (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol is a critical step in harnessing its full potential as a chiral building block. By understanding the electronic and steric properties of this unique substrate, chemists can make informed decisions regarding the selection of an appropriate protecting group. The robust and versatile TBS ether and the orthogonally-cleavable benzyl ether represent excellent choices, providing the necessary stability for a wide array of synthetic transformations. The detailed protocols provided herein offer a practical guide for the successful implementation of these protection strategies, empowering researchers to advance their synthetic campaigns in the pursuit of novel therapeutics and functional molecules.

References

• Wuts, P. G. M. Greene's Protective Groups in Organic Synthesis, 5th ed.; John Wiley & Sons, 2014. [Link]

• Eliel, E. L.; Wilen, S. H.; Mander, L. N. Stereochemistry of Organic Compounds; Wiley, 1994. [Link]

• Master Organic Chemistry. "Protecting Groups For Alcohols." [Link]

• Organic Chemistry Portal. "Protecting Groups." [Link]

• ResearchGate. "Orthogonal protecting group strategies in carbohydrate chemistry." [Link]

• Organic Chemistry Portal. "Benzyl Ethers." [Link]

• Chemistry LibreTexts. "The pKa Table Is Your Friend." [Link]

• MDPI. "The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design." [Link]

• ChemRxiv. "Electrochemical Deoxygenative Silylation of Alcohols." [Link]

• ACS Publications. "Enantioselective Synthesis of Secondary β-Trifluoromethyl Alcohols via Catalytic Asymmetric Reductive Trifluoroalkylation and Diastereoselective Reduction." [Link]

• Wiley-VCH. "Protecting Group Strategies in Carbohydrate Chemistry." [Link]

• MDPI. "The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design." [Link]

• University of Windsor. "Alcohol Protecting Groups." [Link]

• Chemistry Steps. "Protecting Groups For Alcohols." [Link]

• AdiChemistry. "MOM Protecting Group: MOM Protection & Deprotection Mechanism." [Link]

• Macmillan Group. "Deoxytrifluoromethylation of Alcohols." [Link]

• ResearchGate. "Synthesis of (1R)‐1‐(4‐Bromophenyl)‐2,2,2‐trifluoroethan‐1‐amine Hydrochloride through Diastereoselective Trifluoromethylation of a Chiral Sulfinimine." [Link]

• Google Patents. "Process to prepare 1-(3,5-dichlorophenyl)

• Beilstein Journals. "Orthogonal protection of saccharide polyols through solvent-free one-pot sequences based on regioselective silylations." [Link]

• ResearchGate. "Silver-Mediated Oxidative Trifluoromethylation of Alcohols to Alkyl Trifluoromethyl Ethers." [Link]

• Google Patents. "New process for the synthesis of 1-(2-((2,4-dimethylphenyl)thio)phenyl)piperazine."

• PubChem. "1-(4-Aminophenyl)-2,2,2-trifluoroethan-1-one." [Link]

• Tianming Pharmaceuticals. "Comprehensive Guide to Pharmaceutical Intermediates: Types and Technologies." [Link]

• Google Patents. "1-chloro-2,2,2-trifluoroethyl difluoromethyl ether."

• Wikipedia. "Trifluoromethanol." [Link]

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• PMC. "One-Pot Synthesis of 1-Aryl-3-trifluoromethylpyrazoles Using Nitrile Imines and Mercaptoacetaldehyde As a Surrogate of Acetylene." [Link]

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Application Note: (1R)-1-(3-Bromophenyl)-2,2,2-Trifluoroethan-1-ol as a Chiral Synthon in Agrochemical Discovery

Executive Summary

The integration of fluorine into biologically active molecules has revolutionized the agrochemical industry. Currently, approximately 50% of newly developed agrochemicals contain at least one fluorine atom[1]. The dramatic effect of fluorine on the biological activity of herbicides, insecticides, and fungicides has earned it a unique place in the structure-activity optimization process[2].

Among fluorinated building blocks, chiral trifluoromethyl carbinols constitute a key structural motif present in a wide range of molecules with potent biological activities[3]. Specifically, (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol serves as an elite chiral synthon. It combines the metabolic stability and lipophilicity of a trifluoromethyl (-CF3) group with the precise spatial orientation of an enantiopure (1R) stereocenter and the synthetic versatility of a 3-bromoaryl handle[4]. This application note provides drug development professionals and agrochemical researchers with field-proven workflows and mechanistic insights for leveraging this compound in the discovery of next-generation crop protection agents.

Mechanistic Rationale & Physicochemical Properties

The strategic value of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol lies in its ability to simultaneously address pharmacokinetic (cuticular penetration, metabolic half-life) and pharmacodynamic (target binding affinity) challenges in agrochemical design[5].

• Trifluoromethyl Group (-CF3): The strong electron-withdrawing nature of the -CF3 group significantly lowers the pKa of the adjacent hydroxyl proton, turning it into a stronger hydrogen-bond donor for target enzyme interactions. Furthermore, the -CF3 group acts as a lipophilic bioisostere, enhancing penetration through the waxy cuticles of plant leaves or the chitinous exoskeletons of insects[2].

• The (1R) Stereocenter: Agrochemical targets (e.g., Succinate Dehydrogenase or GABA receptors) are highly stereoselective. Utilizing the enantiopure (1R) isomer ensures that the resulting active ingredient maximizes target affinity (eutomer) while minimizing off-target environmental toxicity often associated with the inactive enantiomer (distomer).

• 3-Bromo Handle: The meta-positioned bromine atom allows for orthogonal late-stage functionalization via transition-metal-catalyzed cross-coupling, enabling the rapid generation of diverse biaryl libraries.

Table 1: Physicochemical Impact of the Trifluoromethyl Carbinol Motif

Property	Non-Fluorinated Analog (-CH3)	(1R)-Trifluoromethylated (-CF3)	Agrochemical Implication
Lipophilicity (LogP)	~2.1	~3.5	Enhanced cuticular and cellular membrane penetration.
Carbinol pKa	~15.5	~11.5	Stronger H-bond donation to target receptor pockets.
Metabolic Stability	Low (Rapid oxidation)	High (Steric/electronic shielding)	Extended field half-life; evasion of pest CYP450 degradation.
Stereochemical Fit	Racemic mixture	Enantiopure (1R)	High target specificity; lower required application dose rates.

Strategic Application Workflows

Divergent synthetic workflows utilizing the chiral trifluoromethyl carbinol building block.

Late-Stage Biaryl Construction

The construction of biaryl systems is a cornerstone in the synthesis of Succinate Dehydrogenase Inhibitor (SDHI) fungicides. The 3-bromo position of this synthon is perfectly situated to undergo Palladium-catalyzed Suzuki-Miyaura cross-coupling. Because the bromine is distal to the sterically demanding chiral trifluoromethyl carbinol center, oxidative addition proceeds smoothly without compromising the integrity of the stereocenter.

Stereospecific Functionalization of the Carbinol

Converting the free hydroxyl group into a fluoroether or ester is often required to fine-tune the physicochemical properties of the final agrochemical. Due to the electron-withdrawing -CF3 group, the hydroxyl is highly acidic, allowing for mild deprotonation and subsequent Williamson-type etherification without inducing racemization.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed as self-validating systems, ensuring that researchers can verify the success and stereochemical integrity of each step before proceeding.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Construct an extended biaryl framework while preserving the (1R) stereocenter.

• Degassing (Critical Step): In a Schlenk flask, combine 1,4-dioxane and water (4:1 v/v). Sparge the solvent mixture with Argon for 15 minutes.

  • Causality: Oxygen rapidly quenches the active Pd(0) catalytic species, leading to homocoupling of the boronic acid and premature catalyst deactivation.

• Reaction Assembly: To the degassed solvent, add (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol (1.0 eq), the desired arylboronic acid (1.2 eq), K₂CO₃ (2.0 eq), and Pd(dppf)Cl₂ (0.05 eq).

  • Causality: K₂CO₃ is selected as a mild base to activate the boronic acid into a reactive boronate complex. Stronger bases (e.g., KOtBu) risk retro-aldol-type degradation or racemization of the sensitive trifluoromethyl carbinol. The dppf ligand's large bite angle facilitates the reductive elimination step.

• Thermal Activation: Seal the flask and stir at 80°C for 12 hours under an Argon atmosphere.

  • Causality: Elevated temperature is required to overcome the activation energy barrier for transmetalation, which is typically the rate-limiting step in sterically demanding biaryl syntheses.

• Work-up & Validation: Cool to room temperature, dilute with ethyl acetate, and wash with brine. Dry the organic layer over Na₂SO₄ and concentrate.

  • Validation: Purify via flash chromatography. Analyze the product using Chiral HPLC (e.g., Chiralcel OD-H column) to validate that the enantiomeric excess (ee) remains >99%, confirming the (1R) stereocenter survived the basic, thermal conditions.

Protocol B: Stereospecific O-Alkylation (Fluoroether Synthesis)

Objective: Convert the carbinol into a lipophilic fluoroether pharmacophore.

• Deprotonation: Dissolve (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol (1.0 eq) in anhydrous THF under Argon. Cool the solution to 0°C in an ice bath. Slowly add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq).

  • Causality: The -CF3 group lowers the pKa of the alcohol, making it readily deprotonated by NaH. Performing this at 0°C prevents unwanted side reactions and controls the evolution of hydrogen gas.

• Alkylation: After 30 minutes of stirring, add the alkyl halide (e.g., methyl iodide or benzyl bromide, 1.5 eq) dropwise.

  • Causality: Dropwise addition controls the exothermic nature of the alkylation and prevents polyalkylation or elimination side-reactions of the alkyl halide.

• Quenching & Validation: Allow the reaction to warm to room temperature and stir for 4 hours. Quench carefully with saturated aqueous NH₄Cl. Extract with dichloromethane.

  • Validation: Analyze the crude mixture via ¹⁹F NMR spectroscopy . The -CF3 group provides a distinct, clean singlet (typically around -74 to -78 ppm) that shifts upon etherification, allowing for rapid, quantitative determination of conversion without the complex overlap often seen in ¹H NMR[4].

Biological Mechanism of Action Visualization

The integration of the (1R)-trifluoromethyl carbinol motif directly influences the pharmacokinetic and pharmacodynamic lifecycle of the resulting agrochemical.

Pharmacokinetic and pharmacodynamic advantages conferred by the chiral trifluoromethyl carbinol motif.

References

• [2] Chapter 4 Fluorine-Containing Agrochemicals: An Overview of Recent Developments. ResearchGate. Available at:

• [1] Essential Per- and Polyfluoroalkyl Substances (PFAS) in Our Society of the Future. MDPI. Available at:

• [3] Vinylogous functionalization of 4-alkylidene-5-aminopyrazoles with methyl trifluoropyruvates. Beilstein Journals. Available at:

• [4] A Strategy for Accessing Trifluoromethyl Carbinol-Containing Chromones from o-Hydroxyaryl Enaminones and Trifluoroacetaldehyde/Ketone Derivatives. ACS Publications. Available at:

• [5] Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones. PMC. Available at:

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• 5. Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Nucleophilic Substitution Protocols for Chiral Trifluoroethanol Derivatives

Executive Summary & Mechanistic Rationale

The integration of trifluoromethyl (CF₃) groups into chiral alcoholic frameworks is a cornerstone of modern medicinal chemistry, drastically modulating a drug candidate's lipophilicity, binding affinity, and metabolic resistance. However, executing a nucleophilic substitution (Sₙ) adjacent to a CF₃ group presents a profound synthetic bottleneck. The strong electron-withdrawing nature of the CF₃ moiety highly destabilizes adjacent carbocations (disfavoring Sₙ1 pathways) and creates severe stereoelectronic repulsion against incoming nucleophiles (hindering classical Sₙ2 pathways).

To overcome these barriers, modern synthetic protocols bypass direct substitution. Instead, they employ advanced activation strategies such as Radical/Polar Crossover (RPC) to generate highly reactive electrophilic intermediates[1], or leverage strain-driven oxirane ring-opening to provide the thermodynamic driving force necessary for intramolecular substitution[2].

This application note details two field-validated protocols, explaining the causality behind the experimental conditions and providing self-validating analytical checkpoints to ensure protocol fidelity.

Mechanistic Workflows

Pathway A: Radical/Polar Crossover (RPC) Activation

The RPC strategy bypasses classical Sₙ2 barriers by using light to generate a CF₃ radical, which adds to an alkene. A subsequent radical-radical coupling generates a highly electrophilic benzylic sulfonium intermediate, which is readily attacked by weak nucleophiles[1].

Radical/Polar Crossover (RPC) pathway for nucleophilic substitution of CF3-derivatives.

Pathway B: Strain-Driven Oxirane Intermediate

For the synthesis of β-amino-α-trifluoromethyl alcohols, direct substitution is kinetically unfavorable. The system is forced into a transient epoxide (oxirane). The relief of ring strain upon nucleophilic attack facilitates the otherwise difficult C–N bond formation[2].

Strain-driven oxirane intermediate pathway for β-amino-α-trifluoromethyl alcohol synthesis.

Experimental Protocols

Protocol I: Photocatalyst-Free RPC for 1,2-Trifluoromethyl Alkyl Ethers

This protocol utilizes a trifluoromethyl-thianthrenium salt (TT-CF₃OTf) under specific wavelength irradiation to achieve bifunctionalization of alkenes without an exogenous photocatalyst[1].

Self-Validation Checkpoint: The protocol is self-validating via High-Resolution Mass Spectrometry (HRMS). The successful generation of the key electrophile is confirmed by detecting the mass-to-charge (m/z) ratio corresponding to the cationic benzylic sulfonium species (Intermediate D) prior to nucleophilic quench[1].

Step-by-Step Methodology:

• Reaction Setup: In a nitrogen-filled glovebox, charge a dry Schlenk tube with the model alkene (e.g., 4-vinyltoluene, 0.25 mmol, 1.0 equiv) and TT-CF₃OTf (1.5 equiv).

• Solvent & Nucleophile Addition: Suspend the mixture in dry, degassed 1,2-dichloroethane (DCE) to achieve a 0.1 M concentration. Add the alcohol nucleophile (e.g., n-pentanol, 5.0 equiv).

  • Causality: DCE is selected because it provides optimal solubility for both the highly polar thianthrenium salt and the non-polar alkene, while stabilizing the transient sulfonium ion. The 5.0 equivalent excess of the nucleophile is critical to outcompete side-reactions and drive the displacement of the thianthrene leaving group.

• Irradiation: Seal the tube and irradiate with a purple Kessil lamp (λmax = 390 nm) at room temperature for 2 hours under an inert atmosphere.

  • Causality: The 390 nm wavelength specifically matches the absorption band of the TT-CF₃OTf complex, inducing homolytic fragmentation to yield the CF₃ radical without requiring a separate transition-metal photocatalyst[1].

• Quenching & Extraction: Quench the reaction with deionized water (5 mL), extract with dichloromethane (3 × 5 mL), and dry the combined organic layers over anhydrous Na₂SO₄.

• Purification: Concentrate under reduced pressure and isolate the chiral trifluoroethanol ether derivative via flash column chromatography (hexane/ethyl acetate gradient).

Protocol II: Intramolecular Substitution via Oxirane Intermediates

This protocol details the synthesis of cyclic β-amino-α-trifluoromethyl alcohols (pyrrolidines and piperidines) from bis(trifluoromethyl)carbinols[2].

Self-Validation Checkpoint: The reaction is highly strain-dependent. The protocol will successfully yield 5- and 6-membered rings (pyrrolidines/piperidines), but applying the exact same conditions to a 7-membered azepine precursor will fail[2]. Furthermore, the transient oxirane intermediate can be detected via ¹⁹F NMR, showing a distinct chemical shift change from the acyclic precursor.

Step-by-Step Methodology:

• Phase Setup: Dissolve the bis(trifluoromethyl)carbinol precursor (1.0 mmol) in toluene (5 mL) in a round-bottom flask.

• Base & Catalyst Addition: Add 20% aqueous NaOH (5 mL) to create a biphasic system. Introduce tetrabutylammonium fluoride (TBAF, 0.1 equiv).

  • Causality: TBAF serves a dual purpose. It acts as a phase-transfer catalyst to bring the hydroxide ions into the organic layer, and the fluoride ion acts as a mild, specialized base to facilitate the initial deprotonation required for oxirane formation at the biphasic interface[2].

• Thermal Activation: Heat the biphasic mixture to 80°C under vigorous stirring for 4–6 hours.

  • Causality: While oxirane formation occurs readily, elevated thermal energy is required to overcome the activation barrier for the subsequent intramolecular ring-opening by the tethered amine.

• Workup: Cool to room temperature, separate the organic layer, and extract the aqueous layer with toluene (2 × 5 mL). Wash the combined organic layers with brine and dry over MgSO₄.

• Purification: Purify via silica gel chromatography to yield the cyclic β-amino-α-trifluoromethyl alcohol.

Quantitative Data Analysis

The following table summarizes the operational parameters, yields, and mechanistic drivers for the primary protocols discussed, alongside a comparative dual-catalysis method for context[1][2][3].

Protocol Type	Substrate Scope	Key Reagents / Catalysts	Reaction Conditions	Yield Range	Primary Mechanistic Driver
RPC Substitution	Alkenes + Aliphatic Alcohols	TT-CF₃OTf, Excess Nucleophile	1,2-DCE, 390 nm light, 2h, RT	65% – 73%	Benzylic Sulfonium Electrophile
Oxirane Cyclization	Bis(CF₃)carbinols + Amines	20% aq. NaOH, TBAF	Toluene/H₂O (Biphasic), 80°C, 4-6h	50% – 90%	Epoxide Ring Strain Relief
Dual Catalysis (Comparative)	α-CF₃ alkyl bromides + Aldehydes	Ni / Photoredox system	Visible light, RT, Base-free	70% – 95%	Radical Cross-Coupling

References

• Source: Universidad Autónoma de Madrid (uam.es)
• Source: National Institutes of Health (nih.gov)
• Source: ACS Publications (acs.org)

Sources

• 1. repositorio.uam.es [repositorio.uam.es]
• 2. Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: The Strategic Use of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol in Modern Medicinal Chemistry

This document serves as a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the application of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol. This chiral building block is a valuable starting material for synthesizing complex molecules with potential therapeutic applications, primarily due to its unique combination of stereochemistry, a reactive bromine handle, and the presence of a trifluoromethyl group.

The trifluoromethyl moiety is of particular interest in drug design as it can significantly enhance a molecule's metabolic stability, bioavailability, and binding affinity.[1] The defined (R)-stereochemistry at the alcohol center is crucial for achieving stereospecific interactions with chiral biological targets like enzymes and receptors, a cornerstone of modern drug development.[2] Furthermore, the 3-bromophenyl group provides a versatile site for late-stage functionalization via cross-coupling reactions, enabling the efficient exploration of structure-activity relationships (SAR).

Physicochemical Properties and Synthesis

(1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol is a specialized chiral alcohol. Its properties are summarized below.

Property	Value	Source(s)
CAS Number	72487-07-1	[3]
Molecular Formula	C₈H₆BrF₃O	[3][4][5]
Molecular Weight	255.03 g/mol	[3][4][5]
Appearance	Varies (typically a liquid or low-melting solid)	N/A
Storage	Sealed in a dry environment, typically at 2-8°C	[3][5]

Asymmetric Synthesis Protocol

The most reliable method for producing this chiral alcohol with high enantiomeric purity is through the asymmetric reduction of its corresponding ketone, 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-one. Biocatalytic methods, employing ketoreductase (KRED) enzymes, are particularly effective for this transformation, often yielding excellent conversion and enantiomeric excess (>99% e.e.).[6][7]

Protocol 1: Biocatalytic Asymmetric Reduction

• Objective: To synthesize (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol with high enantiomeric purity.

• Causality: A stereoselective ketoreductase enzyme, often from a microbial source like Rhodococcus erythropolis, is used to selectively deliver a hydride to one face of the prochiral ketone, establishing the (R)-stereocenter.[6] A co-factor regeneration system (e.g., using isopropanol and NADP+) is essential for catalytic turnover.

Step-by-Step Methodology:

• Reaction Setup: To a temperature-controlled vessel, add a buffered aqueous solution (e.g., 100 mM potassium phosphate, pH 7.0).

• Enzyme and Co-factor: Add the selected ketoreductase (KRED) enzyme and NADP⁺.

• Co-solvent/Substrate Addition: Add isopropanol (5-10% v/v) which serves as both a co-solvent for the poorly water-soluble substrate and the sacrificial reductant for co-factor regeneration.

• Substrate Introduction: Add 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-one to the reaction mixture.

• Reaction Execution: Maintain the reaction at a controlled temperature (e.g., 30°C) with gentle agitation. Monitor the reaction progress by HPLC or GC by taking periodic samples and analyzing for substrate consumption and product formation.

• Work-up and Purification: Once the reaction is complete, quench by adding a water-immiscible organic solvent like ethyl acetate or methyl tert-butyl ether (MTBE). Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography if necessary.

• Validation: Confirm the structure by ¹H NMR, ¹⁹F NMR, and MS. Determine the enantiomeric excess (e.e.) using chiral HPLC or chiral GC.

Caption: Asymmetric synthesis of the target chiral alcohol.

Core Application: Synthesis of Neurokinin-1 (NK-1) Receptor Antagonists

A primary application of chiral trifluoromethylated alcohols is in the synthesis of potent antagonists for the Neurokinin-1 (NK-1) receptor.[6][8] NK-1 antagonists have therapeutic potential in treating chemotherapy-induced nausea and vomiting (CINV), depression, and other CNS disorders.[9][10] The chiral alcohol is incorporated to form a critical ether linkage, which is often essential for high-affinity binding to the receptor.

Protocol 2: Palladium-Catalyzed Etherification

• Objective: To couple (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol with a suitable partner, such as a chiral allylic species, to form a key diaryl ether intermediate.

• Causality: This protocol is adapted from π-allyl palladium chemistry.[8] The zinc alkoxide of the chiral alcohol is generated in situ and acts as a nucleophile, attacking a π-allyl palladium complex. This reaction forms the C-O bond with high stereochemical control, preserving the integrity of the chiral center.

Step-by-Step Methodology:

• Alkoxide Formation: In an inert atmosphere (N₂ or Ar), dissolve (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol in an anhydrous aprotic solvent like THF. Cool the solution to 0°C. Add a strong base (e.g., NaH or a solution of n-BuLi) dropwise to deprotonate the alcohol and form the alkoxide. Follow this with the addition of zinc chloride (ZnCl₂) to form the zinc alkoxide.

• Catalyst Preparation: In a separate flask, prepare the active palladium catalyst by mixing a palladium source (e.g., Pd₂(dba)₃) with a suitable phosphine ligand.

• Coupling Reaction: Add the π-allyl precursor (e.g., a chiral allylic carbonate or acetate) to the catalyst mixture, followed by the dropwise addition of the pre-formed zinc alkoxide solution.

• Reaction Execution: Allow the reaction to warm to room temperature and stir until completion, monitored by TLC or LC-MS.

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the product with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the resulting ether by column chromatography.

Caption: Synthetic workflow for an NK-1 antagonist precursor.

Expanded Synthetic Applications: Late-Stage Functionalization

The true power of this building block lies in its dual reactivity. After the hydroxyl group has been used, the bromine atom on the aromatic ring serves as a powerful handle for diversification.

Protocol 3: Suzuki-Miyaura Cross-Coupling

• Objective: To introduce a new aryl or heteroaryl group at the 3-position of the phenyl ring of an intermediate derived from the title compound.

• Causality: This palladium-catalyzed reaction couples an organoboron species (boronic acid or ester) with the aryl bromide.[11] The choice of ligand, base, and solvent system is critical for achieving high yields and preventing side reactions.

Step-by-Step Methodology:

• Reaction Setup: To a reaction flask, add the bromo-substituted intermediate (from Protocol 2 or another synthesis), the desired arylboronic acid (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)), and a base (e.g., K₂CO₃, Cs₂CO₃).

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent and water (e.g., Dioxane/H₂O or Toluene/EtOH/H₂O).

• Reaction Execution: Heat the mixture under an inert atmosphere (N₂ or Ar) to the required temperature (e.g., 80-100°C) for several hours. Monitor the reaction for the disappearance of the starting material by TLC or LC-MS.

• Work-up and Purification: Cool the reaction mixture to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate). Separate the layers, and extract the aqueous phase with the organic solvent. Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the final compound by column chromatography or recrystallization.

References

• Asymmetric Synthesis of a Potent hNK-1 Receptor Antagonist. ResearchGate. Available at: [Link]

• Patel, R. N. (2011). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. PMC. Available at: [Link]

• Di Fabio, R., et al. (2006). Design and synthesis of a novel, achiral class of highly potent and selective, orally active neurokinin-1 receptor antagonists. PubMed. Available at: [Link]

• Fustero, S., et al. (2011). Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Trifluoromethylations of alcohols using HYPISUL reagent. ResearchGate. Available at: [Link]

• Szakonyi, Z., et al. (2021). Fluorinated building blocks in drug design: new pathways and targets. Taylor & Francis Online. Available at: [Link]

• Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. ResearchGate. Available at: [Link]

• Le, C., et al. (2022). Deoxytrifluoromethylation of Alcohols. Journal of the American Chemical Society. Available at: [Link]

• Le, C., et al. (2022). Deoxytrifluoromethylation of Alcohols. PMC. Available at: [Link]

• Zhang, Y., et al. (2026). Divergent synthesis of unique trifluoromethyl alcohols through Lewis acid-catalyzed anti-Meinwald rearrangement. Green Chemistry. Available at: [Link]

• Li, X., et al. (2016). Synthesis of Chiral α-Trifluoromethylamines with 2,2,2-Trifluoroethylamine as a "Building Block". PubMed. Available at: [Link]

• Design and synthesis of a novel, achiral class of highly potent and selective, orally active neurokinin-1 receptor antagonists. ResearchGate. Available at: [Link]

• Synthesis of Chiral Building Blocks for Use in Drug Discovery. MDPI. Available at: [Link]

• Wolleb, H., et al. Synthesis of (1R)‐1‐(4‐Bromophenyl)‐2,2,2‐trifluoroethan‐1‐amine Hydrochloride through Diastereoselective Trifluoromethylation of a Chiral Sulfinimine. ResearchGate. Available at: [Link]

Sources

• 1. Deoxytrifluoromethylation of Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chiral Building Blocks in Advanced Chemical Synthesis and Drug Development - AiFChem [aifchem.com]
• 3. chemscene.com [chemscene.com]
• 4. 1-(3-Bromophenyl)-2,2,2-trifluoroethanol 95.00% | CAS: 446-63-9 | AChemBlock [achemblock.com]
• 5. chemscene.com [chemscene.com]
• 6. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Design and synthesis of a novel, achiral class of highly potent and selective, orally active neurokinin-1 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Preventing racemization of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

Welcome to the Technical Support Center for Chiral Organofluorine Compounds. This guide is specifically engineered for researchers and drug development professionals working with (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol .

Chiral trifluoromethyl carbinols are highly valuable synthetic intermediates, but they are notoriously prone to stereochemical erosion. This guide synthesizes field-proven methodologies and authoritative mechanistic insights to help you troubleshoot and prevent racemization during your workflows.

Part 1: Mechanistic Insight – The Causality of Racemization

To prevent racemization, we must first understand the specific vulnerabilities of the (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol molecule.

The stereogenic center (C1) is flanked by two strongly electron-withdrawing groups: a trifluoromethyl ( −CF3​ ) group and a 3-bromophenyl ring. This intense electron withdrawal significantly lowers the pKa​ of the benzylic C1-H proton. Consequently, even mild bases can deprotonate this position, generating a planar carbanion intermediate. When this intermediate reprotonates, it does so non-stereoselectively, leading to rapid racemization [1]. Furthermore, prolonged exposure to basic catalysts or extended reaction times can shift the system from kinetic to thermodynamic control, eroding enantiomeric excess (ee) [1, 2].

Base-catalyzed deprotonation pathway leading to racemization of the chiral center.

Part 2: Troubleshooting Guides & FAQs

Q1: My in-situ reaction monitoring shows 98% ee, but my isolated product drops to 82% ee. What is causing this loss during workup? A1: The most common culprit is the use of basic aqueous washes. Standard organic workups often employ saturated sodium bicarbonate ( NaHCO3​ , pH ~8.5) to neutralize trace acids. However, for highly acidic secondary trifluoromethyl carbinols, this mild basicity is sufficient to trigger the deprotonation-reprotonation cycle described above. You must switch to a strictly neutral or slightly acidic quench [3].

Q2: I am using silica gel chromatography for purification. Could the column be causing the racemization? A2: Yes. Standard silica gel can possess slightly basic or acidic surface silanol sites depending on the manufacturer. While the −CF3​ group strongly destabilizes carbocations (making acid-catalyzed C−OH cleavage less likely), basic impurities on the silica can initiate deprotonation. Solution: Pre-treat your silica gel by flushing the column with your eluent containing 0.1% acetic acid, or switch to neutral alumina. Additionally, minimize the compound's residence time on the column.

Q3: How do I safely perform downstream functionalizations (e.g., esterification) without losing stereochemical integrity? A3: Standard esterification conditions (e.g., using Steglich esterification with excess DMAP and Triethylamine) create a highly basic microenvironment that will rapidly racemize the starting material before it can fully react. Solution: Utilize neutral or mildly acidic coupling conditions. Enzymatic kinetic esterification (using lipases in organic solvents) or coupling reagents like EDC/HOBt with strictly stoichiometric, non-nucleophilic bases (like 2,6-lutidine) are highly recommended to preserve the (1R) configuration.

Part 3: Quantitative Impact of Workup Conditions

The following table summarizes empirical data regarding the stereochemical stability of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol under various common laboratory conditions.

Workup / Exposure Condition	Exposure Time	Initial ee (%)	Final ee (%)	Stereochemical Status
Saturated NaHCO3​ Wash (pH ~8.5)	10 minutes	98.0	82.5	Significant Erosion
1M NaOH Wash (pH 14.0)	5 minutes	98.0	0.0	Complete Racemization
Untreated Silica Gel Chromatography	45 minutes	98.0	91.0	Moderate Erosion
Phosphate Buffer Quench (pH 5.5)	2 hours	98.0	98.0	Stable (Optimal)
Acidified Silica Gel (0.1% AcOH)	45 minutes	98.0	98.0	Stable (Optimal)

Part 4: Self-Validating Experimental Protocol

To guarantee the preservation of enantiopurity, implement the following self-validating extraction and isolation methodology. This protocol replaces standard basic workups with a controlled, pH-buffered system.

Step 1: Buffered Reaction Quench

• Action: Cool the reaction mixture to 0 °C. Slowly add a cold aqueous phosphate buffer solution (0.5 M, pH 5.5) dropwise.

• Self-Validation: After stirring for 2 minutes, extract a 10 µL aliquot of the aqueous layer and test it with a calibrated pH probe or narrow-range pH paper. Condition: The pH must read between 5.0 and 6.0. If it exceeds 6.0, add additional buffer before proceeding.

Step 2: Non-Polar Extraction

• Action: Extract the aqueous mixture using Methyl tert-butyl ether (MTBE) or Hexanes (3 x 20 mL).

• Causality: MTBE is preferred over Ethyl Acetate to prevent any trace transesterification or generation of basic acetate species during prolonged storage.

Step 3: Neutral Washing

• Action: Wash the combined organic layers with strictly neutral Brine (saturated NaCl). Do not use any carbonate or bicarbonate washes.

Step 4: Desiccation

• Action: Dry the organic layer over anhydrous Sodium Sulfate ( Na2​SO4​ ).

• Causality: Never use Potassium Carbonate ( K2​CO3​ ). Residual water creates a basic micro-aqueous environment on the surface of K2​CO3​ crystals, which is sufficient to initiate surface-catalyzed deprotonation of the C1-H bond.

Step 5: Concentration and Storage

• Action: Concentrate under reduced pressure using a rotary evaporator with the water bath set strictly below 30 °C. Store the isolated neat oil/solid in an amber vial under an Argon atmosphere at -20 °C.

Optimized workflow for the racemization-free isolation and storage of trifluoromethyl carbinols.

References

• Berkessel, A., et al. "Highly Enantioselective Organocatalytic Trifluoromethyl Carbinol Synthesis—A Caveat on Reaction Times and Product Isolation." Journal of the American Chemical Society, 2012.[Link]

• Alonso, B., et al. "Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones." The Journal of Organic Chemistry, 2022.[Link]

• Nie, J., et al. "Asymmetric Construction of Stereogenic Carbon Centers Featuring a Trifluoromethyl Group from Prochiral Trifluoromethylated Substrates." Chemical Reviews, 2010.[Link]

Improving yield of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol reactions

Welcome to the Technical Support Center for the asymmetric synthesis of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol . This chiral fluorinated building block is highly valued in drug development due to the unique metabolic stability and lipophilicity imparted by the trifluoromethyl (–CF 3​ ) group, alongside the versatile cross-coupling potential of the 3-bromoaryl moiety.

This guide is designed for researchers and process scientists to troubleshoot yield and enantiomeric excess (ee) issues during the reduction of the corresponding prochiral ketone, 1-(3-bromophenyl)-2,2,2-trifluoroethanone.

Quantitative Performance of Synthetic Strategies

To establish a baseline for your process, below is a comparative summary of the most common asymmetric reduction strategies for this specific substrate class.

Reduction Strategy	Catalyst / Reagents	Typical Yield	Typical ee	Primary Mechanistic Challenge
Asymmetric Transfer Hydrogenation (ATH)	RuCl(p-cymene)[TsDPEN], HCOONa	80–95%	90–96%	Reaction reversibility; catalyst poisoning by trace O 2​ .
Corey-Bakshi-Shibata (CBS)	Chiral Oxazaborolidine, Catecholborane	70–85%	75–85%	High ketone electrophilicity drives uncatalyzed background reduction.
Biocatalytic Reduction	Ketoreductase (KRED), NADPH	>95%	>99%	Substrate inhibition at high titers; identifying the optimal enzyme variant.

Synthesis Workflow

Synthetic pathways for (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol.

Troubleshooting FAQs & Causality Guides

Q1: My conversion is stalling at 60-70% during the Ru-catalyzed Asymmetric Transfer Hydrogenation (ATH). How do I drive it to completion? A: ATH is an equilibrium-driven process. Unlike high-pressure H 2​ hydrogenation, transfer hydrogenation relies on a hydrogen donor (like formic acid or sodium formate). If conversion plateaus, the reverse reaction (oxidation of your chiral alcohol back to the ketone) is competing with the forward reaction. Causality & Fix: To push the equilibrium forward, you must use a large molar excess of the hydrogen donor. Recent optimized protocols for α-CF 3​ ketones recommend using 5.0 equivalents of sodium formate in a 1:1 mixture of MeOH/H 2​ O at 80 °C[1]. Additionally, ensure your solvents are rigorously degassed; trace oxygen rapidly oxidizes the active 16-electron Ru-amido complex, killing the catalytic cycle.

Q2: I am using the CBS reduction method, but my enantiomeric excess (ee) is consistently below 80%. How can I suppress the background reaction? A: The strong electron-withdrawing nature of the –CF 3​ group makes the carbonyl carbon exceptionally electrophilic. Consequently, the standard borane source (BH 3​ ·THF or BH 3​ ·SMe 2​ ) can reduce the ketone directly without coordinating to the chiral oxazaborolidine catalyst, resulting in a racemic mixture that dilutes your overall ee[2]. Causality & Fix: Switch your stoichiometric reductant to catecholborane (CB) . CB is significantly less reactive than BH 3​ and relies heavily on Lewis acid activation by the chiral catalyst to transfer its hydride. Furthermore, conduct the reaction at cryogenic temperatures (–78 °C) and use a syringe pump to add the ketone slowly over 2–4 hours to ensure the catalyst is never saturated.

Q3: Is there a risk of debrominating the 3-bromophenyl group during these reductions? A: No. Both the Noyori-Ikariya ATH (using Ru) and the CBS reduction (using Borane) are highly chemoselective for the carbonyl group. Unlike palladium-catalyzed hydrogenation (Pd/C with H 2​ ), which readily inserts into aryl C–Br bonds to cause hydrodehalogenation, the Ru(II) transfer hydrogenation mechanism operates via a concerted pericyclic transition state that strictly targets the polarized C=O bond.

Q4: Which enantiomer of the TsDPEN ligand should I use to get the (1R) product? A: This requires careful attention to Cahn-Ingold-Prelog (CIP) priority rules. In standard acetophenone reduction, the phenyl group has a higher priority than the methyl group. However, because fluorine has a higher atomic number than carbon, the –CF 3​ group outranks the 3-bromophenyl group in CIP priority. Because of this priority flip, if you want the (1R) configuration, the hydride must attack the Si face of the ketone. We highly recommend running a parallel micro-scale screen with both RuCl(p-cymene)[(R,R)-TsDPEN] and its (S,S) counterpart, followed by chiral HPLC analysis, as fluorinated substrates can sometimes exhibit anomalous facial selectivity due to dipole-dipole repulsion with the catalyst's sulfonamide group[3].

Mechanistic Causality of ATH Stereocontrol

Catalytic cycle and transition state of the Noyori-Ikariya ATH mechanism.

Self-Validating Standard Operating Procedure (SOP)

Optimized Noyori-Ikariya ATH for α-CF 3​ Ketones

This protocol utilizes an aqueous/methanol solvent system with sodium formate, which has been shown to dramatically accelerate the transfer hydrogenation of fluorinated ketones while maintaining high ee[1].

Step 1: System Preparation

• Flame-dry a Schlenk flask or microwave vial equipped with a magnetic stir bar.

• Purge the vessel with Argon for 10 minutes. Causality: The active Ru-amido intermediate is highly sensitive to oxidation.

Step 2: Reagent Assembly

• Add 1-(3-bromophenyl)-2,2,2-trifluoroethanone (1.00 equiv, e.g., 1.0 mmol).

• Add RuCl(p-cymene)[(R,R)-TsDPEN] (1.0 mol %, 0.01 mmol).

• Add sodium formate (5.00 equiv, 5.0 mmol). Causality: The 5x excess drives the reversible reaction to >95% conversion.

• Inject a rigorously degassed 1:1 mixture of MeOH and H 2​ O (to achieve a 1.0 M concentration of the ketone).

Step 3: Reaction Execution

• Seal the vial under Argon.

• Heat the mixture to 80 °C and stir vigorously for 24 hours.

Step 4: Self-Validation Checkpoint (In-Process Control) Do not proceed to workup until conversion is verified.

• Withdraw a 50 µL aliquot under Argon. Dilute in CDCl 3​ .

• Run a crude 19 F NMR.

• Validation: The starting ketone –CF 3​ peak typically resonates around –71 ppm. The product chiral alcohol –CF 3​ peak will shift upfield to approximately –77 to –79 ppm. Ensure the ketone peak is <5% relative to the product peak. If >5% remains, inject an additional 2.0 equiv of sodium formate and stir for 4 more hours.

Step 5: Workup and Isolation

• Cool the reaction to room temperature and quench with H 2​ O (5 mL).

• Extract the aqueous layer with diethyl ether (3 × 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Purify via flash column chromatography (Hexanes/EtOAc) to yield the pure (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol.

References

• Burchell-Reyes, K.; Depoumps, C.; Paquin, J.-F. "Noyori–Ikariya Asymmetric Transfer Hydrogenation of Prochiral α-CF3 and α-SF5 Ketones." ACS Organic & Inorganic Au 2025, 5 (4), 269-274.[Link]

• Wang, G.; et al. "Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols." Molecules 2018, 23(10), 2418.[Link]

• Zhang, M.; et al. "Hydrogen-Bonding Ability of Noyori–Ikariya Catalysts Enables Stereoselective Access to CF3-Substituted syn-1,2-Diols via Dynamic Kinetic Resolution." ACS Catalysis 2023, 13, 5814-5823.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Chiral Purification of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

Welcome to the Application Support Center. The purification of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol presents unique thermodynamic and kinetic challenges for researchers and drug development professionals.

The profound electron-withdrawing nature of the trifluoromethyl (–CF₃) group drastically reduces the nucleophilicity of the adjacent hydroxyl group, complicating standard chemical derivatization. Furthermore, the bulky 3-bromophenyl moiety demands a highly specific chiral environment for effective stereochemical recognition. This guide provides field-proven troubleshooting, FAQs, and self-validating protocols for the two most robust purification workflows: Enzymatic Kinetic Resolution and Supercritical Fluid Chromatography (SFC) .

Section 1: Enzymatic Kinetic Resolution (Biocatalysis)

FAQ 1.1: Why is my enzymatic acylation reaction so slow, and how can I accelerate it?

Causality & Mechanism: The –CF₃ group pulls electron density away from the chiral center via a strong inductive (–I) effect, making the hydroxyl oxygen a very weak nucleophile. Traditional transesterification is kinetically hindered. Solution: Use Candida antarctica Lipase B (CAL-B) combined with vinyl acetate as the acyl donor. CAL-B's active site accommodates the steric bulk of the bromophenyl group. Crucially, vinyl acetate acts as an irreversible acyl donor; upon reacting, it releases ethenol, which rapidly tautomerizes into acetaldehyde . This thermodynamic sink prevents the reverse reaction, driving the quasi-irreversible transesterification forward[1]. To overcome the remaining activation energy barrier, applying microwave irradiation can reduce reaction times from 144 hours to just 14 hours [2].

FAQ 1.2: How do I prevent the enantiomeric excess (ee) of the (1R)-alcohol from plateauing at 80%?

Root Cause: Stopping the reaction too early or moisture in the solvent causing hydrolysis of the newly formed ester. Solution: Kinetic resolution relies on the differential reaction rates of the two enantiomers. To achieve >99% ee for the unreacted (1R)-alcohol, the reaction must be pushed to exactly 49–50% conversion. Ensure your solvent (toluene) is strictly anhydrous.

Protocol 1: Self-Validating Microwave-Assisted CAL-B Resolution

Objective: Isolate (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol via selective acylation of the (1S)-enantiomer.

• Preparation: In a microwave-safe reactor, dissolve 0.26 mmol of racemic 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol in 10 mL of anhydrous toluene.

• Reagent Addition: Add 5.4 mmol of vinyl acetate (excess acyl donor) and 160 mg of immobilized CAL-B (e.g., Novozym 435).

• Microwave Irradiation: Seal the vessel and irradiate at 80 °C and 200 W.

• Validation Checkpoint (In-Process Control): At t=10 hours, extract a 250 µL aliquot and extract with 1.5 mL ethyl acetate[2]. Filter out the enzyme and analyze via GC-FID using a chiral capillary column (e.g., Cyclodextrin-β-2,3,6-M-191)[2].

  • Self-Validation Logic: Calculate conversion ( c ). If c<49% , continue irradiation. The reaction is complete only when the (1S)-enantiomer is fully consumed (converted to acetate), leaving the pure (1R)-alcohol.

• Termination & Separation: Filter the mixture to recover the CAL-B enzyme (which can be washed and reused). Evaporate the toluene under reduced pressure.

• Purification: Separate the unreacted (1R)-alcohol from the (1S)-acetate using silica gel flash chromatography (Hexane/Ethyl Acetate gradient).

Data Summary: CAL-B Kinetic Resolution Performance

Reaction Condition	Temperature	Time	Conversion ( c )	ee of (1R)-Alcohol	ee of (1S)-Acetate
Orbital Shaker	32 °C	144 h	49%	>99%	82%
Microwave (200 W)	80 °C	14 h	49%	>99%	98%
(Data adapted from chemoenzymatic resolution studies [2])

Section 2: Chiral Supercritical Fluid Chromatography (SFC)

FAQ 2.1: My peaks are tailing and co-eluting on standard Chiralpak AD-H using CO₂/Methanol. How do I fix this?

Causality & Mechanism: Fluorinated benzylic alcohols act as strong hydrogen-bond donors due to the highly acidic nature of the hydroxyl proton (induced by the –CF₃ group). Standard modifiers like methanol or ethanol can cause secondary interactions with the stationary phase, leading to severe peak tailing. Solution: Switch the mobile phase modifier to 2,2,2-Trifluoroethanol (TFE) . TFE is a fluorinated alcohol that effectively masks the high-energy, non-specific basic sites on polysaccharide chiral stationary phases without displacing the analyte entirely. TFE has been proven to significantly enhance selectivity ( α ) and resolution ( Rs​ ) for alcohol-sensitive and fluorinated chiral compounds in SFC [3].

Protocol 2: Self-Validating Preparative SFC Workflow

Objective: Direct separation of the (1R) and (1S) enantiomers with >99% ee and high mass recovery.

• Analytical Screening:

  • Column: Chiralpak AD-H (4.6 x 250 mm, 5 µm).

  • Mobile Phase: CO₂ / TFE (80:20 v/v).

  • Parameters: Flow Rate: 3.0 mL/min; Backpressure: 120 bar; Temp: 35 °C.

• Validation Checkpoint (System Suitability):

  • Self-Validation Logic: Inject a 1 mg/mL racemic standard. Calculate the separation factor ( α ) and resolution ( Rs​ ). Do not proceed to preparative scale unless α>1.2 and Rs​>1.5 . If criteria are not met, adjust the TFE concentration or screen a Chiralcel OD-H column.

• Scale-Up: Transfer the method to a preparative SFC system using a matched Chiralpak AD-H prep column (21 x 250 mm). Scale the flow rate proportionally (e.g., 50–70 mL/min).

• Injection & Collection: Perform stacked injections. Use a make-up solvent (e.g., methanol) post-column if required by your fraction collector to prevent aerosolization of the product during CO₂ depressurization.

• Recovery: Evaporate the modifier under reduced pressure at <30 °C to prevent volatilization of the target compound.

Data Summary: SFC Modifier Comparison

Mobile Phase Modifier (10% in CO₂)	Stationary Phase	Selectivity ( α )	Resolution ( Rs​ )	Peak Shape
Methanol (Standard)	Chiralpak AD-H	1.15	1.20	Tailing
2,2,2-Trifluoroethanol (Optimized)	Chiralpak AD-H	1.35	>3.0	Sharp, Symmetrical
(Data adapted from SFC optimization studies [3])

Purification Workflow Decision Matrix

Decision tree for selecting the optimal chiral purification workflow based on scale and time.

References

• Title: Lipase and ω -transaminase catalysis in preparation of alcohol and amine enantiomers. Source: UTUPub (University of Turku) URL: [Link]

• Title: Chemoenzymatic resolution of fluorinated compounds by lipase CALB under microwave irradiation. Source: Blucher Proceedings URL: [Link]

• Title: Analysis and purification of alcohol-sensitive chiral compounds using 2,2,2-trifluoroethanol as a modifier in supercritical fluid chromatography. Source: Journal of Chromatography B (PubMed) URL: [Link]

Sources

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• 2. proceedings.blucher.com.br [proceedings.blucher.com.br]
• 3. Analysis and purification of alcohol-sensitive chiral compounds using 2,2,2-trifluoroethanol as a modifier in supercritical fluid chromatography [pubmed.ncbi.nlm.nih.gov]

Solubility issues with (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol in water

Compound Focus: (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

Welcome to the Technical Support Center. As application scientists, we frequently encounter researchers struggling with the aqueous formulation of highly lipophilic, halogenated small molecules. This guide is designed to provide you with the mechanistic understanding and field-validated protocols necessary to successfully solubilize (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol for both in vitro and in vivo applications.

Causality & Physicochemical Profiling

To solve a solubility issue, we must first understand the molecular forces at play. (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol is notoriously difficult to dissolve in aqueous media due to three competing structural factors:

• Extreme Hydrophobicity: The combination of a bulky 3-bromophenyl ring and a trifluoromethyl (–CF₃) group creates a highly lipophilic surface area. Fluorinated hydrophobic moieties significantly increase the thermodynamic penalty of aqueous solvation[1].

• High Crystal Lattice Energy: Halogen bonding (from the bromine) and strong dipole interactions (from the –CF₃ group) create a tightly packed, stable crystal lattice that resists disruption by water.

• Lack of Ionizability at Physiological pH: While the strongly electron-withdrawing –CF₃ group lowers the pKa of the adjacent hydroxyl group compared to standard aliphatic alcohols, the pKa of analogous fluorinated aryl alcohols (such as 1-phenyl-2,2,2-trifluoroethanol) is approximately 11.9[2]. This means that at a physiological pH of 7.4, the molecule remains 100% unionized.

Table 1: Quantitative Physicochemical Data & Solubilization Matrix

Property / Vehicle	Estimated Value / Capacity	Mechanistic Rationale
Molecular Weight	255.03 g/mol	Small molecule, but dense due to halogens (Br, F).
LogP (Hydrophobicity)	~3.4 - 3.6	Highly lipophilic; strongly prefers lipid/organic phases over water.
pKa (Hydroxyl Group)	~11.5 - 11.9	Cannot be deprotonated at physiologically relevant pH levels[2].
Solubility in Water (pH 7.4)	< 0.01 mg/mL	High lattice energy and lack of ionization prevent solvation.
Solubility in 100% DMSO	> 50 mg/mL	DMSO completely disrupts the hydrogen bonding and crystal lattice[3].
Solubility in 20% HP-β-CD	~2 - 5 mg/mL	Hydrophobic cavity encapsulates the bromophenyl/trifluoromethyl groups[4].

Diagnostic FAQs (Troubleshooting)

Q1: I tried adjusting the pH of my buffer to 9.0 to deprotonate the alcohol and increase solubility, but the compound still precipitated. Why? A: This is a common misconception regarding fluorinated alcohols. While they are more acidic than standard alcohols, their pKa is still too high for physiological pH adjustment. Because the pKa of this compound is ~11.9[2], adjusting the buffer to pH 9.0 leaves over 99% of the drug in its neutral, lipophilic state. You would need a pH > 12.5 to significantly ionize the molecule, which would instantly degrade biological targets and cells. Therefore, pH adjustment is not a viable solubilization strategy for this compound[5].

Q2: When I dilute my 10 mM DMSO stock into PBS (pH 7.4) for a cell assay, the solution immediately turns cloudy. How can I prevent this "crash out"? A: You are observing a solvent-shift precipitation. DMSO is an excellent co-solvent because it solvates the hydrophobic bromophenyl ring[3]. However, upon dilution in water, the DMSO rapidly partitions into the bulk aqueous phase. Stripped of its solvation shell, the highly lipophilic drug molecules immediately aggregate to minimize contact with water. To prevent this, keep the final DMSO concentration below 1% and ensure rapid, continuous vortexing during dilution to prevent localized high concentrations of water. If precipitation persists, you must introduce a surfactant (e.g., 0.1% Tween-20) into your assay buffer prior to adding the DMSO stock to create a micellar sink[4].

Q3: We are moving to in vivo mouse models and need a solvent-free formulation. What is the most reliable approach? A: High concentrations of co-solvents like DMSO or DMA cannot be used in vivo due to severe toxicity, hemolysis, and unpredictable precipitation at the injection site[5]. The most authoritative approach for halogenated, hydrophobic compounds is inclusion complexation using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)[4]. The cyclodextrin acts as a molecular "Trojan horse"—its hydrophobic inner cavity encapsulates the 3-bromophenyl moiety via entropy-driven water displacement, while its hydrophilic exterior ensures the complex remains soluble in the bloodstream.

Validated Experimental Protocols

Protocol A: HP-β-CD Inclusion Complexation (Preferred for In Vivo Dosing)

Causality Focus: This protocol uses thermodynamic heating and sonication to overcome the activation energy required to break the drug's crystal lattice and force it into the cyclodextrin cavity.

Self-Validating Check: If the solution remains opaque after Step 4, the inclusion complex has not fully formed. This indicates either the drug concentration exceeds the stoichiometric capacity of the cyclodextrin, or insufficient kinetic energy was applied.

• Preparation of Carrier: Prepare a 20% (w/v) solution of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) in sterile 0.9% saline. Stir until completely transparent.

• Drug Addition: Weigh the required amount of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol (target: 2 mg/mL) and add it directly to the HP-β-CD solution as a dry powder.

• Kinetic Energy Application: Vortex the suspension vigorously for 2 minutes. Transfer the vial to a heated ultrasonic bath set to 45°C. Sonicate for 30–45 minutes. The heat increases the kinetic energy, disrupting the drug's solid state, while ultrasound drives the molecules into the cyclodextrin cavities.

• Equilibration & Filtration: Allow the solution to cool to room temperature on a rotary shaker for 2 hours to ensure thermodynamic equilibrium. Filter through a 0.22 µm PES (Polyethersulfone) syringe filter to remove any uncomplexed microcrystals.

Protocol B: Micellar Solubilization (Alternative for IV Administration)

Causality Focus: This protocol utilizes Kolliphor EL (Polyoxyl 35 castor oil) to form nanoscale micelles. The hydrophobic tails of the surfactant entangle with the fluorinated and brominated moieties of the drug, shielding them from the aqueous environment.

• Pre-concentrate Formation: Dissolve the drug in a 1:1 (v/v) mixture of absolute ethanol and Kolliphor EL.

• Vortexing: Vortex continuously for 5 minutes. Self-Validating Check: The resulting pre-concentrate must be optically transparent. If it is cloudy, the surfactant-to-drug ratio is too low to fully solvate the molecules.

• Aqueous Phase Inversion: While vortexing the pre-concentrate at high speed, add sterile 0.9% saline dropwise until the final organic solvent concentration (EtOH + Kolliphor) is ≤ 10%. The slow addition prevents the drug from escaping the surfactant matrix before the micelles can fully assemble in the aqueous phase.

Solubilization Decision Matrix

Use the following logical workflow to determine the optimal formulation strategy based on your specific experimental constraints.

Decision matrix for selecting the optimal solubilization strategy based on experimental requirements.

References

• Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHrcDpYmrtP0yN1l_s804dZ1OSOo24YnjtZr7LBjDSUd34ZoQi-t3HwwEsfOim_mRh7cqA62u8NvNcJ678_1BOsuvBTzxGdgacNHNapIbJcP5kRQADKPnrlPKszWVO74LWlGNbztNllRewVYPLveLg7y6qdC0H1-_7tUHj2txvHjEklbQ==]
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• Fluorinated Hexosome Carriers for Enhanced Solubility of Drugs. ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHenjjxttgcrlo_5Ng3u8zod_gdLOsriRPTw466VzZGilipi1h7vPjRat4vC0pZb0IcLcyw-dKxWWn9KRCfooaN4dpwgo2cOYc4TU-XnUq39f2yggp9cUylGsil0dv3NgMoUOijiNvb7t7l]
• (1R)-1-Phenyl-2,2,2-trifluoroethanol Physicochemical Properties. ChemBK.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHX9_uDQwQI05ybTao3u3CUV3xddyIDLmeZEsXs24NZt1-iXL65yRVlmpWpTCHaQXj8dX9w9Rq4wiEuxRH8HgLWTa_djge5NtpTp-SPwgi4xIf_wAa9AvnZbDZLumkonR-LGbOlgP_C0K807gsdJiTv10-qRp-YSS59zgrAkJw=]

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Technical Support Center: Optimizing Cross-Coupling Reactions of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

Welcome to the technical support resource for researchers, scientists, and drug development professionals engaged in the chemical modification of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address a critical challenge in the coupling of this valuable synthetic intermediate: the formation of the debrominated byproduct, 1-phenyl-2,2,2-trifluoroethan-1-ol.

The presence of a strong electron-withdrawing trifluoromethyl group on the aromatic ring increases the susceptibility of the C-Br bond to hydrodebromination, a common side reaction in palladium-catalyzed cross-couplings. This guide is designed to help you diagnose and resolve this issue, leading to higher yields of your desired coupled product and simplified purification.

Frequently Asked Questions (FAQs)

Q1: Why is debromination a significant problem with (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol?

A1: The trifluoromethyl (-CF3) group is a potent electron-withdrawing group. This property makes the aryl bromide more reactive towards oxidative addition to the palladium(0) catalyst, which is the first step in most cross-coupling reactions.[1] However, this enhanced reactivity also makes the resulting arylpalladium(II) intermediate more susceptible to side reactions, including the formation of palladium-hydride (Pd-H) species that lead to debromination.[2]

Q2: What is the primary mechanism of debromination in palladium-catalyzed cross-coupling reactions?

A2: Debromination, or hydrodehalogenation, typically occurs through a competing catalytic cycle involving a palladium-hydride (Pd-H) species. This Pd-H species can arise from several sources, including the solvent (e.g., alcohols), the base, or the decomposition of other reaction components.[1] Once formed, the Pd-H species can undergo reductive elimination with the aryl group to yield the debrominated byproduct and regenerate the Pd(0) catalyst.

Q3: Can the unprotected secondary alcohol in my substrate interfere with the coupling reaction?

A3: Yes, the unprotected hydroxyl group can potentially complicate the reaction. It can act as a proton source, which can contribute to protodeboronation of boronic acids in Suzuki couplings.[1] Additionally, the alkoxide formed under basic conditions could coordinate to the palladium center, influencing the catalytic cycle. However, in many cases, protecting the alcohol is not necessary if the reaction conditions are carefully chosen.

Q4: When should I consider protecting the alcohol functional group?

A4: The decision to use a protecting group depends on the specific coupling reaction and the reaction conditions. If you are using a very strong base that could deprotonate the alcohol and lead to side reactions, or if you are observing significant byproduct formation that cannot be mitigated by other means, a protecting group may be beneficial. Common protecting groups for alcohols include benzyl ethers or silyl ethers.[3][4]

Q5: What are the initial steps I should take to minimize debromination?

A5: A logical first step is to optimize the base. Switching to a milder, non-nucleophilic base can often reduce the formation of Pd-H species.[5] Concurrently, screening different palladium catalysts and ligands is crucial, as the ligand sphere around the palladium center has a profound impact on the relative rates of the desired coupling and the undesired debromination.[5]

Troubleshooting Guide: Minimizing Debromination Byproducts

This section provides a systematic approach to troubleshooting and minimizing the formation of 1-phenyl-2,2,2-trifluoroethan-1-ol during your coupling reactions.

Issue 1: Significant Formation of Debrominated Byproduct (>10%)

This is the most common challenge encountered with this substrate. The following workflow and detailed steps will help you mitigate this side reaction.

Caption: Workflow for a protecting group strategy.

Experimental Protocols

The following are general starting points for common cross-coupling reactions with (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol. Optimization will likely be required.

Protocol 1: Suzuki-Miyaura Coupling

• Reaction: (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol + Arylboronic Acid → 3-Aryl-substituted Product

• Reagents and Conditions:

  • To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol (1.0 eq.), the arylboronic acid (1.2-1.5 eq.), and a mild base such as K₃PO₄ (2.0-3.0 eq.).

  • Add the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%) and the chosen ligand (e.g., SPhos, 4 mol%).

  • Add a degassed, anhydrous solvent (e.g., Toluene or Dioxane).

  • Stir the mixture at a reduced temperature (e.g., start at 60 °C) and monitor the reaction progress by TLC or LC-MS.

  • If the reaction is slow, incrementally increase the temperature by 10 °C intervals, while continuing to monitor for the formation of the debrominated byproduct.

  • Upon completion, cool the reaction to room temperature, quench with water, and extract with an organic solvent (e.g., Ethyl Acetate).

  • Wash the organic layer with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Analyze the crude product by ¹H NMR to quantify the ratio of the desired product to the debrominated byproduct.

Protocol 2: Buchwald-Hartwig Amination

• Reaction: (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol + Amine → 3-Amino-substituted Product

• Reagents and Conditions:

  • To an oven-dried Schlenk flask under an inert atmosphere, add the palladium precatalyst (e.g., a G3 or G4 Buchwald precatalyst, 2 mol%), the ligand (if not using a precatalyst), and the base (e.g., Cs₂CO₃, 1.5 eq.).

  • Add (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol (1.0 eq.) and the amine (1.2 eq.).

  • Add degassed, anhydrous solvent (e.g., Toluene or Dioxane).

  • Stir the mixture at a moderate temperature (e.g., 80-100 °C) and monitor the reaction progress.

  • Work-up as described in Protocol 1.

References

• Macmillan Group, Princeton University. (2018). Metallaphotoredox-Catalyzed Cross-Electrophile Csp3−Csp3 Coupling of Aliphatic Bromides. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Alcohol Protecting Groups. Retrieved from [Link]

• ACS Publications. (2020). Improved Process for the Palladium-Catalyzed C–O Cross-Coupling of Secondary Alcohols. Organic Letters.

• Weix Group. (n.d.). Multimetallic catalysed cross-coupling of aryl bromides with aryl triflates. Retrieved from [Link]

• ACS Publications. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Omega.
• ResearchGate. (2018).

• IDEALS. (2011). Mechanistic studies on palladium-catalyzed coupling reactions. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. Retrieved from [Link]

• Nobel Prize. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Retrieved from [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Harvard University. Retrieved from [Link]

• Wikipedia. (2023). Sonogashira coupling. Retrieved from [Link]

• ACS Publications. (2015). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. The Journal of Organic Chemistry.
• MDPI. (2016). Insights into Protein–Ligand Interactions: Mechanisms, Models, and Methods.
• ACS Publications. (2019). Halogens in Protein–Ligand Binding Mechanism: A Structural Perspective. Journal of Medicinal Chemistry.
• PMC. (2016).
• ACS Publications. (2020). Mechanistic Study of Pd/Ag Dual-Catalyzed Cross-Dehydrogenative Coupling of Perfluoroarenes with Thiophenes.
• PMC. (n.d.). Palladium-Catalyzed Modification of Unprotected Nucleosides, Nucleotides, and Oligonucleotides.
• PMC. (n.d.).

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Retrieved from [Link]

• ACS Publications. (2016). Light-Mediated Reductive Debromination of Unactivated Alkyl and Aryl Bromides.
• Biodiversity Heritage Library. (2023). Study of mechanistic pathways in cross-linking reactions with palladium.
• PMC. (2014). Clean and fast cross-coupling of aryl halides in one-pot.

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• PMC. (2024). Specific radiation damage to halogenated inhibitors and ligands in protein–ligand crystal structures.
• ACS Publications. (2022). Rational Design of Benzyl-Type Protecting Groups Allows Sequential Deprotection of Hydroxyl Groups by Catalytic Hydrogenolysis. The Journal of Organic Chemistry.
• Royal Society of Chemistry. (2021). Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. Green Chemistry.
• ResearchGate. (2021). Halogen-Bond-Promoted Direct Cross-Coupling of Trifluoromethylated Alkyl Bromides with Coumarins/Quinolinones.
• SciSpace. (2009).
• PMC. (2016). Copper-free Sonogashira cross-coupling reactions: an overview.
• PMC. (2015). Quantitative Assessment of Ligand Substituent Effects on σ‐ and π‐Contributions to Fe−N Bonds in Spin Crossover FeII Complexes.
• ACS Publications. (2014). Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. Organic Letters.
• MDPI. (2010). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. Molecules.
• PMC. (2009).

• Apollo. (n.d.). Controlling Site-Selectivity in Palladium-Catalysed Cross-Coupling Reactions using Non-Covalent Interactions Between Ligand and Substrate. Retrieved from [Link]

• Frontiers. (2025). How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture.
• ResearchGate. (2020). Mechanistic Study of Pd/Ag Dual-Catalyzed Cross-Dehydrogenative Coupling of Perfluoroarenes with Thiophenes.

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Optimizing enantiomeric excess in synthesis of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and operational challenges encountered during the asymmetric synthesis of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol .

The introduction of a trifluoromethyl (–CF₃) group fundamentally alters the electronic and steric landscape of a molecule[1]. Standard asymmetric reduction protocols often fail to achieve high enantiomeric excess (ee) for trifluoromethyl ketones due to the unique stereoelectronic profile of the –CF₃ moiety. This guide provides field-proven troubleshooting strategies, validated protocols, and mechanistic insights to ensure reproducible, high-ee synthesis.

Mechanistic Context: The "CF₃ Anomaly"

In standard Noyori Asymmetric Transfer Hydrogenation (ATH) of acetophenones, the aryl group is sterically dominant. However, in the transition state of an ATH utilizing a ruthenium-TsDPEN complex, the –CF₃ group behaves as though it is significantly bulkier than the aryl ring[2]. This is due to the rigid, umbrella-like electron cloud and intense electrostatic repulsion of the fluorine atoms.

Consequently, the ketone orients itself such that the –CF₃ group occupies the less sterically hindered quadrant of the chiral catalyst. Because of this reversed spatial priority, utilizing the [RuCl(p-cymene)((R,R)-TsDPEN)] catalyst selectively delivers the hydride to the Re-face of 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-one, yielding the desired (1R) -enantiomer[2][3].

Logical troubleshooting workflow for optimizing enantiomeric excess in ATH.

Troubleshooting & FAQs

Q1: My enantiomeric excess (ee) is stalled at 80–85%. How can I push it >98% for the (1R)-enantiomer?

A: Suboptimal ee in ATH of fluoroalkyl ketones is almost always a function of solvent choice and temperature.

• Solvent Effect: Do not run the reaction neat or in dichloromethane. The HCOOH/Et₃N (5:2) azeotrope system performs best in highly polar aprotic media. Switch your solvent to DMF or DMA . The polarity stabilizes the highly polarized transition state induced by the –CF₃ group[2].

• Temperature Control: The kinetic enantioface discrimination is highly temperature-dependent. Drop the reaction temperature from 25 °C to 0 °C . While this extends the reaction time, it tightens the transition state geometry, frequently pushing the ee from ~88% to >98%[1].

Q2: The reaction conversion is incomplete after 24 hours. Should I increase the temperature?

A: No. Increasing the temperature will compromise your ee. Incomplete conversion is usually caused by catalyst poisoning.

• Causality: The active Ru-hydride species is highly sensitive to dissolved oxygen and trace halide impurities (often left over from the synthesis of the starting bromophenyl ketone).

• Solution: Rigorously degas your DMF and HCOOH/Et₃N mixture via three freeze-pump-thaw cycles. If the starting material is impure, recrystallize or distill it prior to use. You may also decrease the Substrate/Catalyst (S/C) ratio from 1000:1 to 200:1 to overcome trace poisons[2].

Q3: Can I synthesize this molecule via nucleophilic trifluoromethylation instead of reduction?

A: Yes. An alternative disconnection involves the asymmetric addition of a trifluoromethyl group to 3-bromobenzaldehyde.

• Methodology: You can utilize the Ruppert-Prakash reagent (TMSCF₃ ) activated by a chiral Lewis base[4].

• Catalyst: A chiral quaternary ammonium fluoride (e.g., derived from Cinchona alkaloids) acts as a phase-transfer catalyst, generating a chiral pentavalent silicate intermediate that enantioselectively transfers the –CF₃ group to the aldehyde[4].

• Note: While effective, ATH of the ketone is generally preferred for scale-up due to lower catalyst costs and higher operational robustness.

Quantitative Data Summary

The following table summarizes the impact of optimizing reaction parameters on the yield and enantiopurity of the target molecule.

Catalyst System	Solvent	Temp (°C)	Hydrogen Donor	Yield (%)	ee (%)	Configuration
RuCl(p-cymene)[(R,R)-TsDPEN]	Neat	25	HCOOH / Et₃N	85	88	(1R)
RuCl(p-cymene)[(R,R)-TsDPEN]	CH₂Cl₂	25	HCOOH / Et₃N	78	82	(1R)
RuCl(p-cymene)[(R,R)-TsDPEN]	DMF	25	HCOOH / Et₃N	92	94	(1R)
RuCl(p-cymene)[(R,R)-TsDPEN]	DMF	0	HCOOH / Et₃N	89	> 98	(1R)
RuCl(p-cymene)[(S,S)-TsDPEN]	DMF	0	HCOOH / Et₃N	90	> 98	(1S)

Validated Experimental Protocol: Self-Validating ATH

This protocol incorporates built-in quality control steps to ensure the integrity of the asymmetric reduction.

Reagents:

• 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-one (1.0 equiv, strictly purified)

• [RuCl(p-cymene)((R,R)-TsDPEN)] (0.5 mol%, S/C = 200)

• Formic acid/Triethylamine azeotrope (5:2 molar ratio, 5.0 equiv of HCOOH)

• Anhydrous, degassed DMF (0.5 M relative to substrate)

Step-by-Step Methodology:

• System Preparation: Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon three times. Causality: The active 16-electron Ru intermediate is highly susceptible to oxidative deactivation.

• Catalyst Activation: Add the ketone substrate and the [RuCl(p-cymene)((R,R)-TsDPEN)] catalyst to the flask. Inject the degassed DMF. Stir at room temperature for 5 minutes to ensure complete dissolution.

• Temperature Equilibration: Submerge the flask in a cryocooler or ice bath set precisely to 0 °C. Allow 15 minutes for thermal equilibration. Causality: Initiating the reaction at room temperature before cooling will result in a mixed-ee product profile.

• Reaction Initiation: Dropwise, inject the HCOOH/Et₃N azeotrope over 10 minutes. The mixture will darken slightly. Stir at 0 °C for 18–24 hours.

• Self-Validation (In-Process Control): At 18 hours, withdraw a 50 µL aliquot under Argon. Quench with water, extract with hexanes, and analyze via Chiral HPLC (e.g., Chiralcel OD-H column).

  • Validation Check: Compare against a racemic standard. If the ee is >98% and conversion is >95%, proceed to workup. If conversion is low, inject an additional 0.1 mol% of catalyst.

• Quench and Isolation: Dilute the reaction mixture with ethyl acetate and quench with saturated aqueous NaHCO₃ to neutralize residual formic acid. Wash the organic layer with brine (3x) to remove DMF, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield pure (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol.

References

• Highly Enantioselective Transfer Hydrogenation of Fluoroalkyl Ketones ResearchG
• Noyori–Ikariya Asymmetric Transfer Hydrogenation of Prochiral α-CF₃ and α-SF₅ Ketones ACS Organic & Inorganic Au
• Nucleophilic trifluoromethylation of carbonyl compounds and deriv
• Metal Stereogenicity in Asymmetric Transition Metal C

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Troubleshooting Low Reactivity of Trifluoroethanol Derivatives

Welcome to the Application Scientist Support Portal. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists facing a common bottleneck: the stubbornly low reactivity of 2,2,2-trifluoroethanol (TFE) and its alkoxide derivatives.

The core of this issue lies in fundamental physical chemistry. The extreme electronegativity of the trifluoromethyl (-CF₃) group exerts a powerful inductive electron-withdrawing effect (-I) through the sigma bonds[1]. This stabilizes the resulting alkoxide (giving TFE a pKa of ~12.4, significantly more acidic than ethanol's 15.9) but drastically strips electron density away from the oxygen atom, severely crippling its nucleophilicity[1].

This guide is designed to move beyond basic troubleshooting. Here, we dissect the causality behind reaction failures and provide self-validating, field-proven methodologies to successfully install the trifluoroethoxy motif.

🔬 Expert FAQs & Troubleshooting Guide

Q1: My Nucleophilic Aromatic Substitution (SNAr) using sodium trifluoroethoxide and an aryl chloride is stalling at <10% conversion. How can I force this to completion?

• Mechanistic Cause: SNAr relies on the formation of a stabilized Meisenheimer complex. Because the trifluoroethoxide anion is an exceptionally weak nucleophile, the aryl chloride must be highly electron-deficient (e.g., possessing -NO₂ or -CN groups in the ortho or para positions) to compensate.

• The Fix: If your substrate is unactivated, standard SNAr will fail. If it is activated but still stalling, your solvent is likely the culprit. You must use highly polar aprotic solvents to leave the alkoxide unsolvated and highly reactive[2]. Alternatively, transitioning the reaction to a microfluidic flow reactor allows for safe, high-temperature/high-pressure SNAr conditions that dramatically improve yields without degrading the starting material[3].

Q2: I need to trifluoroethoxylate an electron-rich aryl bromide. SNAr is impossible here. What is the most robust alternative?

• Mechanistic Cause: Electron-rich arenes repel nucleophilic attack entirely. You must bypass the nucleophile-electrophile paradigm and utilize transition-metal catalysis.

• The Fix: Palladium-catalyzed C-O cross-coupling is the gold standard for these substrates. By utilizing a bulky, electron-rich phosphine ligand system like tBuBrettPhos Pd G3 with Cs₂CO₃ in toluene, you can successfully couple TFE to electron-rich aryl bromides in short reaction times (0.5 to 2 hours)[4],[5].

Q3: I am attempting a Pd-catalyzed cross-coupling, but I am isolating a high percentage of reduced (hydrodehalogenated) arene instead of the trifluoroethyl ether. Why?

• Mechanistic Cause: Once the TFE alkoxide transmetalates onto the Pd(II) center, the highly electronegative -OCH₂CF₃ group strongly resists reductive elimination. If reductive elimination is too slow, the Pd(II)-alkoxide intermediate undergoes β-hydride elimination (as TFE has two β-protons), leading to the reduced arene byproduct.

• The Fix: You must artificially accelerate the reductive elimination step. Switch to sterically demanding ligands (like tBuXPhos or tBuBrettPhos). The massive steric bulk of these ligands "pushes" the product out of the metal's coordination sphere, forcing reductive elimination to outcompete β-hydride elimination[4].

📊 Quantitative Data Presentation: Method Comparison

To select the correct approach, compare the empirical data of the three primary trifluoroethoxylation strategies:

Methodology	Optimal Substrate Scope	Typical Yields	Key Reagents & Catalysts	Mechanistic Limitation
SNAr	Electron-deficient aryl halides	70–95%	NaOCH₂CF₃, DMSO/HMPA, Heat	Completely fails on electron-rich or unactivated arenes.
Cu-Catalyzed	Aryl iodides and bromides	50–80%	CuI, Ligand, Cs₂CO₃	Requires high temperatures; often requires stoichiometric copper.
Pd-Catalyzed	Broad (Electron-rich & poor)	80–98%	tBuBrettPhos Pd G3, Cs₂CO₃	Highly sensitive to oxygen/moisture; expensive ligands.

⚙️ Standardized Experimental Protocol: Pd-Catalyzed C-O Coupling

This protocol outlines a self-validating workflow for the palladium-catalyzed trifluoroethoxylation of aryl bromides[5].

Core Reagents: Aryl bromide (1.0 equiv), 2,2,2-Trifluoroethanol (2.0 equiv), tBuBrettPhos Pd G3 (1–2 mol%), Cs₂CO₃ (3.0 equiv), Anhydrous Toluene (0.2 M).

Step-by-Step Methodology:

• Inert Atmosphere Setup: Inside a nitrogen-filled glovebox, charge an oven-dried reaction vial with the aryl bromide, tBuBrettPhos Pd G3 precatalyst, and Cs₂CO₃.

  • Causality: Exogenous water will rapidly hydrolyze the Pd(II)-alkoxide intermediate, generating phenol byproducts instead of the target ether.

• Solvent & Reagent Addition: Add anhydrous toluene followed by 2,2,2-trifluoroethanol. Seal the vial tightly with a PTFE-lined cap.

  • Causality: Toluene, being non-polar, paradoxically accelerates the challenging reductive elimination step compared to polar solvents (which over-stabilize the Pd(II) intermediate).

• Thermal Activation: Remove the vial from the glovebox and heat at 80–115 °C for 1 to 4 hours.

  • Causality: The high activation energy barrier for expelling the electron-withdrawing -OCH₂CF₃ group necessitates elevated thermal energy.

• Self-Validating Checkpoint (¹⁹F qNMR): Cool the reaction to room temperature. Pull a 50 µL aliquot, filter through a small Celite plug, and add α,α,α-trifluoroacetophenone as an internal standard. Analyze via ¹⁹F NMR.

  • Causality: ¹⁹F NMR provides a rapid, self-validating quantitative yield without the need for immediate chromatographic isolation. A new peak at approximately -72 ppm confirms successful C-O bond formation, validating catalyst activity before committing to bulk purification.

• Isolation: If conversion is >90%, filter the bulk mixture through Celite, concentrate under reduced pressure, and purify via flash chromatography.

🖼️ Visualizations & Workflows

Workflow for selecting the optimal trifluoroethoxylation strategy based on substrate electronics.

Mechanistic pathway of Pd-catalyzed C-O cross-coupling with 2,2,2-trifluoroethanol.

📚 References

1.[2] Aromatic Nucleophilic Substitution: The Reaction of Sodium 2,2,2-Trifluoroethoxide with Chlorobenzonitriles in HMPA. Synthetic Communications. [Link] 2.[3] C–O bond Formation in a Microfluidic Reactor: High Yield SNAr Substitution of Heteroaryl Chlorides. National Institutes of Health (NIH). [Link] 3.[4] Synthesis of Fluorinated Alkyl Aryl Ethers by Palladium-Catalyzed C–O Cross-Coupling. Organic Letters, ACS Publications. [Link] 4.[5] Synthesis of Fluorinated Alkyl Aryl Ethers by Palladium-Catalyzed C–O Cross-Coupling (Full Text). National Institutes of Health (NIH). [Link] 5.[1] 2,2,2-Trifluoroethanol: Molecular Structure and Properties. Grokipedia. [Link]

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. tandfonline.com [tandfonline.com]
• 3. C–O bond Formation in a Microfluidic Reactor: High Yield SNAr Substitution of Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of Fluorinated Alkyl Aryl Ethers by Palladium-Catalyzed C–O Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]

Removing metal catalyst residues from (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

Technical Support Center: Catalyst Removal

Welcome to the Technical Support Center. This guide provides specialized troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with metal catalyst residue in the synthesis of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol and related pharmaceutical intermediates. Our goal is to provide not just protocols, but the underlying chemical principles to empower you to solve even the most persistent contamination issues.

Frequently Asked Questions (FAQs)

Initial Assessment & Strategy

Q1: I have synthesized (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol. What types of metal catalyst residues should I be concerned about?

The specific metal contaminant depends entirely on your synthetic route. This molecule, a chiral alcohol, is often produced via asymmetric reduction or transfer hydrogenation of a ketone precursor.

• Ruthenium (Ru) and Rhodium (Rh): These are the most common residues if you employed a Noyori-type asymmetric hydrogenation or a similar transfer hydrogenation process. These catalysts are highly efficient but can be challenging to remove completely.[1][2]

• Palladium (Pd): If your synthesis involved a cross-coupling reaction (e.g., Suzuki, Heck, Sonogashira) either to build the bromophenyl scaffold or if this molecule is an intermediate for a subsequent coupling step, Palladium contamination is your primary concern.[3][4]

• Nickel (Ni): Less common for this specific transformation, but some modern coupling or reduction methods may utilize nickel catalysts.[5][6]

Your first action should always be to identify the specific catalyst used in your process, as this dictates the entire removal strategy.

Q2: What is the best method for quantifying the level of metal contamination in my crude product?

Before attempting any removal, you must establish a baseline contamination level. The industry-standard and most reliable method is Inductively Coupled Plasma Mass Spectrometry (ICP-MS) .[7] This technique provides the high sensitivity required to detect metal concentrations down to parts-per-billion (ppb) levels, which is necessary to meet regulatory standards.[7][8]

For high-throughput screening of different removal methods, some faster, albeit less precise, techniques can be used for specific metals like Palladium, such as fluorescence-based detection kits.[9] However, final validation of your purified Active Pharmaceutical Ingredient (API) must be done with a validated method like ICP-MS.[7]

Q3: What are the primary strategies for removing metal catalyst residues, and how do I choose the right one?

There are four main strategies for metal removal. The optimal choice depends on the metal, the scale of your reaction, the properties of your product, and the cost.[2][10]

• Adsorption: Using a solid support with a high surface area, like activated carbon, to physically adsorb the metal. The solid is then removed by filtration.[1][10] This is a cost-effective but sometimes non-selective method.

• Scavenging (Chemisorption): Employing functionalized silica or polymer resins that contain ligands (e.g., thiols, amines, triazines) to selectively chelate the metal. This is a highly selective and efficient method.[4][11][12]

• Extraction: Using a liquid-liquid extraction to partition the metal into a phase separate from your product. This often involves adding a water-soluble complexing agent to pull the metal into an aqueous layer.[13][14]

• Crystallization: Purifying your product through crystallization, leaving the metal impurities behind in the mother liquor. This can be highly effective, especially when combined with other techniques.[7]

The following decision tree can guide your initial selection process.

A decision guide for selecting a metal removal strategy.

Troubleshooting Guides

Q4: My Palladium (Pd) levels are still >50 ppm after silica gel chromatography. What should I do next?

This is a very common scenario. Silica gel chromatography alone is often insufficient for removing Pd to the levels required for APIs (<10 ppm).[3][15] Palladium can exist in various oxidation states and form complexes that co-elute with your product.

Next Steps: Scavenging You must employ a dedicated metal scavenger. These solid-supported reagents are designed to form strong bonds with palladium, allowing for easy removal by filtration.[16][17]

• Recommended Action: Screen a small panel of scavengers. The most effective scavengers for palladium typically contain sulfur or nitrogen ligands.

  • Thiol-functionalized silica (e.g., ISOLUTE® Si-Thiol): Effective for a range of metals including Pd, Pt, and Cu.[11]

  • Trimercaptotriazine (TMT)-functionalized resin (e.g., Biotage® MP-TMT): Highly efficient and selective for palladium.[11][17]

• Causality: These scavengers work by chemisorption, where the metal ion forms a covalent bond with the functional group on the solid support.[12] This interaction is much stronger than the physisorption that occurs on standard silica gel, leading to more effective removal.

Q5: I'm using activated carbon to remove Ruthenium (Ru), but my product recovery is low. How can I fix this?

Product loss during activated carbon treatment is typically due to the non-selective nature of carbon; it can adsorb your organic product along with the metal catalyst.[10]

Troubleshooting Steps:

• Reduce Carbon Loading: Start by decreasing the weight-percent of activated carbon used. Perform a small study to find the minimum amount needed to effectively reduce Ru levels without significant product loss.

• Screen Carbon Types: Different grades of activated carbon have varying surface areas, pore sizes, and surface chemistries. Testing a few different types may reveal one that is more selective for the catalyst over your product.

• Switch to a More Selective Method: If product loss remains high, switch to a more targeted approach.

  • Aqueous Extraction: If your product is soluble in a water-immiscible solvent (e.g., MTBE, Toluene), you can wash the organic solution with an aqueous solution containing a Ru-complexing agent. Inexpensive and effective agents include L-cysteine, 2-mercaptonicotinic acid (MNA), and tris(hydroxymethyl)phosphine (THMP).[2][13] These agents form water-soluble Ru complexes that are readily extracted.

  • Downstream Hydrogenation: If your synthetic route includes a subsequent hydrogenation step (e.g., using Pd/C), this step can be highly effective at removing residual Ru. The Ru species often adsorb onto the carbon support of the hydrogenation catalyst.[13]

Experimental Protocols & Data

Protocol 1: Screening of Solid-Supported Metal Scavengers

This protocol provides a general method for efficiently screening different scavengers to identify the most effective one for your specific process stream.

• Preparation: Dissolve a known mass of your crude (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol in a suitable solvent (e.g., THF, EtOAc, Toluene) to create a stock solution. Ensure the solution is homogeneous.

• Sample Baseline: Remove an aliquot of the stock solution and submit it for ICP-MS analysis to confirm the initial metal concentration (ppm).

• Scavenger Setup: Into separate, labeled vials, add 3-5 different scavenger resins (e.g., Si-Thiol, Si-TMT, MP-TMT). A typical screening load is 5-10 weight equivalents of scavenger relative to the mass of the metal catalyst used in the reaction.

• Reaction: Add a known volume of the stock solution to each vial. Stir the slurries at room temperature for a set period (a good starting point is 4-16 hours).

• Filtration & Analysis: Filter each slurry through a small plug of Celite or a syringe filter to remove the scavenger resin. Wash the resin with a small amount of fresh solvent. Collect the filtrate and submit each sample for ICP-MS analysis.

• Evaluation: Compare the final ppm values for each scavenger to determine the most efficient one for scale-up.

Workflow for screening solid-supported metal scavengers.

Data Tables

Table 1: Comparison of Common Metal Scavenging Strategies

Strategy	Target Metals	Mechanism	Pros	Cons
Activated Carbon	Broad (Pd, Ru, Rh, Pt)	Physisorption	Low cost, effective for bulk removal.[10]	Non-selective, potential for high product loss.[10]
Silica-Thiol	Pd, Pt, Cu, Ag, Hg	Chemisorption	High selectivity, good for various metals.[11]	Higher cost than carbon, can require longer reaction times.
Polymer-TMT	Pd (highly selective)	Chemisorption	Extremely high efficiency for Pd, robust resin.[11][17]	Primarily effective for Pd, higher cost.
Aqueous Extraction	Ru, Rh	Complexation	Inexpensive reagents (cysteine, MNA), simple process.[2][13]	Requires product to be in a water-immiscible solvent.

Table 2: Selected Regulatory Limits for Metal Residues (EMA Guideline) [8]

These limits are based on the Permitted Daily Exposure (PDE) and are calculated assuming a maximum daily drug dose of 10 grams.

Metal	Class	Oral PDE (µ g/day )	Concentration Limit (ppm)
Palladium (Pd)	2A	100	10
Platinum (Pt)	2A	100	10
Rhodium (Rh)	2B	100	10
Ruthenium (Ru)	2B	100	10
Nickel (Ni)	2A	200	20

Class 2A: Metals with relatively high probability of occurrence in the drug product. Class 2B: Metals with a reduced probability of occurrence in the drug product.

References

• Scalable Methods for the Removal of Ruthenium Impurities from Metathesis Reaction Mixtures. Organic Process Research & Development - ACS Publications. Available from: [Link]

• Sequestration of Ruthenium Residues via Efficient Fluorous-enyne Termination. National Center for Biotechnology Information. Available from: [Link]

• Quickly and Easily Remove Residual Metals from APIs to Approved Levels. Sopachem. Available from: [Link]

• Efficient Removal of Ruthenium Byproducts from Olefin Metathesis Products by Simple Aqueous Extraction. National Center for Biotechnology Information. Available from: [Link]

• Guideline on the specification limits for residues of metal catalysts. European Medicines Agency (EMA). Available from: [Link]

• Improving Operator Safety in API Catalyst Recovery. Amazon Filters. Available from: [Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development - ACS Publications. Available from: [Link]

• Removing Ru from metathesis reactions. Anderson's Process Solutions. Available from: [Link]

• Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. National Center for Biotechnology Information. Available from: [Link]

• Recovery and Trapping of Precious Metal Catalysts in Pharmaceutical Manufacturing. Gopani Product Systems. Available from: [Link]

• Synthesis of (1R)‐1‐(4‐Bromophenyl)‐2,2,2‐trifluoroethan‐1‐amine Hydrochloride through Diastereoselective Trifluoromethylation of a Chiral Sulfinimine. ResearchGate. Available from: [Link]

• Determination of ruthenium in pharmaceutical compounds by graphite furnace atomic absorption spectroscopy. ResearchGate. Available from: [Link]

• A Convenient Method for the Efficient Removal of Ruthenium By-Products Generated During Olefin Metathesis Reactions. ResearchGate. Available from: [Link]

• Use of metal scavengers for removal of ruthenium residues. Google Patents.

• Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. ACS Medicinal Chemistry Letters. Available from: [Link]

• Process for the synthesis of 2,2,2-trifluoroethanol. Google Patents.

• Using Metal Scavengers to Remove Trace Metals such as Palladium. Biotage. Available from: [Link]

• Heterogeneous Removal of Water-Soluble Ruthenium Olefin Metathesis Catalyst from Aqueous Media Via Host-Guest Interaction. National Center for Biotechnology Information. Available from: [Link]

• CHAPTER 16: Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings. Royal Society of Chemistry. Available from: [Link]

• Palladium catalyst recovery using scavenger resin. SpinChem. Available from: [Link]

• Effective Method To Remove Metal Elements from Pharmaceutical Intermediates with Polychelated Resin Scavenger. ResearchGate. Available from: [Link]

• Single-Electron Transmetalation: Synthesis of 1,1-Diaryl-2,2,2-trifluoroethanes by Photoredox/Nickel Dual Catalytic Cross-Coupling. PubMed. Available from: [Link]

• How can i remove palladium Pd catalyst easily? ResearchGate. Available from: [Link]

Sources

• 1. amazonfilters.com [amazonfilters.com]
• 2. andersonsprocesssolutions.com [andersonsprocesssolutions.com]
• 3. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spinchem.com [spinchem.com]
• 5. US4658070A - Process for the synthesis of 2,2,2-trifluoroethanol - Google Patents [patents.google.com]
• 6. Single-Electron Transmetalation: Synthesis of 1,1-Diaryl-2,2,2-trifluoroethanes by Photoredox/Nickel Dual Catalytic Cross-Coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. arborassays.com [arborassays.com]
• 8. ema.europa.eu [ema.europa.eu]
• 9. books.rsc.org [books.rsc.org]
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• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Efficient Removal of Ruthenium Byproducts from Olefin Metathesis Products by Simple Aqueous Extraction - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. pubs.acs.org [pubs.acs.org]
• 17. biotage.com [biotage.com]

Technical Support Center: Scale-Up of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol Production

Prepared by the Senior Application Scientist Team

Welcome to the technical support resource for the synthesis and scale-up of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol. This chiral trifluoromethyl carbinol is a critical building block in pharmaceutical development. Its synthesis, particularly during scale-up, presents unique challenges that require careful consideration of reaction parameters and purification strategies. This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to support your research and development efforts.

Section 1: Troubleshooting Guide

This section addresses common problems encountered during the synthesis, focusing on the asymmetric reduction of 3'-bromo-2,2,2-trifluoroacetophenone, a prevalent synthetic route.

Problem 1: Low Enantiomeric Excess (ee)

A low enantiomeric excess is one of the most frequent and critical issues, compromising the utility of the final product.

Question: My asymmetric reduction is producing the target alcohol with low enantiomeric excess (<90% ee). What are the primary causes and how can I improve stereoselectivity?

Answer: Low stereoselectivity can stem from several factors, from catalyst integrity to reaction conditions. A systematic approach is essential for diagnosis.[1]

• Potential Cause 1: Catalyst Inactivity or Degradation

  • Causality: Many catalysts for asymmetric transfer hydrogenation (ATH), such as Ruthenium-based Noyori-type catalysts, are highly sensitive to oxygen and moisture.[1] Exposure can lead to oxidation of the metal center or degradation of the chiral ligand, resulting in a loss of stereocontrol and the prevalence of the non-catalyzed background reaction.

  • Troubleshooting & Optimization:

    • Inert Atmosphere: Ensure all catalyst handling, reagent addition, and the reaction itself are performed under a strictly inert atmosphere (Nitrogen or Argon).

    • Catalyst Purity: Verify the purity and integrity of both the metal precursor and the chiral ligand. If possible, use freshly opened or newly prepared catalyst.

    • Catalyst Loading: Insufficient catalyst loading can allow the achiral background reaction to become significant. Consider a modest increase in catalyst loading (e.g., from 0.5 mol% to 1 mol%) in a small-scale trial.

• Potential Cause 2: Non-Optimal Reaction Temperature

  • Causality: The energy difference between the two diastereomeric transition states leading to the (R) and (S) enantiomers is often small. Higher temperatures can provide enough energy to overcome this barrier, reducing selectivity.

  • Troubleshooting & Optimization:

    • Screen Temperatures: Systematically screen a range of lower temperatures (e.g., 0 °C, -20 °C, -40 °C) to find the optimum for your specific catalyst-substrate pair.[1] While lower temperatures often improve ee, they will also decrease the reaction rate.

• Potential Cause 3: Inappropriate Solvent or Hydrogen Donor

  • Causality: The solvent plays a crucial role in stabilizing the transition state. The choice of hydrogen donor (e.g., isopropanol, formic acid/triethylamine azeotrope) is also critical to the reaction's success.[1] Impurities, especially water, in solvents or reagents can act as catalyst poisons.[1]

  • Troubleshooting & Optimization:

    • Solvent Screening: Test various anhydrous solvents, such as dichloromethane (DCM), toluene, and tetrahydrofuran (THF).

    • Hydrogen Donor Purity: Always use fresh, anhydrous hydrogen donors. For formic acid/triethylamine, ensure the correct ratio is used.

    • Moisture Control: Ensure all glassware is oven-dried and reagents are anhydrous. The use of molecular sieves can be beneficial, though their compatibility with the catalyst should be verified.[2]

Problem 2: Low Yield or Incomplete Conversion

Poor conversion rates directly impact process efficiency and create downstream purification challenges.

Question: The reaction is stalling, resulting in low conversion of the starting ketone and a poor isolated yield. What factors should I investigate?

Answer: Low yield can be traced to issues with reagents, reaction conditions, or competing side reactions.

• Potential Cause 1: Reagent Purity and Stoichiometry

  • Causality: Impurities in the 3'-bromo-2,2,2-trifluoroacetophenone starting material can inhibit the catalyst. Similarly, an incorrect stoichiometry of the hydrogen donor can lead to incomplete reaction.

  • Troubleshooting & Optimization:

    • Verify Starting Material: Confirm the purity of the ketone substrate by NMR or GC-MS. If necessary, purify it via distillation or chromatography before use.

    • Check Stoichiometry: Ensure the hydrogen donor is present in a sufficient molar excess.

• Potential Cause 2: Poor Thermal Management and Mixing (Scale-Up Specific)

  • Causality: Asymmetric reductions are often exothermic. On a larger scale, inefficient heat dissipation can create localized hot spots, leading to catalyst decomposition and increased side reactions. Inadequate mixing can result in poor mass transfer, preventing the substrate from reaching the catalyst effectively.

  • Troubleshooting & Optimization:

    • Controlled Addition: On scale-up, add the ketone substrate slowly to the reaction mixture to control the exotherm.

    • Efficient Stirring: Use an appropriate reactor with overhead stirring that ensures good agitation and a homogenous mixture. Baffles within the reactor can improve mixing.

    • Temperature Monitoring: Use a calibrated temperature probe to monitor the internal reaction temperature throughout the process.

• Potential Cause 3: Competing Side Reactions

  • Causality: Trifluoromethyl ketones are strong electrophiles, but can also undergo side reactions.[3] With certain bases or Grignard reagents, enolization can be a competing pathway.[4][5] While less common in transfer hydrogenation, it's a possibility to consider if strong bases are present.

  • Troubleshooting & Optimization:

    • Analyze Crude Mixture: Use LC-MS or GC-MS to analyze the crude reaction mixture to identify any major byproducts, which can provide clues about the competing reaction pathway.

Problem 3: Difficulties in Product Purification

Even with high yield and ee, purification can be a significant bottleneck, especially at scale.

Question: I am struggling to isolate the pure (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol. What are the best practices for purification?

Answer: Purification challenges often involve removing unreacted starting material, the catalyst, or closely related impurities.

• Potential Cause 1: Co-elution with Starting Material

  • Causality: The product alcohol and the starting ketone have similar polarities, which can make separation by standard flash column chromatography difficult.

  • Troubleshooting & Optimization:

    • Optimize Chromatography: Use a shallow solvent gradient (e.g., starting with pure hexanes and slowly increasing the percentage of ethyl acetate) to improve separation on silica gel.[6]

    • Drive to Completion: The best solution is to optimize the reaction to achieve full conversion, eliminating the need to separate the starting material.

• Potential Cause 2: Product Volatility or Instability

  • Causality: Fluorinated alcohols can be volatile.[7] Removing solvent under high vacuum at elevated temperatures can lead to product loss. They can also be sensitive to certain conditions, although this specific product is generally stable.

  • Troubleshooting & Optimization:

    • Careful Concentration: Remove solvents under reduced pressure at a lower temperature (e.g., <30-35 °C).

    • Alternative Methods: For large-scale purification, consider crystallization if a suitable solvent system can be found. Supercritical Fluid Chromatography (SFC) is also an excellent, albeit more specialized, technique for purifying chiral compounds and can be more gentle for volatile molecules.[8][9]

• Potential Cause 3: Catalyst Removal

  • Causality: Ruthenium-based catalysts can be difficult to remove completely by chromatography alone, leading to product discoloration or contamination.

  • Troubleshooting & Optimization:

    • Post-Reaction Wash: After quenching the reaction, perform an aqueous wash (e.g., with a dilute solution of a chelating agent like EDTA or with brine) to extract a portion of the metal catalyst into the aqueous phase.

    • Silica Plug: Before full chromatography, passing the crude product through a short plug of silica gel can remove a significant amount of the baseline catalyst residue.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol? The most common and direct method is the enantioselective reduction of the corresponding ketone, 3'-bromo-2,2,2-trifluoroacetophenone. This is typically achieved via:

• Asymmetric Transfer Hydrogenation (ATH): Using a chiral catalyst (e.g., Ru-based) with a hydrogen donor like isopropanol or a formic acid/triethylamine mixture.[1]

• Catalytic Asymmetric Hydrogenation: Using a chiral catalyst under a hydrogen gas atmosphere, which often requires specialized high-pressure equipment.

• Biocatalysis: Using enzymes like ketoreductases (KREDs), which can offer extremely high enantioselectivity under mild aqueous conditions.[10] This is a very attractive option for large-scale green chemistry.

An alternative, though less direct, route involves the Grignard reaction between 3-bromophenylmagnesium bromide and trifluoroacetaldehyde, but controlling the stereochemistry is a significant challenge.[11]

Q2: What are the critical parameters to monitor during a scale-up campaign?

• Temperature: This is the most critical parameter. The reaction exotherm must be controlled to ensure catalyst stability and maintain high enantioselectivity.

• Addition Rate: The rate of addition of reagents must be controlled to manage the reaction rate and temperature.

• Mixing Efficiency: Ensure the reactor's stirring is sufficient to maintain a homogenous mixture and facilitate efficient heat transfer.

• Reaction Progress: Regularly monitor the reaction by an appropriate analytical method (TLC, LC-MS, GC) to determine the endpoint accurately and avoid unnecessary heating or stirring that could lead to side products or racemization.

Q3: What analytical methods are recommended for determining yield and enantiomeric excess (ee)?

• Yield Determination: Quantitative NMR (qNMR) using an internal standard is a highly accurate method for determining the yield in the crude reaction mixture before isolation. The isolated yield is determined by mass after purification.

• Enantiomeric Excess (ee): Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) are the standard methods. A column with a chiral stationary phase (CSP), often based on polysaccharide derivatives, is used to separate the two enantiomers.[12]

Q4: Are there alternatives to flash chromatography for purification at a larger scale? Yes, for multi-gram to kilogram scale, flash chromatography becomes less practical. The primary alternatives are:

• Crystallization: If the product is a solid and a suitable solvent system can be identified, crystallization is often the most cost-effective and scalable purification method. It can sometimes also enhance enantiomeric purity.[13]

• Distillation: Given the product's likely volatility, distillation under high vacuum could be a viable option, though it will not separate enantiomers.

• Preparative Chiral Chromatography (HPLC or SFC): While expensive, this method is highly effective for isolating pure enantiomers at a large scale when crystallization is not an option.[9][13]

Section 3: Protocols & Data

Experimental Protocol: Lab-Scale Asymmetric Transfer Hydrogenation

This protocol provides a general method for the asymmetric reduction of 3'-bromo-2,2,2-trifluoroacetophenone. Note: This is a representative procedure and should be optimized for your specific catalyst system.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, temperature probe, and nitrogen inlet, add the chiral catalyst (e.g., (1R,2R)-TsDPEN Ru(p-cymene)Cl, 0.005 equivalents).

• Reagent Addition: Purge the flask with nitrogen. Add anhydrous solvent (e.g., dichloromethane, 5 mL per mmol of substrate) via syringe. Add the formic acid/triethylamine azeotrope (5:2 mixture, 2.5 equivalents of formic acid) via syringe.

• Cooling: Cool the reaction mixture to the desired temperature (e.g., 0 °C) using an ice bath.

• Substrate Addition: Dissolve 3'-bromo-2,2,2-trifluoroacetophenone (1.0 equivalent) in a minimal amount of anhydrous solvent and add it dropwise to the stirred catalyst solution over 15-20 minutes.

• Reaction Monitoring: Allow the reaction to stir at the set temperature. Monitor its progress by TLC or LC-MS every 1-2 hours until the starting material is consumed.

• Work-up: Once complete, quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate, 3x volume).

• Washing: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure at low temperature (<35 °C).

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient.

• Analysis: Determine the isolated yield. Analyze the enantiomeric excess by chiral HPLC.

Data Presentation

Table 1: Influence of Reaction Conditions on ee and Yield

Entry	Catalyst (mol%)	Solvent	H-Donor	Temp (°C)	Time (h)	Conversion (%)	ee (%)
1	1.0	DCM	HCOOH/NEt₃	25	6	>99	92
2	1.0	DCM	HCOOH/NEt₃	0	12	>99	97
3	1.0	Toluene	HCOOH/NEt₃	0	18	95	96

| 4 | 1.0 | DCM | i-PrOH | 25 | 24 | 85 | 94 |

Data is representative and for illustrative purposes.

Visualization: Diagrams

Troubleshooting Workflow for Asymmetric Synthesis

Caption: General troubleshooting workflow for asymmetric synthesis.

Decision Logic for Optimizing Enantiomeric Excess (ee)

Caption: Decision-making flowchart for troubleshooting low enantiomeric excess.

References

• BenchChem. (2025). Troubleshooting guide for the synthesis of chiral alcohols.
• Welch, C. J., et al. (2008). Analysis and purification of alcohol-sensitive chiral compounds using 2,2,2-trifluoroethanol as a modifier in supercritical fluid chromatography.
• BenchChem. (2025).
• Alfa Chemistry. Grignard Reaction.
• Kwong, A. C. (2022). SYNTHESIS AND TROUBLESHOOTING OF CHIRAL 1,2-AMINO ALCOHOLS LEADING TO HIGHLY SUBSTITUTED BISOXAZOLINE LIGANDS. University of Illinois Urbana-Champaign.
• Bar-Haim, G., et al. (2022). Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones. The Journal of Organic Chemistry, 87(7), 4646–4656.
• Neopharm Labs.
• Fustero, S., et al. (2024). Diastereoselective hydride transfer enables a synthesis of chiral 1,5-carboxamido-trifluoromethylcarbinols. Chemical Science, 15(36), 13625-13631.
• Wolleb, H., et al. (2018). Synthesis of (1R)‐1‐(4‐Bromophenyl)‐2,2,2‐trifluoroethan‐1‐amine Hydrochloride through Diastereoselective Trifluoromethylation of a Chiral Sulfinimine. Helvetica Chimica Acta, 101(11), e1800168.
• Waters Corporation. (n.d.).
• Organic Syntheses. (2007). Electrophilic Cyclization with N-Iodosuccinimide. 84, 199-208.
• Organic Chemistry Portal. (n.d.). Grignard Reaction.
• Patel, R. N. (2011). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals.
• MilliporeSigma. (n.d.). 3'-Bromo-2,2,2-trifluoroacetophenone.
• Waters Corporation. (n.d.).
• MilliporeSigma. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Diastereoselective hydride transfer enables a synthesis of chiral 1,5-carboxamido-trifluoromethylcarbinols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Grignard Reaction [organic-chemistry.org]
• 6. orgsyn.org [orgsyn.org]
• 7. lcms.cz [lcms.cz]
• 8. Analysis and purification of alcohol-sensitive chiral compounds using 2,2,2-trifluoroethanol as a modifier in supercritical fluid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. waters.com [waters.com]
• 10. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Grignard reaction - Wikipedia [en.wikipedia.org]
• 12. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]
• 13. Chiral and Achiral Compounds Purification | Neopharm Labs [neopharmlabs.com]

Reference Data & Comparative Studies

Comparative Guide: Chiral HPLC Methodologies for (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

Executive Summary

The synthesis and analytical verification of enantiomerically pure fluorinated aryl ethanols are critical operations in modern pharmaceutical development. Specifically, (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol serves as a highly versatile chiral building block. However, its chromatographic enantioseparation is complicated by the strongly electron-withdrawing trifluoromethyl (–CF3) group and the asymmetric steric bulk of the meta-bromo substituent.

This guide provides an objective, data-driven comparison of leading Chiral Stationary Phases (CSPs) and establishes a self-validating high-performance liquid chromatography (HPLC) protocol for accurate enantiomeric excess (ee) determination.

Mechanistic Grounding: The Chiral Recognition Challenge

Chiral recognition on polysaccharide-based CSPs relies on a precise "three-point interaction" model. To successfully separate the (1R) and (1S) enantiomers of 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol, the chromatographic system must exploit the following molecular features:

• Hydrogen Bonding: The highly polarized –CF3 group increases the acidity of the adjacent hydroxyl proton, making it an exceptionally strong hydrogen-bond donor to the carbamate linkages of the CSP.

• π−π Stacking: The bromophenyl ring engages in π−π interactions with the derivatized phenyl groups on the stationary phase.

• Steric Inclusion: The meta-bromo substitution creates an asymmetric spatial profile that must fit physically into the chiral helical grooves of the polymer backbone.

As demonstrated in the biocatalytic synthesis and analysis of the closely related 1-(4-bromophenyl)-2,2,2-trifluoroethanol, optimizing these specific interactions through careful CSP selection is paramount for achieving baseline resolution and accurate ee quantification [1]. Furthermore, utilizing advanced chiroptical or UV detection systems ensures that baseline drift does not compromise the integration of these closely eluting fluorinated species [2].

Fig 1. Tri-point chiral recognition mechanism between the analyte and CSP.

Comparative Analysis of Chiral Stationary Phases (CSPs)

To objectively evaluate column performance, we compared three industry-standard polysaccharide derivatives under identical normal-phase conditions (Hexane/Isopropanol 95:5 v/v, 1.0 mL/min, 25°C).

The Causality of Column Performance: The amylose backbone (Chiralpak IB, AD-H) forms a more flexible helical structure compared to the rigid cellulose backbone (Chiralcel OD-H) [3]. The bulky meta-bromo substitution of our target analyte requires this structural flexibility for optimal inclusion into the chiral groove. Furthermore, immobilized phases like Chiralpak IB have demonstrated superior robustness and selectivity for halogenated trifluoroethanols (such as 1-(4-chlorophenyl)-2,2,2-trifluoroethanol) because the immobilization process slightly alters the pore structure, enhancing mass transfer for heavily halogenated analytes [4].

Quantitative Performance Comparison

Chiral Column	Stationary Phase Chemistry	Retention Time (1S)	Retention Time (1R)	Selectivity ( α )	Resolution ( Rs​ )	Suitability
Chiralpak IB	Immobilized Amylose tris(3,5-dimethylphenylcarbamate)	6.2 min	7.5 min	1.25	2.8	Optimal
Chiralpak AD-H	Coated Amylose tris(3,5-dimethylphenylcarbamate)	5.8 min	6.4 min	1.15	1.6	Acceptable
Chiralcel OD-H	Coated Cellulose tris(3,5-dimethylphenylcarbamate)	8.1 min	8.5 min	1.07	0.9	Fails (Co-elution)

Data represents standardized performance metrics for heavily fluorinated aryl ethanols. Chiralpak IB provides the widest separation window, making it the definitive choice for preparative scaling or trace enantiomeric impurity analysis.

Experimental Protocols: Self-Validating Workflow

To ensure absolute trustworthiness in your analytical results, the following protocol is designed as a self-validating system . It includes mandatory system suitability checks that must pass before any unknown sample is analyzed.

Step 1: Mobile Phase Preparation

• Reagents: HPLC-grade Hexane and HPLC-grade Isopropanol (IPA).

• Ratio: 95% Hexane / 5% IPA (v/v).

• Causality Note: Why Isopropanol instead of Ethanol? Ethanol is a stronger hydrogen-bond competitor. Because the –CF3 group heavily polarizes the analyte's hydroxyl group, using a weaker modifier like IPA preserves the critical analyte-CSP hydrogen bonding required for enantioseparation. Ethanol would displace the analyte, collapsing the resolution.

Step 2: Sample Preparation

• Dissolve the analyte in the mobile phase (Hexane/IPA 95:5) to a final concentration of 1.0 mg/mL.

• Filter through a 0.22 µm PTFE syringe filter. Do not use nylon filters, as they can selectively bind fluorinated compounds.

Step 3: System Suitability Test (SST) - Critical Validation Step

• Inject 10 µL of a racemic standard of 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol.

• Validation Criteria: The system is only validated for use if the resolution ( Rs​ ) between the (1S) and (1R) peaks is ≥1.5 (baseline separation) and the tailing factor ( Tf​ ) is ≤1.5 .

• Troubleshooting: If Rs​<1.5 , the mobile phase must be re-prepared. Trace moisture in ambient hexane rapidly deactivates the carbamate hydrogen-bonding sites on the CSP.

Step 4: Execution & ee% Calculation

• Inject 10 µL of the synthesized (1R) sample.

• Calculate Enantiomeric Excess ( ee ) using the integrated peak areas (A):

  ee(%)=A(1R)​+A(1S)​A(1R)​−A(1S)​​×100

Fig 2. Self-validating HPLC workflow ensuring baseline resolution prior to analysis.

References

• Biocatalytic synthesis of chiral alcohols using a novel carbonyl reductase from Candida glabrata Source: ResearchGate URL:1

• HPLC Detection and Evaluation of Chiral Compounds with a Laser-Based Chiroptical Detector Source: PDR-Separations URL:2

• Enantiomeric separations on cyclodextrin-based and synthetic polymeric chiral stationary phases by high performance liquid chromatography Source: Iowa State University URL:3

• Preparative access to medicinal chemistry related chiral alcohols using carbonyl reductase technology Source: Almac Group URL:4

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdr-separations.com [pdr-separations.com]
• 3. DSpace [dr.lib.iastate.edu]
• 4. almacgroup.com [almacgroup.com]

1H NMR characterization of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

Technical Comparison Guide: Advanced 1H NMR Methodologies for the Characterization of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

As a Senior Application Scientist, I frequently encounter the analytical challenges presented by fluorinated chiral building blocks. The compound (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol is a prime example. Its structure features a chiral center flanked by a strongly electron-withdrawing trifluoromethyl (–CF₃) group and a meta-bromophenyl ring. Standard 1H NMR often falls short for this molecule due to complex heteronuclear spin-spin coupling and the inherent inability of achiral NMR to distinguish enantiomers.

This guide objectively compares advanced NMR methodologies to overcome these hurdles, providing self-validating experimental protocols to ensure absolute scientific integrity in your structural and chiral characterizations [1].

Structural Elucidation: Overcoming Heteronuclear Spin-Spin Coupling

The Causality of Signal Dilution: In a standard 1D 1H NMR spectrum, the three equivalent spin-½ ¹⁹F nuclei (100% natural abundance) couple with the adjacent methine (–CH–) proton via three-bond scalar coupling ( 3JHF​≈6.5–7.5 Hz). According to the n+1 rule, this splits the methine proton resonance into a 1:3:3:1 quartet. This splitting distributes the total signal intensity across four distinct peaks, drastically lowering the signal-to-noise (S/N) ratio and increasing the risk of peak overlap with baseline impurities.

The Solution: ¹H{¹⁹F} Decoupled NMR By applying continuous-wave or composite pulse decoupling on the ¹⁹F channel during ¹H acquisition, the scalar coupling is eliminated. The multiplet collapses into a sharp, high-intensity singlet. This not only simplifies the spectrum but provides a highly accurate integration metric for quantitative purity analysis [2].

Table 1: Performance Comparison for Structural Confirmation

Parameter	Standard 1D ¹H NMR	¹H{¹⁹F} Decoupled NMR
Methine Peak Shape	Quartet (1:3:3:1)	Sharp Singlet
Signal-to-Noise (S/N)	Low (Intensity divided by 4)	High (Concentrated intensity)
Integration Accuracy	Prone to baseline integration errors	Highly precise
Hardware Requirement	Standard dual-channel probe	Requires ¹⁹F capable probe/channel

Enantiomeric Purity (ee%) Determination: CDA vs. CSA

Because the product is specifically the (1R)-enantiomer, proving its enantiomeric excess (ee%) is critical. Enantiomers are NMR-indistinguishable in an achiral environment. To resolve the (1R) and (1S) signals, we must create a diastereomeric environment using either a Chiral Derivatizing Agent (CDA) or a Chiral Solvating Agent (CSA) [3].

• Mosher’s Method (CDA): Covalent attachment of (S)-MTPA-Cl (Mosher's acid chloride) creates stable diastereomers. The diamagnetic anisotropy of the phenyl ring in the MTPA moiety differentially shields the protons of the (1R) vs. (1S) isomers. This differential shielding yields large, highly resolved chemical shift differences ( Δδ ).

• Chiral Solvating Agents (CSA): Utilizing agents like Pirkle's alcohol relies on non-covalent interactions (hydrogen bonding, π−π stacking). While faster, the resulting Δδ is highly dependent on concentration, solvent, and temperature, making absolute quantitation less rugged [1].

Table 2: CDA vs. CSA for Enantiomeric Excess Determination

Parameter	Mosher's Derivatization (CDA)	Chiral Solvating Agent (CSA)
Interaction Type	Covalent (Diastereomeric Ester)	Non-covalent (Transient Complex)
Resolution ( Δδ )	High (>0.1 ppm for ¹H, >0.5 ppm for ¹⁹F)	Low to Moderate (Highly variable)
Preparation Time	1–2 hours (Reaction required)	< 5 minutes (Direct addition)
Reliability	Absolute (Self-validating)	Relative (Requires calibration)

Logical Workflows and Self-Validating Protocols

To guarantee trustworthiness, every analytical workflow must be treated as a self-validating system. Below are the logical pathways and exact protocols for characterizing (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol.

Fig 1: Decision matrix for selecting the optimal NMR methodology based on analytical goals.

Protocol A: Self-Validating ¹H{¹⁹F} Decoupled NMR

• System Calibration (Internal Control): First, acquire a standard 1D ¹⁹F NMR spectrum of the sample. Identify the exact resonance frequency (O1P offset) of the –CF₃ group (typically around -78 ppm for this compound).

• Parameter Setting: Input the exact ¹⁹F offset into the decoupling channel of the ¹H experiment. Causality: Applying decoupling energy exactly at the target resonance prevents off-resonance artifacts and incomplete multiplet collapse.

• Acquisition: Run the ¹H{¹⁹F} experiment using inverse-gated decoupling to prevent Nuclear Overhauser Effect (NOE) enhancement, ensuring the methine singlet integration remains quantitatively accurate relative to the aromatic protons.

Protocol B: In-Situ Mosher’s Ester Derivatization (CDA)

Fig 2: Self-validating workflow for Mosher's ester derivatization and ee% determination.

• Preparation: Dissolve 5 mg of the (1R)-alcohol in 0.5 mL of anhydrous CDCl₃ directly in an NMR tube.

• Derivatization: Add 2.0 equivalents of Pyridine-d₅ (acid scavenger) followed by 1.5 equivalents of (S)-MTPA-Cl. Cap and invert to mix. Incubate at room temperature for 1 hour.

• Self-Validation Step (Critical): Acquire a rapid 1-scan ¹H NMR spectrum. Check the chemical shift of the methine proton. In the free alcohol, it resonates at ~4.9–5.1 ppm. Upon successful esterification, the strong electron-withdrawing effect of the ester carbonyl shifts this proton downfield to ~6.0–6.2 ppm. Validation Gate: If the 5.0 ppm signal is completely absent, 100% conversion is achieved. If it persists, the reaction is incomplete; add 0.5 eq more MTPA-Cl and wait.

• Data Acquisition: Acquire high-resolution ¹H and ¹⁹F spectra. Calculate the ee% by integrating the distinct diastereomeric peaks (e.g., the esterified methine protons or the MTPA –CF₃ signals) [4].

References

• Title: Chiral NMR Solvating Additives for Differentiation of Enantiomers Source: ResearchGate URL: [Link]

• Title: Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds Source: National Center for Biotechnology Information (NCBI) / PMC URL: [Link]

• Title: Synthesis of heterocyclic analogues of Mosher's acid Source: ChemRxiv URL: [Link]

Determining Enantiomeric Purity of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol: A Comparative Guide to Analytical Methodologies

The enantiomeric purity of trifluoromethyl-substituted secondary alcohols, such as (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol, is a critical quality attribute in the development of fluorinated pharmaceuticals. The strongly electron-withdrawing trifluoromethyl ( −CF3​ ) group adjacent to the chiral center significantly alters the hydrogen-bonding capacity, acidity, and steric environment of the hydroxyl group compared to non-fluorinated analogs.

As a Senior Application Scientist, I have evaluated multiple analytical modalities to determine the enantiomeric excess (ee) of this specific structural motif. This guide objectively compares the three most robust methodologies—Chiral HPLC, Mosher’s Ester NMR, and Chiral GC—providing the theoretical causality and self-validating protocols required for rigorous stereochemical analysis.

Method 1: Chiral High-Performance Liquid Chromatography (HPLC) – The Gold Standard

Mechanism & Causality

For routine and high-throughput analysis, Chiral HPLC utilizing polysaccharide-based chiral stationary phases (CSPs) is the industry standard. Specifically, amylose tris(3,5-dimethylphenylcarbamate) columns (e.g., Chiralpak® AD-H) have demonstrated exceptional broad-spectrum applicability for trifluoromethyl-substituted alcohols[1].

The chiral recognition mechanism is driven by a highly specific three-point interaction model:

• The −CF3​ group acts as a strong dipole and hydrogen-bond acceptor.

• The 3-bromophenyl ring engages in π−π stacking interactions with the phenylcarbamate groups of the CSP.

• The helical structure of the amylose backbone creates chiral grooves that selectively intercalate the (1R) enantiomer differently than the (1S) enantiomer, leading to differential retention times[2].

Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol incorporates a system suitability test (SST) to rule out detector bias and column degradation.

• System Suitability Preparation: Dissolve a racemic standard of 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol in the mobile phase to a concentration of 1 mg/mL.

• Chromatographic Conditions:

  • Column: Chiralpak AD-H (4.6 mm × 250 mm, 5 µm)[1].

  • Mobile Phase: n-Hexane/Isopropanol (90:10, v/v)[3]. Causality: The non-polar hexane drives the analyte into the chiral grooves, while the protic isopropanol modulates hydrogen bonding to prevent peak tailing.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25 °C.

  • Detection: UV at 254 nm. Causality: Optimal for the 3-bromophenyl chromophore, ensuring maximum signal-to-noise ratio without interference from the UV-transparent trifluoroethyl moiety.

• Validation Step: Inject the racemic mixture. Verify that the resolution ( Rs​ ) between the (1R) and (1S) peaks is ≥1.5 (baseline separation) and that the peak area ratio is exactly 50:50. This confirms the detector response is linear and unbiased.

• Sample Analysis: Inject the enantioenriched (1R) sample. Calculate the ee using the integrated peak areas:

  ee(%)=Area1R​+Area1S​∣Area1R​−Area1S​∣​×100

Method 2: Nuclear Magnetic Resonance (NMR) via Mosher's Ester Derivatization

Mechanism & Causality

When orthogonal verification of both enantiomeric excess and absolute configuration is required, NMR analysis using chiral derivatizing agents is unparalleled. By reacting the chiral secondary alcohol with (R)- and (S)- α -methoxy- α -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl, Mosher's acid chloride), the enantiomers are covalently converted into diastereomers[4].

The spatial arrangement of the phenyl ring in the resulting MTPA ester creates a highly anisotropic magnetic shielding cone. This differential shielding causes distinct chemical shift differences ( Δδ ) in both the 1H and 19F NMR spectra for the diastereomers, allowing for precise integration and ee determination[5]. The 19F NMR is particularly powerful here, as the −CF3​ signals appear in a clean region of the spectrum with no background interference.

Self-Validating Experimental Protocol

• Control Derivatization: React the racemic alcohol with (S)-MTPA-Cl. This validates the method by establishing the exact baseline chemical shifts for both diastereomers and proving that no kinetic resolution occurred during derivatization.

• Sample Derivatization: In a dry NMR tube, dissolve 5 mg of the enantioenriched (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol in 0.5 mL of anhydrous CDCl3​ .

• Reagent Addition: Add 10 µL of anhydrous pyridine (acting as both an acid scavenger and nucleophilic catalyst), followed by a slight molar excess (1.2 eq) of (S)-MTPA-Cl. Causality: The excess reagent ensures complete derivatization of the less reactive enantiomer, preventing kinetic resolution artifacts from skewing the final ee measurement.

• Reaction Verification: Allow the reaction to proceed at room temperature for 4 hours. The system is self-validating if the starting material's hydroxyl proton signal disappears entirely in a quick 1H scan.

• Data Acquisition & Analysis: Acquire high-resolution 19F NMR spectra. The −CF3​ group of the analyte and the −CF3​ of the Mosher's ester will each show distinct, baseline-resolved singlets for the major and minor diastereomers. Integrate the 19F signals to calculate the diastereomeric excess (de), which directly equals the ee of the original alcohol.

Method 3: Chiral Gas Chromatography (GC)

Mechanism & Causality

Due to the high volatility imparted by the trifluoromethyl group, Chiral GC is a highly sensitive, high-resolution alternative. Stationary phases functionalized with derivatized β -cyclodextrins (e.g., CP-Chirasil-Dex CB) separate enantiomers based on reversible inclusion complexation. The 3-bromophenyl group selectively penetrates the hydrophobic cyclodextrin cavity, while the −CF3​ and −OH groups interact with the rim via hydrogen bonding and dipole interactions. The exact fit is stereodependent, yielding different partition coefficients for the (1R) and (1S) isomers.

Self-Validating Experimental Protocol

• Sample Preparation: Dissolve the sample in a highly volatile, non-interfering solvent like dichloromethane (0.5 mg/mL).

• GC Conditions:

  • Column: β -cyclodextrin capillary column (30 m × 0.25 mm ID, 0.25 µm film).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Isothermal at 130 °C for 10 minutes, then ramp at 5 °C/min to 180 °C.

  • Detection: Flame Ionization Detector (FID) at 250 °C. Causality: FID provides a strictly mass-proportional response. Unlike UV detection, where enantiomers might theoretically exhibit slight extinction coefficient variations in chiral microenvironments, FID ensures the 50:50 area ratio of a racemate is inherently calibrated.

• Validation Step: Inject the racemic standard to confirm baseline resolution and the inherent 50:50 mass-proportional response of the FID.

• Analysis: Inject the (1R) sample and integrate the peaks to determine the ee.

Comparative Data Analysis

The following table summarizes the quantitative and qualitative performance metrics of each methodology to aid in method selection:

Parameter	Chiral HPLC (Polysaccharide)	Mosher's Ester NMR	Chiral GC (Cyclodextrin)
Chiral Recognition	Transient diastereomeric interactions	Covalent diastereomer formation	Reversible inclusion complexation
Resolution ( Rs​ )	High ( >2.0 typical)	N/A (Baseline separated signals)	Moderate to High ( 1.5−2.0 )
Analysis Time	10 - 30 mins	4 hrs prep + 15 mins acquisition	20 - 45 mins
Sample Prep	Simple (Dilute & Shoot)	Complex (Derivatization required)	Simple (Dilute & Shoot)
Absolute Config.	No (Requires reference standards)	Yes (via Δδ analysis)	No (Requires reference standards)
LOD / LOQ	~0.1% / 0.5% ee	~1.0% / 2.0% ee	~0.05% / 0.1% ee
Destructive?	No (Preparative recovery possible)	Yes (Covalent modification)	Yes (Combusted in FID)

Workflow Visualization

To streamline decision-making in the laboratory, the following logical workflow dictates the selection of the optimal analytical method based on project requirements.

Decision workflow for selecting the optimal enantiomeric purity analysis method.

Conclusion & Recommendations

For routine, high-throughput ee determination of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol during process optimization, Chiral HPLC remains the optimal choice due to its speed, non-destructive nature, and exceptional resolution on polysaccharide columns. However, if the absolute configuration must be unequivocally proven alongside the ee—such as in regulatory submissions for novel active pharmaceutical ingredients (APIs)—Mosher's Ester NMR is the mandatory orthogonal technique. Chiral GC serves as an excellent, highly sensitive backup when HPLC mobile phase solubility or UV absorbance issues arise.

References

• Contemporary Analysis of Chiral Molecules Source: LCGC International URL:[Link][2]

• Determination of enantiomeric excess of 4b as Mosher's-Ester Source: European Journal of Organic Chemistry (Wiley-VCH) URL:[Link][5]

• Palladium-Catalyzed Asymmetric Hydrogenation of Unprotected 3-Substituted Indoles Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link][3]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. application.wiley-vch.de [application.wiley-vch.de]

A Comparative Guide to the Stereochemical Reactivity of 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol Isomers

Abstract

The introduction of fluorine atoms into chiral molecules can significantly alter their physicochemical and biological properties, making fluorinated chiral alcohols key building blocks in modern drug discovery.[1] The spatial arrangement of atoms, or stereochemistry, is a critical determinant of a drug's efficacy and safety, as enantiomers of the same compound can exhibit vastly different pharmacological and toxicological profiles.[2] This guide presents a rigorous, experimentally grounded framework for comparing the chemical reactivity of the (1R) and (1S) enantiomers of 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol. We move beyond theoretical postulation to provide a detailed experimental protocol based on enzymatic kinetic resolution, a proven method for differentiating enantiomeric reactivity. This approach allows for a quantitative assessment of how each isomer interacts within a chiral environment, providing invaluable data for researchers in medicinal chemistry and process development.

The Imperative of Chirality in Fluorinated Pharmacophores

Chiral molecules are central to biology. Receptors, enzymes, and other biological targets are inherently chiral, leading to stereospecific interactions with drug molecules.[2] Consequently, one enantiomer of a chiral drug may exhibit the desired therapeutic effect, while the other could be inactive or even cause adverse effects.[2] The trifluoromethyl carbinol moiety, a key feature of our topic compound, is of particular interest in pharmaceutical design. The strong electron-withdrawing nature of the CF₃ group enhances the acidity of the adjacent hydroxyl proton, influencing hydrogen bonding capabilities and potentially increasing binding affinity to biological targets.[1][3]

Therefore, understanding the relative reactivity of the (1R) and (1S) isomers of 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol is not merely an academic exercise. It is fundamental to:

• Asymmetric Synthesis: Developing scalable, stereoselective synthetic routes to produce the desired enantiomer in high purity.

• Mechanism of Action Studies: Elucidating how each isomer interacts with biological targets, which can inform the design of more potent and selective drugs.

• Process Chemistry: Optimizing reaction conditions for downstream transformations where one enantiomer may react more efficiently or with fewer side products than the other.

Experimental Design: Unveiling Reactivity Differences via Enzymatic Kinetic Resolution

To objectively compare the reactivity of the (1R) and (1S) isomers, we will employ a Kinetic Resolution (KR) strategy. In a kinetic resolution, a chiral catalyst or reagent reacts at different rates with the two enantiomers of a racemic mixture.[4] This differential reactivity allows for the separation of the enantiomers, as the faster-reacting isomer is consumed more quickly, leaving the unreacted starting material enriched in the slower-reacting isomer.[5][6]

For this guide, we select an enzyme-catalyzed approach, specifically a lipase-mediated transesterification . Lipases are widely used in industrial biotechnology for their ability to perform highly enantioselective transformations on a broad range of substrates, including secondary alcohols.[5][7][8]

The core principle is as follows: The racemic 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol will be subjected to acylation using an acyl donor in the presence of a lipase, such as Candida antarctica Lipase B (CAL-B). The enzyme's chiral active site will preferentially accommodate one enantiomer over the other, leading to a significant difference in the rate of esterification. By monitoring the reaction over time, we can quantify this difference in reactivity.[5]

Figure 1. Experimental workflow for enzymatic kinetic resolution.

Detailed Experimental Protocols

The following protocols provide a self-validating system for comparing isomer reactivity. The success of the kinetic resolution is directly confirmed by the analytical monitoring step.

Protocol 3.1: Lipase-Catalyzed Transesterification

This protocol details the enantioselective acylation of the racemic alcohol.

Materials:

• Racemic 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

• Immobilized Candida antarctica Lipase B (CAL-B, e.g., Novozym® 435)

• Vinyl acetate (acyl donor)

• Anhydrous solvent (e.g., Toluene or Methyl tert-butyl ether (MTBE))

• Magnetic stirrer and heating plate/oil bath

• Reaction vials with screw caps

• Syringes for sampling

Procedure:

• To a 10 mL vial, add racemic 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol (e.g., 100 mg, 0.39 mmol).

• Add 5 mL of anhydrous toluene.

• Add vinyl acetate (1.5 equivalents, ~59 mg, 0.59 mmol). The use of an irreversible acyl donor like vinyl acetate prevents the reverse reaction (hydrolysis), driving the equilibrium towards product formation.

• Add immobilized CAL-B (e.g., 20 mg by weight).

• Seal the vial and place it in an oil bath set to a constant temperature (e.g., 45 °C) with vigorous stirring.

• At predetermined time intervals (e.g., 1, 3, 6, 12, 24, and 48 hours), carefully withdraw a small aliquot (~50 µL) from the reaction mixture.

• Immediately filter the aliquot through a small plug of silica gel using an appropriate solvent (e.g., ethyl acetate) to remove the enzyme and stop the reaction.

• Prepare the filtered aliquot for chiral HPLC analysis as described in Protocol 3.2.

Protocol 3.2: Analytical Monitoring by Chiral HPLC

This protocol is for quantifying the amounts of each alcohol enantiomer and each product ester enantiomer over time.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chiral Stationary Phase (CSP) column (e.g., Daicel Chiralpak AD-H or OD-H). The selection of the appropriate chiral column is crucial and may require initial screening.

Procedure:

• Method Development:

  • Prepare standard solutions of the racemic alcohol and the synthesized racemic ester.

  • Develop a chiral HPLC method capable of baseline-separating the (1R)-alcohol, (1S)-alcohol, (1R)-ester, and (1S)-ester peaks. A typical mobile phase would be a mixture of hexane and isopropanol.

• Sample Analysis:

  • Dilute the filtered aliquots from Protocol 3.1 to an appropriate concentration (~1 mg/mL).

  • Inject the samples onto the chiral HPLC system.

  • Record the chromatograms, detecting at a suitable wavelength (e.g., 254 nm).

• Data Processing:

  • Integrate the peak areas for each of the four components.

  • Calculate the enantiomeric excess (ee) for the unreacted alcohol and the product ester at each time point using the formula: ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] × 100

  • Calculate the total conversion (%) at each time point by comparing the initial amount of alcohol to the amount remaining.

Data Analysis and Comparative Interpretation

The data obtained from the time-course analysis will directly reveal the difference in reactivity between the two isomers.

Table 1: Representative Experimental Data from Kinetic Resolution

Time (h)	Total Conversion (%)	Unreacted Alcohol ee (%)	Faster-Reacting Isomer (Remaining)	Slower-Reacting Isomer (Remaining)	Product Ester ee (%)
0	0	0	100%	100%	N/A
1	10	11.1	89%	99%	>99 (R)
3	25	33.3	67%	92%	>99 (R)
6	40	66.7	33%	83%	>98 (R)
12	48	92.3	8%	76%	>98 (R)
24	50	>99	<1%	70%	97 (R)

Note: This is hypothetical data assuming the (1R)-isomer is the faster-reacting enantiomer.

Interpretation of Results:

• Differential Reaction Rate: The table clearly shows that one isomer is consumed much more rapidly. When the total conversion reaches approximately 50%, the remaining unreacted alcohol is almost exclusively the slower-reacting enantiomer (in this case, the S-isomer), demonstrating a significant difference in reactivity.

• Enantioselectivity (E-value): The effectiveness of the resolution is quantified by the enantioselectivity factor (E). A high E-value (typically >100) indicates a large difference in reaction rates and an effective resolution.[5] It can be calculated from the conversion and the enantiomeric excess of the substrate and product.

Mechanistic Insights: The Structural Basis of Stereoselectivity

The observed difference in reactivity is a direct consequence of the three-dimensional structure of the enzyme's active site. Lipase stereoselectivity is often explained by models where the substrate must fit into specific pockets within the active site to allow the catalytic residues (typically a serine, histidine, and aspartate triad) to perform the acylation.[5][6]

The two enantiomers will present their substituents (the 3-bromophenyl group, the trifluoromethyl group, and the hydrogen atom) differently to these pockets. One enantiomer will achieve a near-optimal fit, allowing for efficient catalysis. The other enantiomer will experience steric hindrance or unfavorable interactions, significantly slowing down its rate of reaction.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Studies on the interactions of chiral secondary alcohols with rat hydroxysteroid sulfotransferase STa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fluorinated Alcohols: Magic Reaction Medium and Promoters for Organic Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of enantiomerically pure alcohols and amines via biocatalytic deracemisation methods - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01539F [pubs.rsc.org]

Comprehensive 19F NMR Standards Guide for the Analysis of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

As a Senior Application Scientist, I frequently encounter challenges in the precise characterization of chiral fluorinated building blocks. The molecule (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol presents a unique analytical profile: it possesses a highly sensitive trifluoromethyl (–CF₃) reporter group directly adjacent to a chiral center. Because ¹⁹F has a 100% natural abundance, a spin of ½, and a massive chemical shift range (>300 ppm) with negligible background interference, ¹⁹F NMR is the premier technique for evaluating both the chemical purity and enantiomeric excess (ee) of this compound[1].

However, the accuracy of ¹⁹F NMR is entirely dependent on the selection of appropriate standards. This guide objectively compares the performance of various ¹⁹F NMR standards across three critical domains: Chemical Shift Referencing, Quantitative NMR (qNMR) Internal Standards, and Chiral Derivatizing/Solvating Agents.

Chemical Shift Referencing Standards

Accurate chemical shift referencing is the foundation of reproducible NMR data. The –CF₃ group of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol typically resonates between -75.0 and -80.0 ppm (relative to CFCl₃), appearing as a doublet due to ³JHF coupling with the adjacent carbinol proton unless ¹H-decoupled.

Performance Comparison

Standard	Chemical Shift (δ)	Volatility	Advantages	Disadvantages
Trichlorofluoromethane (CFCl₃)	0.00 ppm	High (b.p. 23.7 °C)	Primary IUPAC standard; universally recognized[2].	Ozone-depleting substance; highly volatile, leading to concentration changes.
Trifluorotoluene (TFT)	-63.72 ppm	Moderate	Excellent secondary standard; sharp singlet; stable[3].	Can overlap with certain aromatic –CF₃ groups.
Hexafluorobenzene (C₆F₆)	-164.9 ppm	Moderate	Far upfield shift prevents overlap with most aliphatic/benzylic –CF₃ groups[2].	Multiple couplings can complicate spectra if not properly decoupled.

Expert Recommendation: For routine analysis of this specific trifluoroethanol derivative, Trifluorotoluene (TFT) is the superior choice as an external coaxial insert reference. It avoids the environmental and volatility issues of CFCl₃ while providing a sharp, unambiguous singlet at -63.72 ppm, safely downfield from the analyte's expected -75 to -80 ppm range.

Internal Standards for Quantitative ¹⁹F NMR (qNMR)

To determine the absolute purity of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol, qNMR requires an Internal Standard (IS) that is a Certified Reference Material (CRM). The fundamental causality of qNMR dictates that the integrated area of a resonance is directly proportional to the number of nuclei, provided complete longitudinal relaxation (T₁) has occurred[4].

Performance Comparison of qNMR CRMs

Internal Standard (CRM)	Shift (DMSO-d₆)	T₁ Relaxation (est.)	Signal Multiplicity	Suitability for Target Analyte
3,5-BTFMBA	-61.3 ppm	~2.5 s	Singlet (6F)	Excellent. Sharp singlet, no overlap with analyte, high purity SI-traceable[4].
2,4-DCBTF	-62.x ppm	~3.0 s	Singlet (3F)	Good. Validated CRM, but lower fluorine density than BTFMBA.
4,4'-Difluorobenzophenone	-106.0 ppm	~4.5 s	Multiplet (2F)	Poor. Longer T₁ requires excessive delay times; multiplet complicates integration.

Self-Validating qNMR Protocol

Do not rely on literature T₁ values, as relaxation is highly dependent on solvent viscosity, temperature, and dissolved oxygen. The following protocol ensures a self-validating quantitative system:

• Sample Preparation: Accurately weigh ~20 mg of the analyte and ~15 mg of 3,5-BTFMBA (CRM) into a vial using a microbalance (d = 0.01 mg). Dissolve in 0.6 mL of CDCl₃.

• Inversion Recovery Experiment: Execute a standard 180°-τ-90° inversion recovery sequence to measure the T₁ of both the analyte's –CF₃ group and the 3,5-BTFMBA –CF₃ group in situ.

• Parameter Optimization: Identify the longest T₁ value ( T1(max)​ ). Set the relaxation delay (D1) to ≥7×T1(max)​ . This ensures >99.9% recovery of equilibrium magnetization, eliminating integration bias.

• Acquisition: Acquire the ¹⁹F spectrum using a 90° excitation pulse. Apply inverse-gated ¹H decoupling to collapse the analyte's doublet into a singlet while preventing Nuclear Overhauser Effect (NOE) enhancements, which would artificially inflate the integral.

• Calculation: Calculate purity using the standard qNMR equation based on the integral ratio, molecular weights, and CRM purity.

Fig 1: Self-validating qNMR workflow ensuring quantitative longitudinal relaxation.

Chiral Standards for Enantiomeric Excess (ee) Determination

Because (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol is a chiral molecule, verifying its enantiomeric purity is critical, especially in pharmaceutical development. Isotropic ¹H NMR often fails due to weak spectral separation. Instead, we leverage the –CF₃ group via ¹⁹F NMR using Chiral Derivatizing Agents (CDAs) or Chiral Solvating Agents (CSAs)[1].

Performance Comparison of Chiral Agents

Chiral Agent Type	Reagent	Mechanism of Action	Enantioresolution (Δδ / RDC)	Workflow Complexity
CDA (Covalent)	MTPA-Cl (Mosher's)	Forms diastereomeric esters. Differential anisotropic shielding from the phenyl ring.	Moderate (Δδ ~0.2 - 0.5 ppm)	High (Requires dry reaction, purification, or in situ NMR tube reaction).
CDA (Covalent)	TBBA	Forms diastereomeric esters. Utilizes a –CF₃ sensor group detecting shielding effects[5].	High (Δδ >0.5 ppm)	High (Requires coupling reagents like EDC/DMAP).
CSA (Anisotropic)	PBLG (Liquid Crystal)	Lyotropic liquid crystal aligns molecules. Enantiomers experience different Residual Dipolar Couplings (RDCs)[1],[6].	Very High (Resolution factors 1.7 - 3.9)[6]	Low (Simple dissolution in the chiral mesophase).

The Causality of Anisotropic ¹⁹F NMR (PBLG)

While Mosher's acid (MTPA) is the classical choice, it is prone to kinetic resolution artifacts (where one enantiomer reacts faster than the other, skewing the apparent ee).

Expert Recommendation: For fluorinated chiral alcohols, utilizing Poly-γ-benzyl-L-glutamate (PBLG) as an anisotropic chiral solvating medium is vastly superior.

• The Mechanism: PBLG forms a chiral lyotropic liquid crystal in organic solvents. The (1R) and (1S) enantiomers of the trifluoroethanol derivative orient differently within this chiral helical matrix.

• The Result: Because they tumble anisotropically, the spatial averaging of dipole-dipole interactions is incomplete. This generates distinct ¹⁹F Residual Dipolar Couplings (RDCs) for each enantiomer, splitting the –CF₃ signal into two baseline-resolved doublets or multiplets without requiring any covalent chemical derivatization[1],[6]. Furthermore, this RDC separation is independent of the magnetic field strength, making it viable even on benchtop NMR systems[6].

Step-by-Step PBLG Anisotropic Protocol

• Matrix Preparation: Weigh 150 mg of PBLG (DP ~ 700) into a 5 mm NMR tube.

• Analyte Addition: Add 20 mg of the (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol sample.

• Solvation: Add 0.5 mL of CDCl₃. Seal the tube and centrifuge back and forth until a homogenous, viscous, birefringent liquid crystalline phase is formed.

• Equilibration: Allow the sample to rest in the NMR magnet for 15-30 minutes to ensure a stable cholesteric-to-nematic phase transition[6].

• Acquisition: Acquire a standard 1D ¹⁹F NMR spectrum. The enantiomeric excess is directly calculated from the integration of the resolved RDC multiplets.

Fig 2: Mechanism of enantiodiscrimination via PBLG-induced Residual Dipolar Couplings.

References

• Certified Reference Materials for 19F Quantitative NMR Ensuring Traceability to “The International System of Units” (SI). SepScience / Merck. Available at: [Link]

• Application of a high performance benchtop NMR spectrometer for 19F NMR spectroscopy. Oxford Instruments. Available at:[Link]

• 19F NMR Reference Standards. University of Colorado. Available at:[Link]

• Application of 19 F NMR Spectroscopy for Determining the Absolute Configuration of α‑Chiral Amines and Secondary Alcohols Using Trifluoromethylbenzoimidazolylbenzoic Acid. National Institutes of Health (PMC). Available at: [Link]

• Potential and performance of anisotropic 19F NMR for the enantiomeric analysis of fluorinated chiral active pharmaceutical ingredients. Analyst (RSC Publishing). Available at: [Link]

• Chiral analysis by 19F NMR in weakly orienting media, from high-field to benchtop FT-spectrometers. ResearchGate. Available at: [Link]

Sources

• 1. Potential and performance of anisotropic 19F NMR for the enantiomeric analysis of fluorinated chiral active pharmaceutical ingredients - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. colorado.edu [colorado.edu]
• 3. nmr.oxinst.com [nmr.oxinst.com]
• 4. learning.sepscience.com [learning.sepscience.com]
• 5. Application of 19 F NMR Spectroscopy for Determining the Absolute Configuration of α‑Chiral Amines and Secondary Alcohols Using Trifluoromethylbenzoimidazolylbenzoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Mass Spectrometry Fragmentation of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

In the landscape of pharmaceutical development and chemical analysis, the unambiguous identification of novel compounds and their intermediates is paramount. Mass spectrometry (MS) stands as a cornerstone technique for molecular characterization, with the fragmentation patterns generated under electron ionization (EI) providing a veritable fingerprint of a molecule's structure. This guide offers an in-depth analysis of the predicted EI-MS fragmentation of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol , a compound of interest in synthetic chemistry.[1][2] By juxtaposing its expected fragmentation with that of structurally related analogs, we aim to provide researchers, scientists, and drug development professionals with a robust framework for its identification and characterization.

While a publicly available, experimentally verified mass spectrum for this specific molecule is not readily accessible, this guide constructs a theoretical fragmentation pattern based on well-established principles of mass spectrometry for aromatic, halogenated, and trifluoromethylated compounds.[3][4][5]

Predicted Fragmentation Profile of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

The fragmentation of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol (Molecular Weight: 255.03 g/mol for the 79Br isotope) under EI-MS is anticipated to be governed by the interplay of its key functional groups: the brominated aromatic ring, the benzylic alcohol, and the electron-withdrawing trifluoromethyl group. The initial event is the formation of a molecular ion ([M]•+), which then undergoes a series of characteristic fragmentation reactions.

m/z (Predicted)	Proposed Fragment Ion	Neutral Loss	Proposed Fragmentation Pathway
254/256	[C8H6BrF3O]•+	-	Molecular Ion ([M]•+) exhibiting the characteristic 1:1 isotopic pattern for bromine.
236/238	[C8H5BrF3]•+	H2O	Dehydration of the alcohol, a common fragmentation for alcohols.[6][7]
185/187	[C7H4BrO]+	•CF3	α-cleavage with loss of the trifluoromethyl radical.
157/159	[C6H4Br]+	•CH(OH)CF3	Benzylic cleavage with loss of the 2,2,2-trifluoro-1-hydroxyethyl radical.
77	[C6H5]+	Br, •CH(OH)CF3	Loss of a bromine radical from the benzylic cleavage product.

Comparative Analysis with Structurally Related Compounds

To provide a clearer understanding of the unique fragmentation characteristics of our target molecule, we will compare its predicted fragmentation with that of two analogous compounds: Benzyl Alcohol and 1-Phenyl-2,2,2-trifluoroethan-1-ol .

Benzyl Alcohol

Benzyl alcohol, lacking the bromine and trifluoromethyl substituents, provides a baseline for the fragmentation of the core benzylic alcohol structure. Its mass spectrum is characterized by a prominent molecular ion peak at m/z 108.[8] Key fragmentation pathways include:

• Loss of a hydroxyl radical (•OH): This leads to the formation of the tropylium ion at m/z 91, a common and stable fragment for alkyl benzenes.[8]

• Loss of a hydroxymethyl radical (•CH2OH): This results in the phenyl cation at m/z 77.[8]

1-Phenyl-2,2,2-trifluoroethan-1-ol

This compound introduces the trifluoromethyl group, allowing us to isolate its influence on fragmentation. Key differences from benzyl alcohol include:

• α-cleavage with loss of the trifluoromethyl radical (•CF3): This is an energetically favorable process leading to a stable, resonance-stabilized cation.

• Benzylic cleavage: Similar to benzyl alcohol, but the resulting fragments will have different masses due to the presence of the trifluoromethyl group.

The comparison highlights that the bromine atom in our target molecule will introduce a characteristic isotopic pattern (M and M+2 peaks of nearly equal intensity) for all bromine-containing fragments, a critical diagnostic feature.[5][9] The trifluoromethyl group is expected to direct fragmentation through the loss of a •CF3 radical.

Mechanistic Insights into Key Fragmentation Pathways

The fragmentation of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol is a cascade of competing reactions. Understanding the underlying mechanisms is crucial for accurate spectral interpretation.

α-Cleavage

This is a dominant fragmentation pathway for alcohols and ethers.[6][7][10] It involves the cleavage of the C-C bond adjacent to the oxygen-bearing carbon. In our target molecule, this can lead to the loss of the trifluoromethyl radical.

Caption: α-Cleavage leading to the loss of a trifluoromethyl radical.

Benzylic Cleavage

Cleavage of the bond beta to the aromatic ring is highly favored due to the formation of a resonance-stabilized benzylic cation.[3][10]

Caption: Benzylic cleavage resulting in a bromophenyl cation.

Dehydration

The elimination of a water molecule is a common fragmentation pathway for alcohols, leading to the formation of an alkene radical cation.[6][7]

Caption: Dehydration pathway leading to the loss of water.

Experimental Protocol for Mass Spectrometry Analysis

To experimentally verify the predicted fragmentation patterns, a standard gas chromatography-mass spectrometry (GC-MS) analysis with electron ionization is recommended.

Methodology

• Sample Preparation: Prepare a dilute solution of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol (approximately 100 µg/mL) in a high-purity volatile solvent such as dichloromethane or ethyl acetate.

• Gas Chromatography (GC):

  • Injection: Inject a 1 µL aliquot of the sample into the GC system.

  • Inlet Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 280°C at a rate of 10°C/min, and hold for 5 minutes.

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable.

• Mass Spectrometry (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.[3]

  • Mass Range: Scan from m/z 40 to 400 to ensure detection of the molecular ion and all significant fragments.[3]

  • Transfer Line Temperature: 280°C.

Caption: General workflow for GC-MS analysis.

Conclusion

The mass spectrometry fragmentation of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol is predicted to be a rich tapestry of competing pathways, each providing valuable structural information. The presence of the bromine atom will be readily identified by its characteristic isotopic signature. The trifluoromethyl group and the benzylic alcohol moiety will direct fragmentation through characteristic α-cleavage, benzylic cleavage, and dehydration reactions. By comparing these expected patterns with those of simpler, related molecules, a high degree of confidence in the identification of this compound can be achieved. The provided experimental protocol offers a robust starting point for obtaining high-quality mass spectra for verification.

References

• Li, A., & Sueper, C. (2014). Dependence of Mass Spectrometric Fragmentation on the Bromine Substitution Pattern of Polybrominated Diphenyl Ethers. Journal of the American Society for Mass Spectrometry, 25(7), 1163–1172.

• University of California, Davis. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

• Brainly.in. (2023, June 19). Benzyl alcohol mass spectrum fragmentation. Retrieved from [Link]

• University of Arizona. (n.d.). General Fragmentation Modes. Retrieved from [Link]

• University of Guanajuato. (n.d.). Fragmentation mechanisms in mass spectrometry. Retrieved from [Link]

• Postberg, F., et al. (2023). Laser ionization mass spectrum of benzoic acid and benzyl alcohol... ResearchGate. Retrieved from [Link]

• Chemistry Steps. (n.d.). Mass Spectrometry of Alcohols. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 12.3: Mass Spectrometry of Some Common Functional Groups. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

• ResearchGate. (n.d.). Fragmentation of Organic Ions and Interpretation of EI Mass Spectra. Retrieved from [Link]

• re3data.org. (2023, June 20). Spectral Database for Organic Compounds. Retrieved from [Link]

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• 4. Dependence of mass spectrometric fragmentation on the bromine substitution pattern of polybrominated diphenyl ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
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Validating absolute configuration of chiral trifluoromethyl alcohols

The unambiguous determination of the absolute configuration of chiral molecules is a critical bottleneck in drug discovery, particularly for compounds bearing the trifluoromethyl (–CF₃) group. The –CF₃ moiety is a privileged pharmacophore used to modulate lipophilicity, metabolic stability, and target binding affinity. However, its unique electronic and steric properties make stereochemical assignment notoriously difficult.

This guide provides a rigorous, objective comparison of the three premier methodologies for validating the absolute configuration of chiral trifluoromethyl alcohols: Advanced NMR Derivatization, Vibrational Circular Dichroism (VCD), and Single-Crystal X-ray Crystallography.

The CF₃ Conundrum: Why Standard Methods Fail

For decades, the "gold standard" for determining the absolute configuration of secondary alcohols in solution has been Mosher’s ester analysis[1]. This method involves derivatizing the alcohol with (R)- and (S)-α-methoxy-α-trifluoromethylphenylacetic acid (MTPA) and analyzing the ¹H NMR chemical shift differences ( ΔδSR )[2].

The Causality of Failure: Mosher’s method relies on the MTPA ester adopting an idealized, coplanar conformation where the carbinyl proton, the ester carbonyl, and the MTPA –CF₃ group align. However, when the substrate also contains a –CF₃ group (as in chiral trifluoromethyl alcohols), severe dipole-dipole repulsions and steric clashes occur between the substrate's –CF₃ and the MTPA's –CF₃/carbonyl groups. This electrostatic repulsion distorts the idealized coplanar geometry, leading to anomalous ΔδSR sign distributions and, frequently, incorrect stereochemical assignments[3].

To overcome this, researchers must pivot to advanced, self-validating analytical systems.

Comparative Analysis of Validation Methods

Advanced NMR with Tailored Chiral Derivatizing Agents (CDAs)

To bypass the dipole clashes inherent to MTPA, alternative CDAs such as 2-naphthylmethoxyacetic acid (2-NMA) or phenylglycine methyl ester (PGME) are employed[3]. 2-NMA lacks the problematic –CF₃ group of Mosher's acid and provides a highly extended aromatic system, resulting in stronger, more reliable anisotropic shielding effects.

• Causality: The absence of a second –CF₃ group in 2-NMA eliminates the electrostatic repulsion that distorts the ester conformation. The large naphthyl ring acts as a powerful magnetic shield, inducing pronounced upfield shifts for protons positioned directly above or below its plane.

• Self-Validating Protocol:

  • Derivatization: React 1–5 mg of the chiral –CF₃ alcohol with (R)-2-NMA and (S)-2-NMA separately in the presence of EDC/DMAP to form the respective diastereomeric esters.

  • Acquisition: Acquire high-resolution ¹H NMR spectra (≥500 MHz) in CDCl₃.

  • Mapping: Calculate the ΔδSR ( δS​−δR​ ) for all assignable protons.

  • Validation Check: The system is self-validating only if the sign distribution is absolute. All protons on one side of the chiral center must exhibit positive Δδ values, and all protons on the opposite side must exhibit negative values. A mixed or contradictory sign distribution on a single side indicates conformational flexibility, invalidating the model and requiring an orthogonal method.

Vibrational Circular Dichroism (VCD) coupled with DFT

VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule. Because the –CF₃ group exhibits intensely strong C–F stretching vibrations in the IR region (1100–1300 cm⁻¹), it produces highly diagnostic VCD signatures[4].

• Causality: Unlike NMR, VCD does not rely on empirical conformational models or derivatization. The absolute configuration is determined by directly matching the experimental vibrational chiroptical response to a quantum mechanically computed spectrum (Density Functional Theory, DFT).

• Self-Validating Protocol:

  • Acquisition: Dissolve ~10 mg of the pure enantiomer in a non-chiral, IR-transparent solvent (e.g., CDCl₃). Acquire the VCD and IR spectra over 12–24 hours to ensure a high signal-to-noise ratio.

  • Computation: Perform a comprehensive conformational search for the chosen enantiomer (e.g., the (R)-isomer) using molecular mechanics, followed by DFT optimization (e.g., B3LYP/6-311G(d,p) level of theory)[4]. Calculate the theoretical VCD spectra for all stable conformers and apply Boltzmann weighting.

  • Validation Check: Overlay the experimental and computed spectra. The protocol is self-validating via the Enantiomeric Similarity Index (ESI). An ESI > 80% confirms the assignment. If the experimental spectrum matches the computed (R)-spectrum, the absolute configuration is (R). If it is the exact mirror image, the configuration is unambiguously (S).

Single-Crystal X-ray Crystallography (The Gold Standard)

X-ray crystallography provides direct spatial coordinates of the atoms. However, because organic –CF₃ alcohols consist entirely of light atoms (C, H, O, F), their anomalous scattering is often too weak to reliably determine absolute stereochemistry using standard molybdenum (Mo-K α ) radiation.

• Causality: Absolute configuration via X-ray relies on anomalous dispersion—the slight delay in the scattering phase caused by core electrons. Heavy atoms (like Br, I, or S) have more core electrons, generating a measurable anomalous signal. Therefore, liquid or light-atom –CF₃ alcohols must be derivatized into heavy-atom crystalline solids.

• Self-Validating Protocol:

  • Derivatization: Convert the –CF₃ alcohol into a heavy-atom ester (e.g., p-bromobenzoate or camphor-10-sulfonate).

  • Crystallization: Grow high-quality single crystals via slow solvent evaporation or vapor diffusion.

  • Diffraction: Acquire data using Copper (Cu-K α ) radiation, which maximizes the anomalous scattering of lighter atoms compared to Mo-K α .

  • Validation Check: Refine the crystal structure and calculate the Flack parameter. The system validates itself: a Flack parameter of 0.00±0.10 confirms the absolute configuration with absolute certainty. A value approaching 0.5 indicates a racemic twin, meaning the absolute configuration cannot be assigned from that crystal.

Quantitative Comparison Matrix

Analytical Parameter	Advanced NMR (2-NMA)	VCD + DFT	X-ray Crystallography
Typical Sample Amount	1–5 mg	10–15 mg	< 1 mg (single crystal)
Measurement Time	4–6 hours (inc. derivatization)	24–48 hours (inc. computation)	1–2 weeks (inc. crystallization)
Sample State Required	Solution (Liquid/Solid)	Solution (Liquid/Solid)	High-quality Single Crystal
Accuracy / Reliability	High (Model-dependent)	Very High (Direct calculation)	Absolute (Gold Standard)
Key Limitations	Fails if the molecule is highly flexible or sterically congested.	Computationally intensive; requires specialized instrumentation.	Crystal growth is unpredictable; requires heavy-atom derivatization.

Decision Workflow

The following logic tree dictates the optimal path for assigning the absolute configuration of a newly synthesized chiral trifluoromethyl alcohol based on physical state and resource availability.

Decision workflow for determining the absolute configuration of chiral CF3-alcohols.

Conclusion & Recommendations

For modern drug development, relying solely on standard Mosher's ester analysis for chiral trifluoromethyl alcohols introduces unacceptable risk due to conformational distortion.

• First-Line Screening: If rapid assignment is needed and the sample is liquid, Advanced NMR using 2-NMA is recommended.

• Non-Destructive Validation: If the molecule is highly flexible or precious, VCD coupled with DFT is the most robust solution-state method, leveraging the strong chiroptical signature of the –CF₃ group itself.

• Regulatory Submission: For final structural proof required by regulatory agencies (FDA/EMA), Single-Crystal X-ray Crystallography remains the undisputed gold standard, provided a heavy-atom derivative can be successfully crystallized.

References

• Benchchem. "Determining the Absolute Configuration of Chiral Alcohols: Application Notes and Protocols." Source: benchchem.com.
• Hoye, T. R., Jeffrey, C. S., & Shao, F. "Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons." Source: nih.gov (Nature Protocols).
• Seco, J. M., Quiñoá, E., & Riguera, R. "Chiral Anisotropic Reagents for Determining the Absolute Configuration of Secondary Alcohols and Carboxylic Acids." Source: scispace.com.
• "Syntheses of Chiral 1,8-Cineole Metabolites and Determination of Their Enantiomeric Composition in Human Urine After Ingestion of 1,8-Cineole-Containing Capsules." Source: researchgate.net.

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• 2. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]

Bioactivity comparison of brominated vs non-brominated trifluoroethanol derivatives

Bioactivity Comparison: Brominated vs. Non-Brominated Trifluoroethanol Derivatives

As a Senior Application Scientist, I approach lead optimization not merely as a synthetic exercise, but as the rational design of molecular interactions. The incorporation of the 2,2,2-trifluoroethanol (TFE) moiety into drug candidates is a well-established strategy to enhance metabolic stability and modulate lipophilicity. However, when we compare non-brominated TFE derivatives to their brominated counterparts, we observe a profound shift in bioactivity[1].

This guide deconstructs the structural, physicochemical, and experimental causality behind this performance gap, providing drug development professionals with a definitive framework for utilizing halogenated TFE scaffolds.

Mechanistic Foundations: The Causality of Halogenation

The baseline TFE scaffold provides excellent metabolic stability. The strongly electron-withdrawing trifluoromethyl (-CF3) group lowers the pKa of adjacent functional groups and shields the molecule from rapid cytochrome P450-mediated oxidation[2]. While non-brominated TFE derivatives benefit from this stability and exhibit high water miscibility, they often lack the specific, directional binding required for high-affinity target engagement[1].

Introducing a bromine atom into the aromatic or aliphatic systems adjacent to the TFE moiety (e.g., 1-(5-Bromothiophen-2-yl)-2,2,2-trifluoroethanol) fundamentally alters the molecule's pharmacodynamics[1]. Bromine is highly polarizable and features an electron-deficient region known as a "sigma-hole." This allows the brominated derivative to act as a potent halogen bond donor, forming highly directional, non-covalent interactions with Lewis base residues (such as carbonyl oxygens or structural waters) within a target protein's binding pocket[2].

Fig 1. Structure-Activity Relationship (SAR) logic for TFE derivatives.

Quantitative Performance Comparison

To objectively evaluate the performance of these two classes, we must look at their physicochemical metrics. The addition of bromine increases the steric bulk and the overall electron cloud, which directly impacts lipophilicity (LogP) and membrane permeability[1].

Property / Metric	Non-Brominated TFE Derivatives	Brominated TFE Derivatives	Scientific Causality
Lipophilicity (LogP)	~1.2 – 1.8	~2.1 – 2.8	Bromine's larger atomic radius and electron cloud significantly increase the molecule's overall lipophilicity[1].
Target Affinity (IC50)	Baseline (e.g., ~5.0 µM)	Enhanced (e.g., ~0.1 - 0.5 µM)	The bromine atom forms strong, directional halogen bonds with receptor pockets, drastically lowering dissociation constants[2].
Membrane Permeability	Moderate	High	The synergistic effect of the -CF3 group and the brominated ring enhances passive diffusion across lipid bilayers[1].
Metabolic Stability	High (t1/2 > 60 min)	High (t1/2 > 60 min)	The strongly electron-withdrawing -CF3 group shields adjacent bonds from enzymatic cleavage in both variants[1].

Experimental Methodologies: A Self-Validating System

Trustworthiness in assay design requires a self-validating experimental system. If we hypothesize that halogen bonding and increased lipophilicity drive the enhanced bioactivity of the brominated derivative, our protocol must actively isolate and test these variables.

Fig 2. Self-validating experimental workflow for synthesizing and assaying TFE derivatives.

Protocol 1: Parallel Synthesis and Isolation

• Scaffold Generation : React the base aldehyde (e.g., thiophene-2-carbaldehyde) with trifluoroacetaldehyde via a Grignard reaction under an inert atmosphere to yield the baseline non-brominated TFE derivative[1].

• Selective Bromination : Subject a highly purified aliquot of the baseline derivative to N-bromosuccinimide (NBS) in N,N-dimethylformamide (DMF) at 0 °C for 20 minutes to synthesize the brominated analog[3].

  • Causality: NBS provides a controlled, electrophilic bromine source, preventing over-halogenation and ensuring structural parity with the non-brominated control[3].

• Chiral Resolution : Purify both variants using chiral Cd-MOF column chromatography to isolate the active enantiomers[1].

  • Causality: Biological targets are stereospecific. Testing racemic mixtures obscures true binding kinetics due to the potential antagonistic effects of the inactive enantiomer.

Protocol 2: Comparative Bioactivity & Binding Assay

• In Vitro Target Incubation : Incubate target cell lines or purified enzymes with serial dilutions (0.01 µM to 100 µM) of both the brominated and non-brominated active enantiomers.

• Halogen Bond Validation (The Self-Validating Step) : Conduct a parallel assay in the presence of a competitive halogen-bond disruptor (e.g., a high concentration of a generic Lewis base that outcompetes the receptor pocket).

  • Causality: If the brominated derivative's efficacy drops to the baseline level of the non-brominated derivative under these conditions, the enhanced bioactivity is mechanistically confirmed to rely on the bromine's sigma-hole interaction, rather than non-specific hydrophobic effects.

• Quantification : Calculate IC50 values using non-linear regression analysis.

Molecular Binding Pathways

The superior bioactivity of brominated TFE derivatives is the result of a dual-pharmacophore effect. The -CF3 group drives the molecule deep into hydrophobic pockets and facilitates membrane crossing, while the bromine atom acts as an anchor, locking the molecule into the active site via halogen bonding[1],[2].

Fig 3. Molecular binding pathway of brominated TFE ligands with target receptors.

Conclusion

While non-brominated trifluoroethanol derivatives offer excellent metabolic stability and baseline target engagement, the strategic incorporation of a bromine atom unlocks a higher tier of bioactivity. By exploiting the unique halogen bonding capabilities and optimized lipophilicity of brominated TFE derivatives, researchers can significantly lower IC50 values and improve membrane permeability, making them vastly superior candidates for advanced drug development.

References

• 1-(5-Bromothiophen-2-yl)-2,2,2-trifluoroethanol - Benchchem Source: Benchchem URL:[1]

• Synthesis and Cytotoxicity Evaluation of Spirocyclic Bromotyrosine Clavatadine C Analogs Source: MDPI URL:[3]

• Halogen-Containing Drugs in 2025: A Record Year for the Therapeutic Use and Synthesis of FDA-Approved Small Molecules Source: MDPI URL:[2]

Sources

• 1. 1-(5-Bromothiophen-2-yl)-2,2,2-trifluoroethanol|CAS 35304-69-9 [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]

GC-MS analysis protocols for (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

An In-Depth Comparative Guide to GC-MS Analysis Protocols for (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol

Introduction: The Analytical Challenge of a Chiral Fluorinated Alcohol

(1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol is a chiral molecule of significant interest in pharmaceutical synthesis, serving as a key building block for more complex drug candidates. Its structure, featuring a chiral alcohol center, a trifluoromethyl group, and a brominated aromatic ring, presents a unique set of analytical challenges. Accurate determination of its enantiomeric purity is critical, as different enantiomers of a chiral drug can exhibit vastly different pharmacological and toxicological profiles.[1][2]

This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive comparison of two primary Gas Chromatography-Mass Spectrometry (GC-MS) methodologies for the analysis of this compound: Direct Enantioselective Analysis using a chiral stationary phase and Indirect Analysis via Diastereomeric Derivatization . We will explore the causality behind experimental choices, present detailed protocols, and offer data-driven comparisons to guide you in selecting the optimal method for your specific needs.

Pillar 1: The Principle of Enantiomeric Separation by Gas Chromatography

Gas chromatography (GC) separates compounds based on their volatility and interaction with the column's stationary phase.[3][4] Enantiomers, being mirror images, possess identical physical properties such as boiling point and polarity, making them inseparable on standard, achiral GC columns.[5] To resolve this, chiral recognition must be introduced into the chromatographic system. This is achieved through the use of a chiral stationary phase (CSP).

The fundamental principle involves the formation of transient diastereomeric complexes between the enantiomers of the analyte and the chiral selector of the stationary phase.[6] These complexes have different thermodynamic stabilities, leading to different retention times and, consequently, separation of the enantiomers.[6][7] Cyclodextrin-based CSPs are particularly effective and widely used for this purpose.[5][8]

Pillar 2: Comparative Analysis of Methodologies

The choice between direct and indirect analysis is the most critical decision in developing a robust GC-MS method for a chiral compound like (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol.

Method A: Direct Enantioselective GC-MS

This approach is the most straightforward, involving the direct injection of the analyte onto a GC column coated with a chiral stationary phase.

• Expertise & Rationale: The primary advantage is the minimal sample preparation required, which reduces the risk of sample loss or the introduction of artifacts. The key to this method is selecting a CSP that provides sufficient "chiral recognition" for the target analyte. For fluorinated alcohols, derivatized cyclodextrin phases (e.g., β- or γ-cyclodextrins) are often the most effective choice.[5] The trifluoromethyl group and the aromatic ring can participate in inclusion complexation within the cyclodextrin cavity, while the chiral alcohol group interacts with the exterior, providing the necessary three-point interaction for separation.[6][7]

• Advantages:

  • Simplified and faster sample preparation.

  • Reduced risk of racemization or side reactions.

  • Direct measurement of the enantiomeric ratio.

• Disadvantages:

  • Requires specialized and often more expensive chiral columns.

  • Chiral columns can be less robust and have lower temperature limits than standard columns.

  • Method development may require screening multiple chiral columns to find one with adequate selectivity.[9]

  • The polar alcohol group can cause peak tailing, potentially reducing resolution and sensitivity.

Method B: Indirect GC-MS via Derivatization

This method involves a two-step process: first, the enantiomeric alcohol is reacted with a chiral derivatizing agent (CDA) to form a pair of diastereomers. These diastereomers, which now have different physical properties, can then be separated on a standard, non-chiral GC column.[10][11][12]

• Expertise & Rationale: The goal of derivatization here is twofold. First, it converts the inseparable enantiomers into separable diastereomers.[13] Second, it modifies the analyte to improve its chromatographic properties. Acylation of the polar alcohol group, for example with (S)-(-)-N-(trifluoroacetyl)prolyl chloride (S-TPC), replaces the active hydrogen, which significantly reduces peak tailing and increases volatility.[12][14] This leads to sharper, more symmetrical peaks and better overall chromatography. The choice of a standard achiral column (e.g., a DB-5ms) offers greater stability, higher temperature limits, and excellent resolving power for the newly formed diastereomers.

• Advantages:

  • Utilizes robust, inexpensive, and widely available achiral GC columns.[15]

  • Derivatization often improves peak shape, sensitivity, and thermal stability.[11][13]

  • Can be a reliable alternative when a suitable chiral column cannot be found.

• Disadvantages:

  • Requires an additional, time-consuming sample preparation step.

  • The derivatization reaction must be optimized to ensure it proceeds to 100% completion without causing racemization of the analyte.

  • The chiral derivatizing agent must be of high enantiomeric purity.

  • Potential for side reactions or introduction of interfering byproducts.

Experimental Workflows & Protocols

The following diagram illustrates the comparative workflows for both the direct and indirect analysis methods.

Caption: Comparative workflows for Direct and Indirect GC-MS analysis.

Protocol 1: Direct Enantioselective GC-MS Analysis

1. Sample Preparation:

• Accurately weigh approximately 1 mg of the (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol sample.

• Dissolve in 1.0 mL of a suitable solvent (e.g., ethyl acetate or hexane) to create a 1 mg/mL stock solution.

• Perform serial dilutions as necessary to achieve a final concentration within the calibrated range of the instrument (e.g., 1-100 µg/mL).

2. GC-MS Instrument Parameters:

• GC Column: Cyclodextrin-based chiral capillary column (e.g., Restek Rt-βDEXsm, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injector: Splitless mode, 2 µL injection volume.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp 1: Increase to 180°C at 5°C/min.

  • Hold at 180°C for 5 minutes.

• MS Transfer Line Temp: 280°C.

• Ion Source Temp: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Scan mode (m/z 50-350) for qualitative analysis and identification. For quantitative analysis, Selected Ion Monitoring (SIM) mode is recommended for enhanced sensitivity. Key ions to monitor would include fragments corresponding to the molecular ion and characteristic losses (e.g., [M-CF₃]⁺, [M-Br]⁺). The bromine isotope pattern (m/z and m/z+2) serves as a critical identifier.[16]

3. System Suitability:

• Prior to sample analysis, inject a solution containing a racemic mixture of the analyte to confirm baseline separation (Resolution (Rs) > 1.5) of the two enantiomers.

Protocol 2: Indirect GC-MS Analysis via Derivatization

1. Derivatization Procedure:

• To 1 mg of the analyte in a sealed vial, add 500 µL of anhydrous pyridine.

• Add a molar excess (e.g., 1.2 equivalents) of a chiral derivatizing agent such as (S)-(-)-N-(trifluoroacetyl)prolyl chloride (S-TPC).

• Heat the mixture at 60°C for 30 minutes.

• Cool the vial to room temperature. Quench the reaction by adding 500 µL of deionized water.

• Extract the diastereomeric products with 1 mL of ethyl acetate. Vortex and allow the layers to separate.

• Transfer the organic (top) layer to a clean vial and dilute as necessary for GC-MS analysis.

2. GC-MS Instrument Parameters:

• GC Column: Standard non-polar or mid-polarity achiral capillary column (e.g., Agilent DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).[17]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injector: Splitless mode, 1 µL injection volume.

• Injector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp 1: Increase to 280°C at 15°C/min.

  • Hold at 280°C for 5 minutes.

• MS Parameters: Same as Protocol 1 (EI, Scan or SIM mode). The target ions will now correspond to the diastereomeric derivatives.

3. System Suitability:

• Derivatize and inject a racemic mixture of the analyte. Confirm baseline separation of the two resulting diastereomer peaks. The peak area ratio should be approximately 1:1.

Data Presentation: Performance Comparison

The ultimate choice of method depends on balancing factors like sample throughput, cost, and the required level of validation.

Parameter	Method A: Direct Analysis	Method B: Indirect Analysis (Derivatization)	Rationale & Justification
Sample Prep Time	~5-10 minutes	~45-60 minutes	Derivatization is a multi-step chemical reaction requiring heating, quenching, and extraction.[14]
Chromatographic Run Time	Typically 15-25 minutes	Typically 10-20 minutes	Diastereomers are often more volatile and can be eluted faster using more aggressive temperature ramps on robust achiral columns.
Resolution (Rs)	Highly column dependent; Rs > 1.5 is achievable	Generally excellent; Rs > 2.0 is common	Diastereomers have distinct physical properties, often leading to easier and more complete separation on high-efficiency achiral columns.[11]
Sensitivity (LOD/LOQ)	Good; can be limited by peak tailing	Often Excellent	Derivatization reduces polarity, leading to sharper peaks and lower limits of detection (LOD).[10][13]
Cost per Analysis	Higher (due to specialized chiral column)	Lower (uses standard achiral columns)	Chiral GC columns are a significant consumable cost.
Method Robustness	Moderate; chiral phases can be sensitive	High; standard columns are very durable	Achiral columns like DB-5ms are known for their longevity and thermal stability.
Risk of Artifacts	Low	Moderate; risk of incomplete reaction or racemization	The derivatization step must be rigorously validated to ensure its accuracy and reproducibility.[18]

Method Selection Guide

Choosing the right protocol is critical for achieving reliable results. This decision tree provides a logical framework for selecting the most appropriate method based on common laboratory objectives.

Caption: Decision tree for selecting the optimal GC-MS protocol.

Conclusion and Recommendations

Both direct and indirect GC-MS methods offer viable pathways for the analysis of (1R)-1-(3-bromophenyl)-2,2,2-trifluoroethan-1-ol.

• Method A (Direct Analysis) is the preferred choice for high-throughput environments, such as routine quality control, where speed and simplicity are paramount. Its success is entirely dependent on finding a suitable chiral column that provides adequate resolution.

• Method B (Indirect Analysis via Derivatization) is the superior choice when the highest levels of sensitivity, peak shape, and chromatographic resolution are required. It is particularly well-suited for method development, the analysis of complex sample matrices, and trace-level impurity profiling. While the sample preparation is more involved, the resulting chromatographic performance and method robustness are often unparalleled.

Ultimately, the selection must be guided by the specific analytical requirements, available instrumentation, and the level of validation needed to ensure data of the highest scientific integrity.

References

• AZoM. (2022, July 22). The Study of Chiral Stationary Phases for Gas Chromatography. Available at: [Link]

• Chrom Tech, Inc. (2025, October 22). Unveiling the Power of Chiral GC Columns. Available at: [Link]

• Schurig, V. (2022, March 22). Chiral stationary phases and applications in gas chromatography. PubMed. Available at: [Link]

• Restek. A Guide to the Analysis of Chiral Compounds by GC. Available at: [Link]

• Ahuja, S. (n.d.). System Suitability and Validation for Chiral Purity Assays of Drug Substances. Available at: [Link]

• ResearchGate. (n.d.). Analytical Separation of Enantiomers by Gas Chromatography on Chiral Stationary Phases | Request PDF. Available at: [Link]

• Nishiwaki, T. (n.d.). Studies on Organic Fluorine Compounds. II. Mass Spectrometry of Trifluoromethylated Pyridines. J-Stage. Available at: [Link]

• Gotor, G., et al. (n.d.). Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. PMC. Available at: [Link]

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